AL 8810 isopropyl ester

• CAS: 208114-93-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of AL-8810 Isopropyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

AL-8810 is a pivotal pharmacological tool used extensively in the study of prostaglandin (B15479496) F2α (PGF2α) receptor (FP receptor) signaling. As a selective FP receptor antagonist with underlying weak partial agonist properties, its mechanism of action is multifaceted. This technical guide provides a comprehensive overview of the molecular interactions and signaling pathways modulated by AL-8810. We will dissect its function as a competitive antagonist, explore its partial agonist activity, and delve into its role as a biased agonist, presenting quantitative data, detailed experimental protocols, and visual diagrams to facilitate a thorough understanding for research and development applications.

Introduction: Prodrug Activation and Bioavailability

AL-8810 is the free acid form of the molecule, [(5Z, 13E)-(9S, 11S,15R)-9,15-dihydroxy-11-fluoro-15-(2-indanyl)-16,17,18,19, 20-pentanor-5,13-prostadienoic acid].[1][2] For ocular applications, it is often formulated as AL-8810 isopropyl ester. This esterification serves as a prodrug strategy to enhance its lipophilicity, thereby improving its penetration across the cornea.[3] Following topical administration, corneal esterases rapidly hydrolyze the isopropyl ester moiety to release the biologically active free acid, AL-8810, into the aqueous humor.[4] This bioactivation is a critical first step for its interaction with target receptors in ocular tissues.

Caption: Bioactivation of AL-8810 Isopropyl Ester in the Cornea.

Core Mechanism: Selective FP Receptor Antagonism

The primary and most characterized function of AL-8810 is its role as a selective, competitive antagonist at the FP receptor.[1][5] The FP receptor is a G protein-coupled receptor (GPCR) that, upon binding to its endogenous ligand PGF2α or synthetic agonists (e.g., travoprost (B1681362) acid, latanoprost (B1674536) acid), couples to the Gq/11 protein.[5][6] This initiates a canonical signaling cascade involving the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 subsequently binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i).[3][5][7]

AL-8810 competitively binds to the FP receptor, occupying the ligand-binding site without inducing the full conformational change required for robust Gq protein activation. In doing so, it effectively blocks agonists like fluprostenol (B1673476) from binding and initiating the downstream signaling cascade.[1][3] This antagonistic action is demonstrated by the parallel rightward shift of agonist concentration-response curves in the presence of AL-8810, without a significant reduction in the maximal response, a hallmark of competitive antagonism.[1]

Caption: Canonical FP Receptor Signaling and Antagonism by AL-8810.

Quantitative Data: Antagonist Potency

The antagonist potency of AL-8810 has been quantified across various cell systems. Its selectivity is notable, as it does not significantly inhibit other prostanoid receptors (TP, DP, EP2, EP4) even at concentrations up to 10 µM.[1]

Parameter	Cell Line / System	Value	Reference
pA₂	A7r5 Rat Aorta Smooth Muscle Cells	6.68 ± 0.23	[1][2]
Swiss Mouse 3T3 Fibroblasts	6.34 ± 0.09	[1][2]
Kᵢ (nM)	A7r5 Rat Aorta Smooth Muscle Cells	426 ± 63	[1][2]
Mouse 3T3 Fibroblasts	200 ± 60	[8]
Human Ciliary Muscle (h-CM) Cells	5700	[8]
Human Trabecular Meshwork (h-TM) Cells	2600 ± 500	[8]
Cloned Human Ocular FP Receptor	1900 ± 300	[8]

Secondary Mechanism: Weak Partial Agonism

While primarily an antagonist, AL-8810 is technically a partial agonist with very low intrinsic efficacy.[1][3] This means it can weakly activate the FP receptor on its own, stimulating the PLC pathway to a small degree. Its maximal effect is significantly lower than that of full agonists like cloprostenol (B1669231) or fluprostenol.[1][3] This partial agonism is an important characteristic, as it implies that in a system devoid of other FP agonists, AL-8810 can elicit a minor, measurable response.

Quantitative Data: Partial Agonist Potency

Parameter	Cell Line	Value	Reference
EC₅₀ (nM)	A7r5 Rat Aorta Smooth Muscle Cells	261 ± 44	[1][2]
Swiss Mouse 3T3 Fibroblasts	186 ± 63	[1][2]
Eₘₐₓ (%)	A7r5 Rat Aorta Smooth Muscle Cells	19%	[1][2]
Swiss Mouse 3T3 Fibroblasts	23%	[1][2]
Eₘₐₓ is reported relative to the response of the full FP receptor agonist cloprostenol.

Advanced Mechanism: Biased Agonism and Alternative Signaling

Recent studies have revealed a more complex layer to AL-8810's mechanism: biased agonism. This phenomenon occurs when a ligand preferentially activates one signaling pathway over another downstream of the same receptor. While the full agonist PGF2α activates the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway primarily through the canonical Gq/PLC/PKC-dependent route, AL-8810 activates ERK1/2 through a distinct, non-canonical pathway.[9][10]

AL-8810-induced ERK activation is dependent on FP receptor-mediated transactivation of the Epidermal Growth Factor Receptor (EGFR). This process involves Src kinase and the shedding of EGF, likely via matrix metalloproteinases, leading to a rapid and transient activation of ERK1/2 in the nucleus.[10] This demonstrates that AL-8810, despite being a potent antagonist of the Gq pathway, acts as a biased agonist for the EGFR transactivation pathway.

Caption: Biased Signaling: PGF2α vs. AL-8810 Pathways to ERK Activation.

Key Experimental Protocols

The characterization of AL-8810's mechanism of action relies on several key in vitro assays.

Phosphoinositide (PI) Turnover Assay

This assay measures the activity of Phospholipase C (PLC) and is used to quantify both agonist and antagonist effects at the FP receptor.

Methodology:

• Cell Culture: A7r5 or 3T3 cells, which endogenously express FP receptors, are cultured to near confluence.[1]

• Radiolabeling: Cells are incubated overnight with a medium containing [³H]-myo-inositol to allow for its incorporation into membrane phosphoinositides like PIP2.

• Pre-incubation: Cells are washed and pre-incubated with LiCl (which blocks inositol monophosphatase, causing labeled inositol phosphates to accumulate) and the antagonist (AL-8810) for a set period.

• Stimulation: An FP receptor agonist (e.g., fluprostenol) is added, and the cells are incubated for 30-60 minutes to stimulate PLC activity.[1]

• Extraction: The reaction is terminated with a cold acid solution (e.g., trichloroacetic acid).

• Separation & Counting: The aqueous phase, containing the [³H]-inositol phosphates (IPs), is separated by ion-exchange chromatography. The radioactivity of the eluted IPs is then measured using liquid scintillation counting.

• Data Analysis: The amount of radioactivity is proportional to PLC activity. For antagonist studies, the data is used to generate concentration-response curves and perform Schild analysis.[1]

Caption: General Workflow for a Phosphoinositide (PI) Turnover Assay.

Intracellular Calcium Mobilization Assay

This assay directly measures the IP3-mediated release of calcium from intracellular stores.

Methodology:

• Cell Culture: Cells expressing FP receptors (e.g., human ciliary muscle cells) are grown on coverslips or in microplates.[3]

• Dye Loading: Cells are incubated with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM. The 'AM' ester allows the dye to cross the cell membrane, where intracellular esterases cleave it, trapping the active dye inside.

• Stimulation: The coverslip or plate is placed in a fluorometer or a fluorescence microscope. Baseline fluorescence is recorded before adding the agonist and/or antagonist.

• Measurement: Upon stimulation, changes in fluorescence intensity are recorded over time. The change in fluorescence corresponds to the change in intracellular calcium concentration.

• Data Analysis: Peak fluorescence intensity is used to quantify the response and determine parameters like EC₅₀ or the inhibitory effect of an antagonist.

Schild Regression Analysis

This analysis is crucial for determining if an antagonist is competitive and for calculating its potency (pA₂ value).

Methodology:

• Experimental Setup: A series of agonist concentration-response curves are generated using an assay like the PI turnover assay. Each curve is generated in the presence of a different, fixed concentration of the antagonist (AL-8810).

• Data Collection: The EC₅₀ of the agonist is determined for each antagonist concentration.

• Calculation: The dose ratio (DR) is calculated for each antagonist concentration (DR = EC₅₀ in presence of antagonist / EC₅₀ in absence of antagonist).

• Plotting: A Schild plot is created by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist (-log[B]) on the x-axis.

• Analysis: For a competitive antagonist, the data should yield a linear plot with a slope not significantly different from 1.0. The x-intercept of this line provides the pA₂ value, which is the negative logarithm of the antagonist concentration that produces a dose ratio of 2.[1]

Conclusion

The mechanism of action of AL-8810 isopropyl ester is complex, reflecting its identity as a prodrug that releases the active molecule, AL-8810. AL-8810 is predominantly a highly selective and potent competitive antagonist of the canonical Gq-PLC-Ca²⁺ signaling pathway of the FP receptor. However, its pharmacological profile is nuanced by a weak partial agonist activity on this same pathway and a significant biased agonist activity toward the non-canonical activation of the MAPK/ERK pathway via EGFR transactivation. This dual antagonist/biased agonist profile makes AL-8810 an invaluable and precise tool for dissecting the diverse physiological and pathological roles of the FP receptor in ophthalmology and beyond. A thorough understanding of these distinct mechanisms is critical for the accurate interpretation of experimental results and for the development of novel therapeutics targeting the PGF2α signaling axis.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. AL 8810 | CAS:246246-19-5 | Antagonist of prostaglandin F2α (FP) receptor. | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. researchgate.net [researchgate.net]
• 4. Travoprost in the management of open-angle glaucoma and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prostaglandin F2 alpha enhances tyrosine phosphorylation and DNA synthesis through phospholipase C-coupled receptor via Ca(2+)-dependent intracellular pathway in NIH-3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

AL 8810 Isopropyl Ester: A Technical Guide to a Selective Prostaglandin F2α Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL 8810 is a potent and selective antagonist of the Prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1] As a structural analog of PGF2α, AL 8810 has become an invaluable pharmacological tool for elucidating the diverse physiological and pathological roles of the PGF2α signaling pathway.[2] This technical guide provides a comprehensive overview of AL 8810, including its mechanism of action, quantitative pharmacological data, detailed experimental protocols for its characterization, and a discussion of its applications in research and drug development. The isopropyl ester form of AL 8810 enhances its lipophilicity, facilitating its passage across cell membranes where it is subsequently hydrolyzed to the active acid form, AL 8810.

Mechanism of Action: Antagonism of the FP Receptor

PGF2α exerts its biological effects by binding to the FP receptor, a G-protein coupled receptor (GPCR). The activation of the FP receptor primarily couples to the Gq family of G-proteins, initiating a well-defined signaling cascade. This pathway involves the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][4]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[4] The subsequent increase in cytosolic Ca2+ concentration, along with the activation of protein kinase C (PKC) by DAG, leads to a variety of cellular responses. These can include smooth muscle contraction, cell proliferation, and modulation of inflammatory processes.[3][5]

AL 8810 functions as a competitive antagonist at the FP receptor.[2] It binds to the receptor but does not elicit the conformational change necessary for G-protein activation and downstream signaling. By occupying the binding site, AL 8810 prevents the endogenous ligand, PGF2α, or synthetic agonists from activating the receptor, thereby inhibiting the physiological responses mediated by this pathway. It is important to note that AL 8810 has been observed to exhibit weak partial agonist activity at high concentrations in some cellular systems.[2][6][7]

Signaling Pathway of PGF2α and Inhibition by AL 8810

PGF2α signaling and AL 8810 antagonism.

Quantitative Pharmacological Data

The potency and selectivity of AL 8810 have been characterized in various in vitro systems. The following tables summarize key quantitative data.

Table 1: Antagonist Potency of AL 8810 at the FP Receptor

Parameter	Cell Line	Agonist	Value	Reference
Ki	A7r5 Rat Aortic Smooth Muscle	Fluprostenol	426 ± 63 nM	[2]
Ki	Swiss 3T3 Fibroblasts	Fluprostenol	~200 ± 60 nM	[1]
pA2	A7r5 Rat Aortic Smooth Muscle	Fluprostenol	6.68 ± 0.23	[2]
pA2	Swiss 3T3 Fibroblasts	Fluprostenol	6.34 ± 0.09	[2]
IC50	Various Systems	PGF2α or analogs	734 ± 228 nM	[8]

Table 2: Partial Agonist Activity of AL 8810 at the FP Receptor

Parameter	Cell Line	Full Agonist for Comparison	Value	Reference
EC50	A7r5 Rat Aortic Smooth Muscle	Cloprostenol	261 ± 44 nM	[2]
Emax	A7r5 Rat Aortic Smooth Muscle	Cloprostenol	19%	[2]
EC50	Swiss 3T3 Fibroblasts	Cloprostenol	186 ± 63 nM	[2]
Emax	Swiss 3T3 Fibroblasts	Cloprostenol	23%	[2]

Table 3: Selectivity Profile of AL 8810

Receptor Subtype	Functional Inhibition (at 10 µM AL 8810)	Reference
TP (Thromboxane)	Not significant	[2]
DP (Prostaglandin D)	Not significant	[2]
EP2 (Prostaglandin E)	Not significant	[2]
EP4 (Prostaglandin E)	Not significant	[2]
IP (Prostacyclin)	Not significant	[9]
V1-Vasopressin	Not significant	[2]

Experimental Protocols

Detailed and robust experimental protocols are crucial for the accurate characterization of AL 8810's pharmacological properties. The following sections provide methodologies for key experiments.

General Cell Culture

A7r5 Rat Aortic Smooth Muscle Cells:

• Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere of 5% CO2.

• Subculture: When cells reach 70-80% confluency, rinse with phosphate-buffered saline (PBS) and detach using a 0.25% Trypsin-EDTA solution. Neutralize trypsin with complete growth medium and re-seed at a ratio of 1:3 to 1:6.

Swiss 3T3 Mouse Fibroblasts:

• Media: DMEM supplemented with 10% bovine calf serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate at 37°C in a humidified atmosphere of 5% CO2.

• Subculture: Passage every 3 days at a seeding density of 3 x 10^5 cells per 75 cm² flask to maintain exponential growth and prevent contact inhibition.

Experimental Workflow for Characterizing AL 8810

Workflow for AL 8810 antagonist characterization.

Inositol Phosphate (IP) Accumulation Assay

This assay directly measures the product of PLC activity and is a robust method for quantifying FP receptor activation.

• Cell Preparation: Seed A7r5 or Swiss 3T3 cells in 24-well plates and grow to near confluency.

• Labeling: Label the cells by incubating overnight in inositol-free medium containing [³H]-myo-inositol (e.g., 0.5 µCi/mL).

• Washing: Wash the cells with serum-free medium to remove unincorporated [³H]-myo-inositol.

• Pre-incubation: Pre-incubate the cells with a lithium chloride (LiCl) solution (e.g., 10 mM) for 15-30 minutes. LiCl inhibits inositol monophosphatase, leading to the accumulation of IP1.

• Antagonist Treatment: Add various concentrations of AL 8810 to the wells and incubate for a defined period (e.g., 15-30 minutes).

• Agonist Stimulation: Add a fixed concentration of an FP agonist (e.g., fluprostenol, typically at its EC80 concentration) and incubate for 30-60 minutes.

• Extraction: Terminate the reaction by aspirating the medium and adding ice-cold formic acid (e.g., 0.5 M).

• Purification: Separate the total inositol phosphates from free inositol using anion-exchange chromatography (e.g., Dowex AG1-X8 columns).

• Quantification: Elute the [³H]-inositol phosphates and quantify the radioactivity using liquid scintillation counting.

• Analysis: Plot the inhibition of agonist-stimulated IP accumulation as a function of AL 8810 concentration to determine the IC50.

Intracellular Calcium Mobilization Assay

This high-throughput-compatible assay measures the transient increase in intracellular calcium upon receptor activation.

• Cell Preparation: Seed cells (e.g., HEK293 cells stably expressing the human FP receptor) into 96- or 384-well black-walled, clear-bottom plates.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM) in a buffer (e.g., Krebs-Ringer-HEPES) for 30-60 minutes at 37°C, according to the dye manufacturer's instructions.

• Washing: Gently wash the cells with buffer to remove excess dye.

• Antagonist Treatment: Add various concentrations of AL 8810 to the wells.

• Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). Measure the baseline fluorescence.

• Agonist Stimulation: Use the instrument's integrated fluidics to add a fixed concentration of an FP agonist and immediately begin recording the fluorescence signal over time (typically 1-3 minutes).

• Analysis: The change in fluorescence intensity (peak minus baseline) reflects the intracellular calcium concentration. Determine the inhibitory effect of AL 8810 on the agonist-induced calcium response.

Schild Analysis for Determining Antagonist Affinity (pA2)

Schild analysis is a rigorous method to determine the affinity (expressed as pA2) of a competitive antagonist and to confirm the competitive nature of the antagonism.

• Generate Agonist Dose-Response Curves: Perform a functional assay (e.g., IP accumulation) to generate a full dose-response curve for a potent FP agonist (e.g., fluprostenol) in the absence of AL 8810.

• Generate Shifted Curves: Repeat the agonist dose-response curve in the presence of several fixed concentrations of AL 8810. A competitive antagonist will cause a parallel rightward shift of the curve without depressing the maximal response.[2]

• Calculate Dose Ratios: For each concentration of AL 8810 used, calculate the dose ratio (DR). The dose ratio is the EC50 of the agonist in the presence of the antagonist divided by the EC50 of the agonist in the absence of the antagonist.

• Construct Schild Plot: Plot log(DR-1) on the y-axis against the negative logarithm of the molar concentration of AL 8810 (-log[AL 8810]) on the x-axis.

• Determine pA2 and Slope: Perform a linear regression on the plotted data. The x-intercept of the regression line is the pA2 value. For a truly competitive antagonist, the slope of the line should not be significantly different from 1.0.

Logical Diagram for Schild Analysis

Logical steps for performing a Schild analysis.

Applications in Research and Drug Development

AL 8810's selectivity for the FP receptor makes it an essential tool for:

• Target Validation: Confirming that a biological effect observed with a PGF2α analog is indeed mediated by the FP receptor. This is particularly important in ocular research, where PGF2α analogs are first-line treatments for glaucoma to lower intraocular pressure (IOP).[6] AL 8810 can be used to block the IOP-lowering effects of FP agonists, confirming their mechanism of action.[8]

• Pathway Elucidation: Dissecting the role of PGF2α signaling in complex physiological and pathophysiological processes, such as parturition, luteolysis, inflammation, and neuropathic pain.[6][7][10]

• Drug Discovery: Serving as a reference compound in screening campaigns to identify novel FP receptor antagonists with improved pharmacokinetic or pharmacodynamic properties.

Conclusion

AL 8810 isopropyl ester is a well-characterized, selective, and potent antagonist of the prostaglandin F2α receptor. Its utility in dissecting the PGF2α signaling pathway is undisputed, and it remains a critical tool for researchers in academia and the pharmaceutical industry. The detailed protocols and quantitative data provided in this guide offer a robust framework for the effective use and characterization of this important pharmacological agent. A thorough understanding of its properties, including its partial agonist activity at higher concentrations, is essential for the accurate interpretation of experimental results.

References

• 1. intracellular calcium assay [protocols.io]
• 2. Activated Inositol Phosphate, Substrate for Synthesis of Prostaglandylinositol Cyclic Phosphate (Cyclic PIP)—The Key for the Effectiveness of Inositol-Feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glaxo Wellcome and Science - Global [pdg.cnb.uam.es]
• 4. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A7r5 Cells [cytion.com]
• 6. 3T3 cells - Wikipedia [en.wikipedia.org]
• 7. Schild equation - Wikipedia [en.wikipedia.org]
• 8. The affinity, intrinsic activity and selectivity of a structurally novel EP2 receptor agonist at human prostanoid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NIH-3T3 Cell Line - Advancing Fibroblast Studies and Applications of NIH-3T3 [cytion.com]
• 10. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]

AL 8810 Isopropyl Ester: A Comprehensive Technical Guide on its Function as a Selective FP Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

AL 8810 is a potent and selective antagonist of the Prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1][2] This technical guide provides an in-depth overview of the function, mechanism of action, and pharmacological characteristics of AL 8810, with a particular focus on its isopropyl ester prodrug form. The document includes a compilation of quantitative data from various studies, detailed experimental protocols for its characterization, and visualizations of its mechanism and experimental workflows. This guide is intended to serve as a valuable resource for researchers and professionals in drug development investigating the therapeutic potential of FP receptor modulation.

Introduction

Prostaglandin F2α (PGF2α) and its analogs mediate a wide range of physiological and pathological processes through activation of the FP receptor, a G-protein coupled receptor. These processes include uterine contraction, luteolysis, bronchoconstriction, and the regulation of intraocular pressure (IOP). The development of selective FP receptor antagonists is crucial for elucidating the roles of the PGF2α/FP receptor system and for the potential treatment of various conditions.

AL 8810, a fluorinated analog of PGF2α, has emerged as a key pharmacological tool due to its high selectivity and competitive antagonist properties at the FP receptor.[3][4] The isopropyl ester form of AL 8810 is a lipid-soluble prodrug designed to enhance its penetration across biological membranes, such as the cornea, after which it is hydrolyzed to the active free acid, AL 8810.[5][6] This characteristic is particularly advantageous for ophthalmic applications.

Mechanism of Action

AL 8810 functions as a competitive antagonist at the FP receptor. This is demonstrated by its ability to produce parallel rightward shifts in the concentration-response curves of FP receptor agonists, such as fluprostenol, without significantly suppressing the maximum response.[1][4] While it is primarily an antagonist, AL 8810 has been observed to possess weak partial agonist activity at the FP receptor in some cellular systems.[3][4][6]

The FP receptor is coupled to the Gq/11 G-protein, and its activation leads to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), while DAG activates protein kinase C (PKC). AL 8810 exerts its antagonistic effect by binding to the FP receptor and preventing the binding of PGF2α or other agonists, thereby inhibiting this signaling cascade.

Signaling Pathway Diagram

Caption: FP Receptor signaling and antagonism by AL 8810.

Pharmacological Properties: Quantitative Data

The antagonist potency and selectivity of AL 8810 have been characterized in various cell-based functional assays. The following tables summarize the key quantitative data.

Table 1: Antagonist Potency of AL 8810

Cell Line	Agonist	Parameter	Value	Reference
A7r5 Rat Aortic Smooth Muscle	Fluprostenol	pA2	6.68 ± 0.23	[4]
Swiss 3T3 Fibroblasts	Fluprostenol	pA2	6.34 ± 0.09	[4]
A7r5 Rat Aortic Smooth Muscle	Fluprostenol	Ki (nM)	426 ± 63	[4]
Mouse 3T3 Cells	-	Ki (µM)	0.2 ± 0.06	[2]
Rat A7r5 Cells	-	Ki (µM)	0.4 ± 0.1	[2]

Table 2: Partial Agonist Activity of AL 8810

Cell Line	Parameter	Value (nM)	Max Effect (% of Cloprostenol)	Reference
A7r5 Rat Aortic Smooth Muscle	EC50	261 ± 44	19%	[4]
Swiss 3T3 Fibroblasts	EC50	186 ± 63	23%	[4]

Selectivity Profile

AL 8810 demonstrates high selectivity for the FP receptor. Studies have shown that even at a concentration of 10 µM, it does not significantly inhibit the functional responses of other prostanoid receptor subtypes, including DP, EP2, EP4, and TP receptors.[1][4] Furthermore, it does not antagonize the phospholipase C-coupled V1-vasopressin receptor in A7r5 cells.[4]

Therapeutic Potential and Research Applications

The selective antagonist properties of AL 8810 make it a valuable tool for investigating FP receptor-mediated processes and a potential therapeutic agent for various conditions.

• Ocular Hypertension and Glaucoma: FP receptor agonists are a first-line treatment for lowering intraocular pressure. AL 8810 can be used to study the mechanisms of aqueous humor dynamics and to investigate the role of the FP receptor in glaucoma pathophysiology.[3]

• Neurological Disorders: Research suggests that AL 8810 may have neuroprotective effects. In animal models of traumatic brain injury and ischemic stroke, AL 8810 treatment has been shown to reduce neuronal cell death and improve neurological outcomes.[1][2]

• Reproductive Biology: AL 8810 has been used to study the role of PGF2α in embryo development. For instance, it has been shown to inhibit the detrimental effects of PGF2α on pre-compacted bovine embryos in vitro.[7]

• Other Applications: AL 8810 has also been utilized in research related to multiple sclerosis, allodynia, endometriosis, and cardiac fibrosis.[3]

Experimental Protocols

The characterization of AL 8810's function relies on specific in vitro assays. Below is a detailed methodology for a key experiment used to determine its antagonist activity.

Phospholipase C (PLC) Activity Assay (based on [3H]-Inositol Phosphate Accumulation)

This assay measures the accumulation of [3H]-inositol phosphates ([3H]-IPs) as an indicator of PLC activation following FP receptor stimulation.

I. Cell Culture and Labeling:

• Culture A7r5 rat aortic smooth muscle cells or Swiss 3T3 fibroblasts in appropriate growth medium until they reach near confluence in 24-well plates.

• Wash the cells with inositol-free Dulbecco's Modified Eagle's Medium (DMEM).

• Label the cells by incubating them overnight in inositol-free DMEM containing 1 µCi/ml of myo-[3H]-inositol.

II. Antagonist Incubation:

• Wash the labeled cells with serum-free DMEM containing 10 mM LiCl.

• Pre-incubate the cells with various concentrations of AL 8810 (or vehicle control) for 30 minutes at 37°C. The LiCl is included to inhibit inositol monophosphatase, leading to the accumulation of IPs.

III. Agonist Stimulation:

• Add a fixed concentration of an FP receptor agonist (e.g., fluprostenol) to the wells and incubate for an additional 60 minutes at 37°C.

IV. Extraction of Inositol Phosphates:

• Aspirate the medium and terminate the reaction by adding ice-cold 0.1 M formic acid.

• Incubate on ice for 30 minutes.

• Collect the formic acid extracts.

V. Quantification of [3H]-Inositol Phosphates:

• Neutralize the extracts with NaOH.

• Separate the [3H]-IPs from free [3H]-inositol using anion-exchange chromatography (e.g., Dowex AG1-X8 columns).

• Elute the total [3H]-IPs with 1 M ammonium (B1175870) formate (B1220265) / 0.1 M formic acid.

• Quantify the radioactivity in the eluates using liquid scintillation counting.

VI. Data Analysis:

• Plot the agonist concentration-response curves in the absence and presence of different concentrations of AL 8810.

• Perform a Schild analysis to determine the pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the agonist's EC50 value.

Experimental Workflow Diagram

References

• 1. apexbt.com [apexbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

AL-8810 Isopropyl Ester: A Technical Guide to a Selective Prostaglandin FP Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

AL-8810 is a potent and selective competitive antagonist of the prostaglandin (B15479496) F2α (FP) receptor. A fluorinated analog of prostaglandin F2α (PGF2α), AL-8810 has become an invaluable pharmacological tool for elucidating the physiological and pathological roles of the FP receptor. Its development has significantly contributed to the understanding of FP receptor signaling and has been instrumental in preclinical research across various therapeutic areas, most notably in ophthalmology. This technical guide provides a comprehensive overview of the discovery, development, pharmacological profile, and experimental methodologies associated with AL-8810 and its active form, AL-8810 acid.

Introduction: The Quest for a Selective FP Receptor Antagonist

The prostaglandins (B1171923) are a group of lipid compounds that exert a wide range of physiological effects through their interaction with specific G protein-coupled receptors. The FP receptor, activated by its natural ligand PGF2α, is critically involved in various biological processes, including uterine contraction, luteolysis, and the regulation of intraocular pressure (IOP). The development of potent and selective FP receptor agonists, such as latanoprost (B1674536) and travoprost, revolutionized the treatment of glaucoma by enhancing the uveoscleral outflow of aqueous humor and thereby lowering IOP.

However, to fully understand the intricate signaling pathways and the precise role of the FP receptor in both health and disease, the availability of a selective antagonist was paramount. The discovery of AL-8810, a PGF2α analog with a unique chemical structure, filled this critical gap in the pharmacopeia of prostanoid research. AL-8810 is the isopropyl ester prodrug of its biologically active free acid form. The ester formulation enhances its lipophilicity, facilitating its penetration across biological membranes, such as the cornea.[1]

Discovery and Development

AL-8810, chemically known as (5Z,13E)-(9S,11S,15R)-9,15-dihydroxy-11-fluoro-15-(2-indanyl)-16,17,18,19,20-pentanor-5,13-prostadienoic acid, was discovered and developed by Alcon Laboratories. It emerged from a research program focused on synthesizing fluorinated PGF2α analogs to identify compounds with modified biological activity. The introduction of a fluorine atom at the 11-position and an indanyl group at the 15-position of the prostaglandin scaffold were key structural modifications that transformed the molecule from an agonist to a competitive antagonist.

While the precise, step-by-step synthesis protocol for AL-8810 isopropyl ester is not publicly detailed, the general synthesis of fluorinated prostaglandin analogs often involves multi-step organic chemistry procedures. A plausible synthetic approach would involve the stereoselective construction of the cyclopentane (B165970) core, followed by the introduction of the alpha and omega side chains through reactions such as Wittig or Horner-Wadsworth-Emmons reactions. The fluorination step is a critical part of the synthesis, likely achieved using a specialized fluorinating agent. The final step would involve the esterification of the carboxylic acid group to yield the isopropyl ester.

The development of AL-8810 was primarily driven by the need for a research tool to investigate the pharmacology of the FP receptor. Its ability to selectively block the effects of PGF2α and its analogs has been instrumental in confirming the FP receptor as the target for many ocular hypotensive drugs.

Pharmacological Profile

AL-8810 is characterized as a competitive antagonist of the FP receptor with weak partial agonist activity. Its pharmacological properties have been extensively studied in various in vitro systems.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for AL-8810's active acid form.

Table 1: In Vitro Potency of AL-8810 (Acid Form)

Parameter	Cell Line	Agonist	Value	Reference
Ki	A7r5 (rat aortic smooth muscle)	Fluprostenol	426 ± 63 nM
pA2	A7r5	Fluprostenol	6.68 ± 0.23
pA2	Swiss 3T3 fibroblasts	Fluprostenol	6.34 ± 0.09

Table 2: Partial Agonist Activity of AL-8810 (Acid Form)

Parameter	Cell Line	Full Agonist	Value	Reference
EC50	A7r5	Cloprostenol	261 ± 44 nM
Emax	A7r5	Cloprostenol	19%
EC50	Swiss 3T3 fibroblasts	Cloprostenol	186 ± 63 nM
Emax	Swiss 3T3 fibroblasts	Cloprostenol	23%

Selectivity

A crucial feature of AL-8810 is its high selectivity for the FP receptor over other prostanoid receptors (DP, EP, IP, and TP) and other unrelated receptors. This selectivity is essential for its utility as a specific pharmacological probe.

Mechanism of Action and Signaling Pathways

AL-8810 exerts its antagonist effect by competing with PGF2α and other FP receptor agonists for the same binding site on the FP receptor. The FP receptor is a Gq-protein coupled receptor, and its activation typically leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).

Caption: Agonist vs. Antagonist Action at the FP Receptor.

Interestingly, while AL-8810 is primarily an antagonist, it can also induce distinct signaling events. Studies have shown that AL-8810 can activate the mitogen-activated protein kinase (MAPK/ERK) pathway through a mechanism involving the transactivation of the epidermal growth factor receptor (EGFR). This pathway is different from the canonical Gq-PLC pathway activated by PGF2α.

Caption: AL-8810-Induced EGFR Transactivation Pathway.

Key Experimental Protocols

The characterization of AL-8810 has relied on several key in vitro assays. Below are detailed methodologies for two fundamental experiments.

Inositol Phosphate (B84403) (IP) Accumulation Assay

This assay measures the accumulation of inositol phosphates, a downstream product of PLC activation, to quantify FP receptor agonism and antagonism.

Objective: To determine the effect of AL-8810 on FP receptor-mediated IP accumulation.

Materials:

• A7r5 cells (or other cells endogenously expressing the FP receptor)

• Cell culture medium (e.g., DMEM) with supplements

• myo-[³H]inositol

• Agonist (e.g., PGF2α, fluprostenol)

• AL-8810

• Lithium chloride (LiCl) solution

• Dowex AG1-X8 resin (formate form)

• Scintillation cocktail and counter

Methodology:

• Cell Culture and Labeling:

  • Plate A7r5 cells in multi-well plates and grow to near confluency.

  • Label the cells by incubating them overnight in a medium containing myo-[³H]inositol. This incorporates the radiolabel into the cellular phosphoinositide pool.

• Pre-incubation:

  • Wash the cells to remove unincorporated radiolabel.

  • Pre-incubate the cells with a solution containing LiCl for a defined period. LiCl inhibits inositol monophosphatase, leading to the accumulation of IP1.

  • For antagonist studies, add varying concentrations of AL-8810 during this pre-incubation step.

• Stimulation:

  • Add the FP receptor agonist (e.g., PGF2α) to the wells to stimulate the cells.

  • Incubate for a specific time to allow for IP accumulation.

• Extraction and Quantification:

  • Terminate the reaction by adding a suitable acid (e.g., perchloric acid).

  • Separate the accumulated [³H]inositol phosphates from the free [³H]inositol using anion-exchange chromatography with Dowex AG1-X8 resin.

  • Elute the [³H]inositol phosphates and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the amount of [³H]inositol phosphate accumulation in response to the agonist in the presence and absence of AL-8810.

  • For antagonist studies, construct concentration-response curves and perform Schild analysis to determine the pA₂ value.

Caption: Inositol Phosphate Accumulation Assay Workflow.

Intracellular Calcium (Ca²⁺) Mobilization Assay

This assay directly measures the increase in intracellular Ca²⁺ concentration following FP receptor activation.

Objective: To assess the ability of AL-8810 to block agonist-induced Ca²⁺ mobilization.

Materials:

• Cells expressing the FP receptor

• Fluorescent Ca²⁺ indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar buffer

• FP receptor agonist

• AL-8810

• Fluorometric imaging plate reader (FLIPR) or fluorescence microscope

Methodology:

• Cell Preparation:

  • Plate cells in black-walled, clear-bottom microplates suitable for fluorescence measurements.

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent Ca²⁺ indicator dye and Pluronic F-127 (to aid in dye solubilization).

  • Incubate the cells with the loading buffer in the dark to allow the dye to enter the cells and be cleaved to its active, Ca²⁺-sensitive form.

• Antagonist Pre-incubation:

  • Wash the cells to remove excess dye.

  • Add buffer containing various concentrations of AL-8810 to the wells and incubate.

• Measurement of Ca²⁺ Response:

  • Place the plate in a FLIPR or on a fluorescence microscope.

  • Establish a baseline fluorescence reading.

  • Inject the FP receptor agonist into the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity corresponds to the change in intracellular Ca²⁺ concentration.

  • Determine the peak Ca²⁺ response for each condition.

  • Plot the agonist concentration-response curves in the presence of different concentrations of AL-8810 to demonstrate competitive antagonism.

In Vivo Studies and Therapeutic Potential

While AL-8810 isopropyl ester was initially investigated for its potential to treat ocular conditions, it has not progressed to human clinical trials for this indication. However, its active form has been used extensively in preclinical animal models for a variety of conditions, including:

• Bovine Reproduction: Investigating the role of PGF2α in luteolysis and embryo implantation.

• Neuroinflammation: Studies in models of stroke and traumatic brain injury have suggested a potential neuroprotective role for FP receptor antagonism.

• Pain: Research into the involvement of the FP receptor in nociception.

These studies highlight the value of AL-8810 as a tool to explore the therapeutic potential of targeting the FP receptor.

Conclusion

AL-8810 remains a cornerstone in the study of prostaglandin pharmacology. Its discovery provided researchers with a much-needed selective tool to dissect the complex roles of the FP receptor. The quantitative data from its pharmacological characterization, coupled with a growing understanding of its dual signaling capabilities, continues to inform our knowledge of prostanoid biology. While its direct therapeutic application in humans has not been realized, the insights gained from studies utilizing AL-8810 will undoubtedly contribute to the future development of novel therapeutics targeting the FP receptor and its associated pathways.

References

• 1. resources.revvity.com [resources.revvity.com]

Unveiling the FP Receptor Selectivity of AL-8810 Isopropyl Ester: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the pharmacological profile of AL-8810 isopropyl ester, a widely recognized selective antagonist of the prostaglandin (B15479496) F2α (FP) receptor. This document collates key quantitative data, details experimental methodologies for receptor characterization, and visualizes the underlying biological pathways and experimental workflows.

Introduction to AL-8810 and the FP Receptor

AL-8810 is a synthetic analog of prostaglandin F2α (PGF2α) that has been instrumental in elucidating the physiological and pathological roles of the FP receptor.[1] The FP receptor, a G protein-coupled receptor (GPCR), is a key mediator of PGF2α's diverse biological effects, including uterine contraction, intraocular pressure regulation, and inflammatory responses. AL-8810's value as a pharmacological tool stems from its high selectivity for the FP receptor over other prostanoid receptors (DP, EP, IP, and TP), enabling precise investigation of FP receptor-mediated signaling.

Quantitative Pharmacological Data

The selectivity of AL-8810 is demonstrated through its binding affinity and functional potency at the FP receptor in comparison to other prostanoid receptors. While AL-8810 acts as a potent antagonist at the FP receptor, it exhibits weak partial agonist activity at higher concentrations.[1]

Table 1: Functional Antagonist Potency of AL-8810 at the FP Receptor

Cell Line	Agonist Used	Parameter	Value (nM)	Reference
A7r5 (rat aorta smooth muscle)	Fluprostenol	Ki	426 ± 63	[1]
Swiss 3T3 (mouse fibroblast)	Fluprostenol	pA2	6.34 ± 0.09	[1]
A7r5 (rat aorta smooth muscle)	Fluprostenol	pA2	6.68 ± 0.23	[1]
Human Ciliary Muscle Cells	Various FP agonists	Ki	5700	[2]
Human Trabecular Meshwork Cells	Various FP agonists	Ki	2600 ± 500	[2]
Cloned Human Ciliary Body FP Receptor	Various FP agonists	Ki	1900 ± 300	[2]

Table 2: Partial Agonist Potency of AL-8810 at the FP Receptor

Cell Line	Parameter	Value (nM)	% Max Response (vs. Cloprostenol)	Reference
A7r5 (rat aorta smooth muscle)	EC50	261 ± 44	19%	[1]
Swiss 3T3 (mouse fibroblast)	EC50	186 ± 63	23%	[1]

Table 3: Selectivity Profile of AL-8810 Across Prostanoid Receptors

Receptor Subtype	Activity	Concentration Tested	Reference
TP (Thromboxane)	No significant inhibition	up to 10 µM	[1]
DP (Prostaglandin D2)	No significant inhibition	up to 10 µM	[1]
EP2 (Prostaglandin E2)	No significant inhibition	up to 10 µM	[1]
EP4 (Prostaglandin E2)	No significant inhibition	up to 10 µM	[1]
IP (Prostacyclin)	No significant inhibition	up to 10 µM	[3]

Note: Specific quantitative binding or functional data (Ki or IC50 values) for AL-8810 at EP1 and EP3 receptors were not explicitly found in the reviewed literature. However, it is widely reported to have at least a 100-fold (≥2 log unit) selectivity for the FP receptor over other prostanoid receptors.[2]

Signaling Pathways and Experimental Workflows

FP Receptor Signaling Pathway

The FP receptor primarily couples to the Gq/11 class of G proteins. Upon agonist binding, this initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). AL-8810 competitively antagonizes this pathway by blocking the initial agonist binding to the FP receptor.

Caption: FP receptor signaling cascade via the Gq/11-PLC pathway.

Experimental Workflow for Determining FP Receptor Antagonism

The antagonist properties of AL-8810 are typically characterized using functional assays that measure the downstream effects of FP receptor activation, such as inositol phosphate (B84403) production or intracellular calcium mobilization. The workflow involves stimulating cells expressing the FP receptor with a known agonist in the presence of varying concentrations of AL-8810.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]

In-Depth Technical Guide to AL 8810 Isopropyl Ester: A Selective Prostaglandin F2α Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, pharmacological profile, and experimental methodologies related to AL 8810 isopropyl ester, a potent and selective antagonist of the prostaglandin (B15479496) F2α (FP) receptor. This document is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, particularly in therapeutic areas where FP receptor modulation is of interest.

Chemical Information

AL 8810 isopropyl ester is a lipid-soluble prodrug of its active form, AL 8810. The isopropyl ester moiety enhances its ability to penetrate biological membranes, after which it is hydrolyzed by endogenous esterases to the active carboxylic acid, AL 8810.

Table 1: Chemical and Physical Properties of AL 8810 Isopropyl Ester

Property	Value	Reference
CAS Number	208114-93-6	[1][2]
IUPAC Name	9α,15R-dihydroxy-11β-fluoro-15-(2,3-dihydro-1H-inden-2-yl)-16,17,18,19,20-pentanor-prosta-5Z,13E-dien-1-oic acid, isopropyl ester	[2]
Molecular Formula	C₂₇H₃₇FO₄	[2]
Molecular Weight	444.58 g/mol	[2]
Appearance	Crystalline solid	[1]
Solubility	Soluble in DMSO (>10 mg/ml), ethanol, and dimethylformamide (25 mg/ml).	[1]
Storage	Store at -20°C	[1]

Pharmacological Profile

AL 8810 is a selective competitive antagonist of the prostaglandin F2α (FP) receptor. It exhibits weak partial agonist activity at higher concentrations but effectively blocks the functional responses induced by potent FP receptor agonists like fluprostenol.[3][4]

Table 2: Pharmacological Data for AL 8810 (Active Form)

Parameter	Cell Line	Value	Reference
EC₅₀ (Agonist activity)	A7r5 rat thoracic aorta smooth muscle cells	261 ± 44 nM	[3]
Swiss 3T3 fibroblasts	186 ± 63 nM	[3]
Kᵢ (Antagonist activity vs. fluprostenol)	A7r5 cells	426 ± 63 nM	[3]
pA₂	A7r5 cells	6.68 ± 0.23	[3]
3T3 cells	6.34 ± 0.09	[3]

AL-8810 demonstrates high selectivity for the FP receptor, showing no significant inhibition of other prostanoid receptors such as DP, EP₂, EP₄, and TP at concentrations up to 10 µM.[3]

Mechanism of Action and Signaling Pathways

The FP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Activation of this pathway by an agonist leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[4]

AL 8810, as a competitive antagonist, binds to the FP receptor and prevents the binding of agonists like prostaglandin F2α (PGF2α), thereby inhibiting the downstream signaling cascade.

Interestingly, studies have shown that AL-8810 itself can activate the MAPK/ERK1/2 pathway, but through a different mechanism than PGF2α. While PGF2α activates ERK1/2 via the canonical Gq/11-PKC pathway, AL-8810 induces ERK1/2 activation through a biased signaling mechanism involving transactivation of the epidermal growth factor receptor (EGFR).

Caption: Signaling pathways of the FP receptor activated by agonist (PGF2α) and antagonist (AL 8810).

Experimental Protocols

This section details the methodologies for key experiments used to characterize the pharmacological activity of AL 8810 and its isopropyl ester.

Synthesis and Purification of AL 8810 Isopropyl Ester

A plausible synthetic route for AL 8810 isopropyl ester can be adapted from established methods for prostaglandin F2α analogs. A key step involves the introduction of the fluorine atom at the C-11 position. The final step is the esterification of the carboxylic acid of AL 8810 with isopropyl alcohol.

Protocol: Esterification of AL 8810

• Dissolve AL 8810 (1 equivalent) in anhydrous isopropyl alcohol.

• Add a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid).

• Heat the reaction mixture under reflux and monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to yield pure AL 8810 isopropyl ester.

Analytical Characterization

Protocol: HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase.

Protocol: Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for the isopropyl ester.

• Analysis: The mass-to-charge ratio (m/z) corresponding to the protonated molecule [M+H]⁺ of AL 8810 isopropyl ester (expected m/z ≈ 445.27) should be monitored.

In Vitro Functional Assays

The following assays are crucial for determining the antagonist activity of AL 8810 at the FP receptor.

Protocol: Phospholipase C (PLC) Activation Assay (Measurement of [³H]-Inositol Phosphates)

• Cell Culture: Culture A7r5 or Swiss 3T3 cells in appropriate media.

• Labeling: Incubate the cells with [³H]-myo-inositol in inositol-free medium for 24-48 hours to label the cellular phosphoinositide pools.

• Pre-incubation: Wash the cells and pre-incubate with a buffer containing LiCl (to inhibit inositol monophosphatase) and the desired concentrations of AL 8810 for 15-30 minutes.

• Stimulation: Add the FP receptor agonist (e.g., fluprostenol) and incubate for an appropriate time (e.g., 30-60 minutes).

• Extraction: Terminate the reaction by adding a cold solution of perchloric acid or trichloroacetic acid.

• Separation: Separate the inositol phosphates from free inositol using anion-exchange chromatography (e.g., Dowex columns).

• Quantification: Elute the total inositol phosphates and quantify the radioactivity by liquid scintillation counting.

Protocol: Intracellular Calcium Mobilization Assay

• Cell Culture: Plate cells expressing the FP receptor (e.g., HEK293 cells) in a 96-well black, clear-bottom plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer for 30-60 minutes at 37°C.

• Antagonist Addition: Add varying concentrations of AL 8810 to the wells and incubate for a short period.

• Agonist Addition and Measurement: Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the baseline fluorescence, then inject the FP agonist and continue to monitor the fluorescence intensity over time. The increase in fluorescence corresponds to the increase in intracellular calcium.

Caption: General experimental workflow for the synthesis, characterization, and in vitro testing of AL 8810 isopropyl ester.

Conclusion

AL 8810 isopropyl ester is a valuable pharmacological tool for studying the physiological and pathological roles of the prostaglandin F2α receptor. Its high selectivity and well-characterized antagonist properties make it a crucial compound for research in areas such as glaucoma, preterm labor, and other conditions where the FP receptor is implicated. The experimental protocols and data presented in this guide provide a solid foundation for researchers to effectively utilize this compound in their studies.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AL 8810 | CAS:246246-19-5 | Antagonist of prostaglandin F2α (FP) receptor. | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to AL-8810 Isopropyl Ester and AL-8810 Free Acid for Ocular Research

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive comparison of AL-8810 isopropyl ester and its active metabolite, AL-8810 free acid, two critical molecules in the study of prostaglandin (B15479496) F2α (PGF2α) receptor (FP receptor) pharmacology. AL-8810 free acid is a potent and selective antagonist of the FP receptor, making it an invaluable tool for elucidating the role of this receptor in various physiological and pathological processes, particularly in ophthalmology. The AL-8810 isopropyl ester is a prodrug formulation designed to enhance the ocular bioavailability of the active free acid. This document details their respective chemical properties, mechanisms of action, and available pharmacological data. Furthermore, it provides detailed experimental protocols for key assays used in their characterization and visualizes the pertinent biological pathways and experimental workflows.

Introduction: The Prodrug Strategy for Ocular Drug Delivery

Topical administration of drugs to the eye is challenged by the cornea's complex barrier properties. To enhance the penetration of pharmacologically active agents, a common and successful strategy is the use of ester prodrugs. These lipophilic derivatives readily pass through the lipid-rich corneal epithelium and are subsequently hydrolyzed by endogenous esterases within the cornea to release the active, more polar, free acid form of the drug into the aqueous humor.

AL-8810 isopropyl ester is a lipid-soluble, esterified prodrug of AL-8810, designed for improved ocular penetration. While specific pharmacokinetic data for the hydrolysis of AL-8810 isopropyl ester is not extensively published, the principle is well-established with other ocular prostaglandin analogs like latanoprost (B1674536) and travoprost. This approach is intended to increase the concentration of the active AL-8810 free acid at the target FP receptors within the eye.

Chemical and Physical Properties

A clear distinction in the chemical and physical properties of AL-8810 isopropyl ester and AL-8810 free acid underlies their respective roles as a prodrug and an active pharmacological agent.

Property	AL-8810 Isopropyl Ester	AL-8810 Free Acid
IUPAC Name	9α,15R-dihydroxy-11β-fluoro-15-(2,3-dihydro-1H-inden-2-yl)-16,17,18,19,20-pentanor-prosta-5Z,13E-dien-1-oic acid, isopropyl ester[1]	(5Z,13E)-(9S,11S,15R)-9,15-dihydroxy-11-fluoro-15-(2-indanyl)-16,17,18,19,20-pentanor-5,13-prostadienoic acid[2]
Synonyms	N/A	AL-8810[3]
Molecular Formula	C27H37FO4[1]	C24H31FO4[4]
Molecular Weight	444.58 g/mol [1]	402.5 g/mol [4]
CAS Number	208114-93-6[1]	246246-19-5[4]
Solubility	Lipid-soluble[1]	Soluble in DMSO, DMF, and ethanol.[4] Limited solubility in aqueous buffers (e.g., ~0.05 mg/mL in PBS, pH 7.2).[4]
Physical Form	Not specified	Crystalline solid[5]

Mechanism of Action and Signaling Pathway

The pharmacological activity of both compounds is centered on the FP receptor, a G-protein coupled receptor (GPCR).

AL-8810 Isopropyl Ester: The Prodrug

AL-8810 isopropyl ester is pharmacologically inactive. Its primary function is to facilitate the delivery of the active moiety, AL-8810 free acid, across the cornea.

Prodrug activation workflow.

AL-8810 Free Acid: The Selective FP Receptor Antagonist

AL-8810 free acid is a selective antagonist at the FP receptor.[2] It exhibits weak partial agonist activity but primarily functions as a competitive antagonist, blocking the effects of FP receptor agonists like PGF2α and fluprostenol.[2]

The FP receptor is coupled to the Gq/11 G-protein. Its activation by an agonist leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. This increase in intracellular calcium concentration mediates various cellular responses. AL-8810 free acid competitively binds to the FP receptor, preventing agonist-induced activation of this signaling cascade.

FP receptor signaling pathway.

Pharmacological Data

The majority of the available pharmacological data pertains to AL-8810 free acid.

In Vitro Activity of AL-8810 Free Acid

AL-8810 free acid has been characterized in various cell-based assays, primarily measuring its effect on phospholipase C activity.

Table 1: Partial Agonist Activity of AL-8810 Free Acid [2]

Cell Line	Parameter	Value	Relative to Full Agonist (Cloprostenol)
A7r5 Rat Thoracic Aorta Smooth Muscle Cells	EC50	261 ± 44 nM	19%
Swiss 3T3 Fibroblasts	EC50	186 ± 63 nM	23%

Table 2: Antagonist Activity of AL-8810 Free Acid against Fluprostenol [2]

Cell Line	Parameter	Value
A7r5 Rat Thoracic Aorta Smooth Muscle Cells	pA2	6.68 ± 0.23
Ki	426 ± 63 nM
Swiss 3T3 Fibroblasts	pA2	6.34 ± 0.09

Experimental Protocols

The characterization of compounds like AL-8810 involves a series of standard pharmacological assays.

General Experimental Workflow for Antagonist Characterization

Workflow for antagonist characterization.

Phospholipase C (PLC) Activity Assay

This assay is fundamental to determining the potency of FP receptor ligands. It typically measures the accumulation of [³H]-inositol phosphates in cells pre-labeled with [³H]-myo-inositol.

Materials:

• Cell line expressing FP receptors (e.g., A7r5, Swiss 3T3).

• [³H]-myo-inositol.

• Culture medium (e.g., DMEM).

• Assay buffer (e.g., Krebs-Henseleit buffer containing LiCl).

• FP receptor agonist (e.g., fluprostenol).

• AL-8810 free acid.

• Dowex AG1-X8 resin.

• Scintillation cocktail and counter.

Protocol:

• Cell Culture and Labeling: Plate cells in multi-well plates and grow to near confluence. Incubate the cells with medium containing [³H]-myo-inositol for 24-48 hours to label the cellular phosphoinositide pools.

• Pre-incubation: Wash the cells and pre-incubate with assay buffer containing LiCl (to inhibit inositol monophosphatase) and the desired concentrations of AL-8810 free acid for a specified time (e.g., 15-30 minutes).

• Stimulation: Add the FP receptor agonist at various concentrations and incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Termination and Extraction: Stop the reaction by adding a cold acidic solution (e.g., perchloric acid or trichloroacetic acid).

• Separation of Inositol Phosphates: Neutralize the extracts and apply them to Dowex AG1-X8 columns. Elute the total [³H]-inositol phosphates with a high salt buffer (e.g., ammonium (B1175870) formate/formic acid).

• Quantification: Add the eluate to a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the concentration-response curves and determine EC50 values.

Intracellular Calcium Mobilization Assay

This is a high-throughput method to assess GPCR activation, particularly for Gq-coupled receptors.

Materials:

• Cell line expressing FP receptors.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• Probenecid (to inhibit dye leakage).

• FP receptor agonist.

• AL-8810 free acid.

• Fluorescence plate reader with automated injection capabilities.

Protocol:

• Cell Plating: Seed cells in black-walled, clear-bottom microplates and allow them to attach overnight.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye and probenecid. Remove the culture medium from the cells and add the loading buffer. Incubate for 1-2 hours at 37°C.

• Compound Preparation: Prepare serial dilutions of the agonist and antagonist in the assay buffer.

• Assay Execution: Place the cell plate in the fluorescence plate reader. For antagonist mode, inject the desired concentration of AL-8810 free acid and incubate for a short period. Then, inject the agonist and immediately measure the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Determine the peak response and plot concentration-response curves.

Schild Analysis for Competitive Antagonism

Schild analysis is used to quantify the affinity of a competitive antagonist.

Protocol:

• Generate Agonist Concentration-Response Curves: Obtain a full concentration-response curve for the agonist alone.

• Generate Antagonist-shifted Curves: Repeat the agonist concentration-response curve in the presence of several fixed concentrations of the antagonist (AL-8810 free acid).

• Calculate Dose Ratios: For each antagonist concentration, calculate the dose ratio (DR), which is the ratio of the EC50 of the agonist in the presence of the antagonist to the EC50 of the agonist alone.

• Construct the Schild Plot: Plot log(DR-1) on the y-axis versus the logarithm of the molar concentration of the antagonist on the x-axis.

• Determine pA2: The x-intercept of the linear regression of the Schild plot is the pA2 value, which is the negative logarithm of the antagonist concentration that produces a dose ratio of 2. For a competitive antagonist, the slope of the Schild plot should not be significantly different from 1. The Ki can be calculated from the pA2 value.

Conclusion

AL-8810 free acid is a well-characterized, selective, and competitive antagonist of the FP receptor, making it an essential pharmacological tool. Its isopropyl ester prodrug, AL-8810 isopropyl ester, represents a strategic formulation to enhance its delivery to intraocular tissues. While direct comparative in vivo and pharmacokinetic data for the two forms are limited in publicly available literature, the principles of prostaglandin prodrugs strongly support the use of the isopropyl ester for achieving higher intraocular concentrations of the active free acid. The experimental protocols detailed herein provide a framework for the continued investigation and application of these compounds in ocular research and drug development. Researchers utilizing AL-8810 isopropyl ester in vivo should consider that its efficacy is dependent on its efficient hydrolysis to the active AL-8810 free acid by ocular esterases.

References

• 1. scbt.com [scbt.com]
• 2. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AL 8810 | CAS:246246-19-5 | Antagonist of prostaglandin F2α (FP) receptor. | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. caymanchem.com [caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

The Pharmacological Profile of AL-8810 Isopropyl Ester: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL-8810 is a potent and selective antagonist of the Prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1][2][3] As a prostaglandin F2α analog, AL-8810 has been instrumental as a pharmacological tool for elucidating the physiological and pathological roles of the FP receptor.[2] This technical guide provides a comprehensive overview of the pharmacological properties of AL-8810 isopropyl ester, its mechanism of action, and detailed methodologies for its characterization. The isopropyl ester form enhances its lipophilicity, facilitating cell membrane permeability, after which it is hydrolyzed to its active acid form, AL-8810.

Mechanism of Action

AL-8810 acts as a competitive antagonist at the FP receptor.[2][4] This means that it binds to the same site as the endogenous ligand, PGF2α, and other FP receptor agonists, but it does not activate the receptor. Instead, it blocks the receptor from being activated by agonists.[1][2] While primarily an antagonist, AL-8810 has been observed to exhibit very weak partial agonist activity at high concentrations in some experimental systems.[1][2]

The FP receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist, primarily couples to the Gq/11 class of G proteins. This initiates a signaling cascade involving the activation of phospholipase C (PLC).[4][5] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm.[4] This increase in intracellular calcium concentration ([Ca2+]i) triggers various cellular responses. AL-8810 exerts its antagonist effects by preventing this signaling cascade.[1]

Interestingly, some studies suggest that AL-8810 can induce biased signaling. While it blocks the canonical Gq/11-PLC pathway, it has been shown to activate the mitogen-activated protein kinase (MAPK) and extracellular signal-regulated kinase (ERK1/2) pathways through a mechanism involving epidermal growth factor receptor (EGFR) transactivation.[5][6][7][8]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data describing the pharmacological profile of AL-8810.

Table 1: Receptor Binding Affinity of AL-8810

Radioligand	Tissue/Cell Line	Preparation	Ki (nM)	Reference
[3H]-PGF2α / [3H]-AL-5848	Bovine corpus luteum	Homogenates	Not explicitly stated for AL-8810, but shown to compete for binding	[1]

Table 2: Functional Antagonist Potency of AL-8810

Agonist	Assay	Cell Line	Parameter	Value (nM)	Reference
Fluprostenol	Phosphoinositide Turnover	Swiss mouse 3T3 fibroblasts	Ki	200 ± 60	[6]
Fluprostenol	Phosphoinositide Turnover	Rat aortic smooth muscle A7r5 cells	Ki	400 ± 100	[6]
Fluprostenol	Phosphoinositide Turnover	Rat aortic smooth muscle A7r5 cells	Ki	426 ± 63	[2]
Fluprostenol	Phosphoinositide Turnover	Human cloned ciliary body-derived FP receptor	Ki	1900 ± 300	[1]
Various FP Agonists	Calcium Mobilization	Human trabecular meshwork (h-TM) cells	Ki	2600 ± 500	[1]
Various FP Agonists	Not Specified	Human ciliary muscle (h-CM) cells	Ki	5700	[1]
Fluprostenol	Phosphoinositide Turnover	A7r5 cells	pA2	6.68 ± 0.23	[2]
Fluprostenol	Phosphoinositide Turnover	3T3 cells	pA2	6.34 ± 0.09	[2]

Table 3: Partial Agonist Activity of AL-8810

Assay	Cell Line	Parameter	Value (nM)	Emax (relative to cloprostenol)	Reference
Phospholipase C Activity	A7r5 cells	EC50	261 ± 44	19%	[2][3]
Phospholipase C Activity	3T3 fibroblasts	EC50	186 ± 63	23%	[2][3]

Table 4: Selectivity of AL-8810 for Prostanoid Receptors

Receptor Subtype	Functional Inhibition (at 10 µM)	Reference
TP (Thromboxane)	No significant inhibition	[2]
DP (Prostaglandin D2)	No significant inhibition	[2]
EP2 (Prostaglandin E2)	No significant inhibition	[2]
EP4 (Prostaglandin E2)	No significant inhibition	[2]
IP (Prostacyclin)	No significant inhibition	[4]

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the pharmacological profile of AL-8810 are provided below.

Cell Culture

A7r5 Rat Aortic Smooth Muscle Cells

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and standard antibiotics (penicillin/streptomycin).

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Subculturing: When cultures reach 70-80% confluency, they are passaged. The medium is removed, and the cells are rinsed with phosphate-buffered saline (PBS). Cells are detached using a 0.05% trypsin-EDTA solution. The trypsin is neutralized with growth medium, and the cells are re-seeded at a ratio of 1:2 to 1:3.[3]

Swiss Mouse 3T3 Fibroblasts

• Growth Medium: DMEM supplemented with 10% bovine calf serum and antibiotics.

• Culture Conditions: Maintained at 37°C in a 5% CO2 humidified atmosphere.

• Subculturing: Cells are passaged when they reach 80-90% confluency. They are detached using trypsin-EDTA and re-seeded at a density of approximately 4 x 10^5 cells per 75 cm² flask.[5]

HEK-293 (Human Embryonic Kidney 293) Cells

• Growth Medium: Minimum Essential Medium (MEM) or DMEM supplemented with 10% FBS or horse serum, 1 mM sodium pyruvate, and non-essential amino acids.

• Culture Conditions: Grown in a monolayer at 37°C with 5% CO2.

• Subculturing: Split every 2-4 days when they reach 80-90% confluency using trypsin-EDTA.[2]

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of AL-8810 for the FP receptor.

• Membrane Preparation: Tissues (e.g., bovine corpus luteum) or cells expressing the FP receptor are homogenized in a cold lysis buffer. The homogenate is centrifuged to pellet the membranes, which are then washed and resuspended in a binding buffer. Protein concentration is determined using a standard assay (e.g., BCA assay).

• Binding Reaction: A fixed concentration of a radiolabeled FP receptor agonist (e.g., [3H]-PGF2α) is incubated with the membrane preparation in the presence of varying concentrations of unlabeled AL-8810.

• Incubation: The reaction is incubated at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand. The filters are then washed with ice-cold buffer to remove unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of an unlabeled FP agonist. Specific binding is calculated by subtracting non-specific binding from total binding. The concentration of AL-8810 that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.[6][9]

Phospholipase C (Phosphoinositide Turnover) Assay

This functional assay measures the ability of AL-8810 to antagonize agonist-stimulated PLC activity.

• Cell Labeling: Cells (e.g., A7r5 or 3T3) are incubated overnight with [3H]-myo-inositol in an inositol-free medium to label the cellular phosphoinositide pools.

• Pre-incubation: The labeled cells are washed and pre-incubated with varying concentrations of AL-8810 or vehicle for a defined period.

• Stimulation: A fixed concentration of an FP receptor agonist (e.g., fluprostenol) is added to the cells to stimulate PLC activity.

• Termination and Extraction: The reaction is stopped by the addition of an acid (e.g., perchloric acid). The inositol phosphates are then extracted from the cells.

• Separation and Quantification: The different inositol phosphate (B84403) species are separated using anion-exchange chromatography. The amount of radioactivity in the inositol phosphate fractions is quantified by liquid scintillation counting.

• Data Analysis: The ability of AL-8810 to inhibit the agonist-induced accumulation of inositol phosphates is determined. The IC50 or Ki value for AL-8810 is calculated from the concentration-response curves. For determining the pA2 value, Schild analysis is performed by measuring the rightward shift of the agonist concentration-response curve in the presence of different concentrations of AL-8810.[8][10][11]

Intracellular Calcium Mobilization Assay

This assay directly measures the functional consequence of FP receptor activation and its inhibition by AL-8810.

• Cell Seeding: Cells are seeded into black-walled, clear-bottom microplates and allowed to adhere overnight.

• Dye Loading: The cell culture medium is removed, and the cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological buffer. Probenecid may be included to prevent dye extrusion.

• Incubation: The cells are incubated in the dark at 37°C for a period to allow for dye loading and de-esterification.

• Compound Addition: The plate is placed in a fluorescence plate reader with integrated liquid handling. Varying concentrations of AL-8810 are added to the wells, followed by the addition of a fixed concentration of an FP receptor agonist.

• Fluorescence Measurement: The fluorescence intensity is measured kinetically before and after the addition of the agonist. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis: The antagonist effect of AL-8810 is quantified by the reduction in the agonist-induced fluorescence signal. IC50 values are determined from the concentration-response curves.[12][13][14]

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Culture and transfection of HEK293T cells [protocols.io]
• 2. static.igem.org [static.igem.org]
• 3. A7r5. Culture Collections [culturecollections.org.uk]
• 4. ebiohippo.com [ebiohippo.com]
• 5. bcrj.org.br [bcrj.org.br]
• 6. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bcrj.org.br [bcrj.org.br]
• 8. Measurement of phospholipase C by monitoring inositol phosphates using [³H]inositol-labeling protocols in permeabilized cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Receptor-Ligand Binding Assays [labome.com]
• 10. Assay for G protein-dependent activation of phospholipase C beta using purified protein components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hellobio.com [hellobio.com]
• 13. abcam.com [abcam.com]
• 14. assets.fishersci.com [assets.fishersci.com]

The Prodrug Characteristics of AL-8810 Isopropyl Ester: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the prodrug characteristics of AL-8810 isopropyl ester, focusing on its conversion to the pharmacologically active compound, AL-8810, a selective and potent antagonist of the prostaglandin (B15479496) F2α (FP) receptor. This document consolidates available data on the mechanism of action, potency, and experimental protocols related to AL-8810, and extrapolates the expected prodrug behavior of its isopropyl ester form based on analogous, well-characterized prostaglandin prodrugs used in ocular therapeutics.

Introduction to AL-8810 and the Prodrug Concept

AL-8810, with the chemical name (5Z, 13E)-(9S, 11S,15R)-9,15-dihydroxy-11-fluoro-15-(2-indanyl)-16,17,18,19, 20-pentanor-5,13-prostadienoic acid, is a novel analog of prostaglandin F2α (PGF2α).[1] It functions as a selective antagonist at the FP receptor, making it a valuable pharmacological tool for studying FP receptor-mediated physiological and pathological processes.[1][2] FP receptors are implicated in various biological functions, including the regulation of intraocular pressure (IOP), making their modulation a key strategy in the treatment of glaucoma.[3][4]

The clinical utility of prostaglandin analogs is often enhanced by their formulation as prodrugs. Esterification of the carboxylic acid moiety, for instance to an isopropyl ester, increases the lipophilicity of the molecule. This modification facilitates penetration through biological membranes, such as the cornea. Following administration, endogenous esterases hydrolyze the ester bond, releasing the active carboxylic acid form of the drug at the target site. This prodrug strategy is well-established for several commercially successful glaucoma medications, including latanoprost (B1674536) and travoprost.[5][6][7] While the specific pharmacology of AL-8810 isopropyl ester has not been extensively published, its characteristics can be inferred from its active form, AL-8810, and the known behavior of other prostaglandin ester prodrugs.[5]

Mechanism of Action and Pharmacology of AL-8810

AL-8810 exerts its pharmacological effects by competitively blocking the FP receptor, a G-protein coupled receptor.[1][2][3] Activation of the FP receptor by agonists typically stimulates the phospholipase C (PLC) signaling pathway, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3, in turn, mobilizes intracellular calcium.[3] AL-8810 antagonizes this cascade by preventing the binding of natural and synthetic FP receptor agonists.

Signaling Pathway

The signaling pathway initiated by FP receptor activation and its antagonism by AL-8810 is depicted below.

Caption: FP receptor signaling pathway and antagonism by AL-8810.

Quantitative Pharmacological Data

AL-8810 has been characterized as a competitive antagonist with weak partial agonist activity in some systems.[1] Its potency has been determined in various cell-based assays.

Parameter	Cell Line	Agonist	Value	Reference
EC50 (agonist activity)	A7r5 rat smooth muscle	-	261 ± 44 nM	[1]
Swiss mouse 3T3 fibroblasts	-	186 ± 63 nM	[1]
Emax (relative to cloprostenol)	A7r5 rat smooth muscle	-	19%	[1]
Swiss mouse 3T3 fibroblasts	-	23%	[1]
Ki (antagonist activity)	A7r5 rat smooth muscle	Fluprostenol	426 ± 63 nM	[1]
Mouse 3T3 fibroblasts	-	0.2 ± 0.06 µM	[4][8]
Human cloned ciliary body FP receptor	-	1.9 ± 0.3 µM	[4]
Human trabecular meshwork (h-TM) cells	-	2.6 ± 0.5 µM	[4]
Human ciliary muscle (h-CM) cells	-	5.7 µM	[4]
pA2	A7r5 rat smooth muscle	Fluprostenol	6.68 ± 0.23	[1]
Swiss mouse 3T3 fibroblasts	Fluprostenol	6.34 ± 0.09	[1]

Prodrug Characteristics of AL-8810 Isopropyl Ester

Rationale for Esterification

The primary purpose of converting AL-8810 into its isopropyl ester prodrug is to enhance its ocular bioavailability. The cornea is a lipid-rich tissue, and the increased lipophilicity of the esterified form facilitates its passive diffusion across this barrier into the anterior chamber of the eye.

Hydrolysis to the Active Form

Once within the eye, particularly in the cornea, ubiquitous esterase enzymes rapidly hydrolyze the isopropyl ester to the active carboxylic acid, AL-8810.[6] This bioactivation is a critical step for the drug to exert its antagonist effect on FP receptors located in target tissues such as the ciliary muscle and trabecular meshwork.[4]

Caption: Bioactivation workflow of AL-8810 isopropyl ester.

Experimental Protocols

The pharmacological characterization of AL-8810 involved several key in vitro experiments. The methodologies described here are based on published studies of AL-8810 and are standard in the field of prostanoid receptor research.

Phosphatidylinositol (PI) Turnover Assay

This assay is used to quantify the functional activity of agonists and antagonists at Gq-coupled receptors like the FP receptor.

Objective: To measure the accumulation of inositol phosphates (IPs), downstream products of PLC activation, in response to receptor stimulation.

Methodology:

• Cell Culture: Swiss mouse 3T3 fibroblasts or A7r5 rat vascular smooth muscle cells are cultured to near confluence in appropriate media.[3]

• Radiolabeling: Cells are incubated overnight with myo-[³H]inositol to label the cellular phosphoinositide pools.

• Drug Treatment: Cells are pre-incubated with either vehicle or varying concentrations of AL-8810 for a defined period. Subsequently, an FP receptor agonist (e.g., fluprostenol) is added to stimulate the cells.[3]

• Extraction of IPs: The reaction is terminated, and the aqueous-soluble inositol phosphates are extracted.

• Quantification: The total [³H]-IPs are separated by ion-exchange chromatography and quantified using liquid scintillation counting.

• Data Analysis: The antagonist effect of AL-8810 is determined by its ability to inhibit the agonist-stimulated production of [³H]-IPs.[4]

Caption: Experimental workflow for the PI turnover assay.

Conclusion

AL-8810 isopropyl ester represents a prodrug formulation designed to enhance the ocular delivery of the active antagonist, AL-8810. By leveraging the well-established principles of prostaglandin ester prodrugs, it is anticipated to exhibit favorable corneal penetration followed by efficient enzymatic hydrolysis to the active acid. The detailed pharmacological profile of AL-8810 as a selective and competitive FP receptor antagonist underscores the potential of its isopropyl ester prodrug as a valuable tool for investigating FP receptor pharmacology in ocular and other biological systems. Further studies are warranted to formally characterize the specific pharmacokinetic and pharmacodynamic properties of AL-8810 isopropyl ester.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. AL 8810 | CAS:246246-19-5 | Antagonist of prostaglandin F2α (FP) receptor. | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Latanoprost | C26H40O5 | CID 5311221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. medchemexpress.com [medchemexpress.com]

Unveiling the Antagonistic Profile of AL-8810 Isopropyl Ester: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL-8810 is a potent and selective antagonist of the Prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1] As a fluorinated PGF2α analogue, it has become an invaluable pharmacological tool for elucidating the physiological and pathological roles of the FP receptor.[1] This technical guide provides an in-depth overview of the antagonist properties of AL-8810 isopropyl ester, its mechanism of action, and detailed experimental protocols for its characterization. The isopropyl ester form of AL-8810 functions as a prodrug, which, particularly in ophthalmic applications, is hydrolyzed by endogenous esterases in tissues like the cornea to its active free acid form, AL-8810.[2]

Mechanism of Action: Competitive Antagonism

AL-8810 acts as a competitive antagonist at the FP receptor.[3] This is characterized by its ability to produce parallel rightward shifts in the concentration-response curves of FP receptor agonists, such as fluprostenol (B1673476), without significantly suppressing the maximum response.[3] This competitive interaction is quantifiable through Schild plot analysis, which for AL-8810 yields slope values not significantly different from unity, further confirming its competitive nature at the receptor's orthosteric binding site.

While primarily an antagonist, AL-8810 also exhibits weak partial agonist activity at the FP receptor, with a maximal efficacy significantly lower than that of full agonists like cloprostenol.[3]

Quantitative Data Summary

The antagonist and partial agonist properties of AL-8810 have been quantified in various in vitro systems. The following tables summarize the key potency and efficacy values reported in the literature.

Parameter	Cell Line	Agonist	Value	Reference
pA2	A7r5 (rat aortic smooth muscle)	Fluprostenol	6.68 ± 0.23	[Griffin BW, et al. 1999]
3T3 (mouse fibroblasts)	Fluprostenol	6.34 ± 0.09	[Griffin BW, et al. 1999]
Ki (nM)	A7r5	Fluprostenol	426 ± 63	[Griffin BW, et al. 1999]
h-TM (human trabecular meshwork)	(±)-fluprostenol	2560 ± 620	[Sharif NA, et al. 2003]

Table 1: Antagonist Potency of AL-8810

Parameter	Cell Line	Value	Relative Efficacy (vs. Cloprostenol)	Reference
EC50 (nM)	A7r5	261 ± 44	19%	[Griffin BW, et al. 1999]
3T3	186 ± 63	23%	[Griffin BW, et al. 1999]

Table 2: Partial Agonist Activity of AL-8810

Signaling Pathways

Activation of the FP receptor by an agonist typically initiates a canonical signaling cascade via the Gq/11 G-protein, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), while DAG activates Protein Kinase C (PKC). This pathway can subsequently lead to the activation of the Mitogen-Activated Protein Kinase (MAPK) cascade, specifically Extracellular signal-Regulated Kinases 1 and 2 (ERK1/2).

Interestingly, AL-8810, despite being an antagonist of the canonical Gq/11 pathway, has been shown to induce ERK1/2 activation through a biased signaling mechanism. This alternative pathway involves the transactivation of the Epidermal Growth Factor Receptor (EGFR), which is dependent on Src kinase activity.

Caption: FP Receptor Signaling Pathways.

Experimental Protocols

The characterization of AL-8810's antagonist properties relies on a set of key in vitro functional assays. Detailed methodologies for these experiments are provided below.

Phosphatidylinositol (PI) Turnover Assay

This assay measures the accumulation of inositol phosphates ([3H]-IPs), a downstream product of PLC activation, to quantify FP receptor activity.

Methodology:

• Cell Culture: A7r5 or Swiss 3T3 cells are cultured to near confluency in 24-well plates.

• Labeling: Cells are incubated overnight in inositol-free medium containing myo-[3H]inositol (e.g., 0.5 µCi/well) to label the cellular phosphoinositide pools.

• Pre-incubation with Antagonist: Cells are washed and pre-incubated with various concentrations of AL-8810 or vehicle in a buffer containing LiCl (e.g., 10 mM) for a specified time (e.g., 30 minutes). LiCl is included to inhibit inositol monophosphatase, leading to the accumulation of IPs.

• Agonist Stimulation: An FP receptor agonist (e.g., fluprostenol at a concentration of 100 nM) is added, and the incubation continues for a set period (e.g., 60 minutes).

• Extraction of Inositol Phosphates: The incubation is terminated by aspirating the medium and adding a cold quenching solution (e.g., 0.5 M HCl). The cell lysates are collected.

• Purification and Quantification: The [3H]-IPs are separated from free [3H]inositol using anion-exchange chromatography (e.g., Dowex AG1-X8 columns). The columns are washed, and the [3H]-IPs are eluted. The radioactivity of the eluate is measured by liquid scintillation counting.

• Data Analysis: The antagonist's inhibitory potency (Ki) is calculated from the concentration-response curves of agonist-stimulated [3H]-IPs accumulation in the presence and absence of the antagonist.

Caption: PI Turnover Assay Workflow.

Intracellular Calcium ([Ca2+]i) Mobilization Assay

This assay directly measures the transient increase in cytosolic calcium concentration following FP receptor activation.

Methodology:

• Cell Culture and Dye Loading: Human ciliary muscle (HCM) cells or other suitable cell types are grown on coverslips or in 96-well plates. Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological buffer for a specified time (e.g., 30-60 minutes) at 37°C.

• Antagonist Incubation: The dye-loaded cells are washed and incubated with various concentrations of AL-8810 or vehicle for a short period (e.g., 10-20 minutes).

• Fluorescence Measurement: The cells are placed in a fluorometer or a fluorescence plate reader. A baseline fluorescence reading is established.

• Agonist Addition and Kinetic Reading: An FP agonist is added, and the change in fluorescence intensity is recorded over time. For Fura-2, the ratio of fluorescence at 340 nm and 380 nm excitation is used to determine the intracellular calcium concentration. For Fluo-4, the change in fluorescence intensity at a single wavelength is measured.

• Data Analysis: The peak fluorescence response following agonist addition is measured. The antagonist effect of AL-8810 is determined by its ability to reduce the agonist-induced calcium signal in a concentration-dependent manner.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay determines the activation of the MAPK pathway by measuring the phosphorylation of ERK1/2.

Methodology:

• Cell Culture and Serum Starvation: Cells (e.g., HCM or HEK293 cells expressing the FP receptor) are grown to a high confluency and then serum-starved for several hours to reduce basal ERK1/2 phosphorylation.

• Antagonist/Agonist Treatment: Cells are treated with AL-8810, an FP agonist, or vehicle for a specified time course (e.g., 5, 15, 30 minutes).

• Cell Lysis: The treatment is stopped by washing the cells with ice-cold PBS and then lysing them in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked (e.g., with 5% non-fat milk or bovine serum albumin) and then incubated with a primary antibody specific for phosphorylated ERK1/2 (p-ERK). After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Normalization: To ensure equal protein loading, the membrane is stripped and re-probed with an antibody against total ERK1/2. The density of the p-ERK bands is normalized to the total ERK bands.

Matrix Metalloproteinase (MMP) Secretion Assay

This assay is used to investigate the role of FP receptor signaling in the regulation of extracellular matrix remodeling, a key process in ocular physiology.

Methodology:

• Cell Culture and Treatment: Human ciliary muscle (HCM) cells are cultured to near confluency and then switched to a serum-free medium. The cells are then treated with an FP agonist (e.g., PGF2α) in the presence or absence of AL-8810 for an extended period (e.g., 24-48 hours).

• Conditioned Medium Collection: The conditioned medium from each treatment group is collected.

• Gelatin Zymography: The activity of secreted MMPs, particularly MMP-2 (gelatinase A), is assessed by gelatin zymography. Samples of the conditioned medium are run on a non-reducing SDS-PAGE gel that has been co-polymerized with gelatin.

• Enzyme Renaturation and Development: After electrophoresis, the gel is washed in a Triton X-100 solution to remove SDS and allow the enzymes to renature. The gel is then incubated in a developing buffer containing calcium and zinc at 37°C, allowing the MMPs to digest the gelatin substrate.

• Staining and Visualization: The gel is stained with Coomassie Brilliant Blue. Areas of gelatin degradation by MMPs will appear as clear bands against a blue background.

• Quantification: The intensity of the lytic bands can be quantified using densitometry.

Conclusion

AL-8810 isopropyl ester is a well-characterized, selective, and competitive antagonist of the FP receptor. Its utility as a research tool is underscored by its consistent performance in a variety of in vitro assays that probe the intricacies of prostanoid signaling. The detailed protocols and quantitative data presented in this guide are intended to support researchers in the fields of pharmacology and drug development in their efforts to further understand the roles of the FP receptor and to identify novel therapeutic agents that target this important signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for AL 8810 Isopropyl Ester in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL 8810 isopropyl ester is a cell-permeable prodrug of AL 8810, a potent and selective antagonist of the prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor. As a lipid-soluble ester, it readily crosses the cell membrane, where it is hydrolyzed by intracellular esterases to its active form, AL 8810. This compound is an invaluable tool for investigating the physiological and pathological roles of the PGF2α signaling pathway in various cellular processes. These application notes provide detailed protocols for the use of AL 8810 isopropyl ester in cell culture to antagonize the PGF2α receptor and study its downstream effects.

Mechanism of Action

AL 8810 is a competitive antagonist of the FP receptor, a G-protein coupled receptor (GPCR) that primarily couples to Gq.[1] Activation of the FP receptor by its endogenous ligand, PGF2α, stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[2] This signaling cascade results in the mobilization of intracellular calcium and the activation of protein kinase C (PKC), which in turn can trigger a variety of cellular responses, including cell proliferation, differentiation, and inflammation.[2][3] AL 8810 effectively blocks these downstream signaling events by preventing PGF2α from binding to the FP receptor.[1]

Quantitative Data Summary

The following tables summarize the reported potency of the active form, AL 8810, in various in vitro systems.

Parameter	Cell Line/System	Value	Reference
EC50 (Agonist activity)	A7r5 rat thoracic aorta smooth muscle cells	261 ± 44 nM	[1]
Swiss mouse 3T3 fibroblasts	186 ± 63 nM	[1]
Ki (Antagonist activity)	A7r5 rat thoracic aorta smooth muscle cells (vs. 100 nM fluprostenol)	426 ± 63 nM	[1]
Cloned human ciliary body FP receptor	1-2 µM
pA2	A7r5 rat thoracic aorta smooth muscle cells	6.68 ± 0.23	[1]
Swiss mouse 3T3 fibroblasts	6.34 ± 0.09	[1]

Experimental Protocols

Preparation of AL 8810 Isopropyl Ester Stock Solution

Materials:

• AL 8810 isopropyl ester powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, DNase/RNase-free microcentrifuge tubes

Protocol:

• Bring the vial of AL 8810 isopropyl ester powder to room temperature before opening.

• Prepare a stock solution of 10 mM by dissolving the appropriate amount of AL 8810 isopropyl ester in DMSO. For example, to prepare 1 mL of a 10 mM stock solution from a compound with a molecular weight of 444.58 g/mol , dissolve 0.445 mg of the powder in 100 µL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C for short-term storage or -80°C for long-term storage.

General Cell Culture Treatment Protocol

Protocol:

• Culture cells to the desired confluency in appropriate cell culture plates or flasks.

• The day before the experiment, replace the growth medium with a serum-free or low-serum medium to minimize basal signaling.

• On the day of the experiment, prepare the desired working concentrations of AL 8810 isopropyl ester by diluting the stock solution in a serum-free medium. A common working concentration to effectively block the FP receptor is 10 µM.[4]

• Pre-incubate the cells with the AL 8810 isopropyl ester-containing medium for a sufficient time to allow for cellular uptake and conversion to the active form. A pre-incubation time of 30-60 minutes is generally recommended.

• Following pre-incubation, stimulate the cells with PGF2α or another FP receptor agonist at the desired concentration and for the appropriate duration, depending on the downstream signaling event being investigated.

• Include appropriate controls, such as a vehicle control (medium with the same concentration of DMSO used for the highest concentration of AL 8810 isopropyl ester), a PGF2α-only control, and an AL 8810 isopropyl ester-only control.

Cell Viability Assay (MTT Assay)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• Cells cultured in a 96-well plate

• AL 8810 isopropyl ester

• PGF2α

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Protocol:

• Seed cells in a 96-well plate at a density that will not reach 100% confluency by the end of the experiment.

• Allow cells to adhere overnight.

• Treat the cells with various concentrations of AL 8810 isopropyl ester with or without PGF2α for the desired duration (e.g., 24, 48, or 72 hours).

• Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate at 37°C for 4 hours.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Calcium Mobilization Assay

This protocol provides a general framework for measuring changes in intracellular calcium levels.

Materials:

• Cells cultured on black-walled, clear-bottom 96-well plates

• AL 8810 isopropyl ester

• PGF2α

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Protocol:

• Seed cells onto black-walled, clear-bottom 96-well plates and grow to confluency.

• Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This typically involves incubating the cells with the dye for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Pre-incubate the cells with AL 8810 isopropyl ester or vehicle for 30-60 minutes.

• Use a fluorescence plate reader to measure the baseline fluorescence.

• Inject PGF2α into the wells and immediately begin recording the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.

ERK Phosphorylation Assay (Western Blot)

This protocol outlines the steps to assess the effect of AL 8810 isopropyl ester on PGF2α-induced ERK phosphorylation.

Materials:

• Cells cultured in 6-well plates

• AL 8810 isopropyl ester

• PGF2α

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (anti-phospho-ERK1/2 and anti-total-ERK1/2)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for at least 4 hours or overnight.

• Pre-treat the cells with 10 µM AL 8810 isopropyl ester for 30-60 minutes.[4]

• Stimulate the cells with PGF2α (e.g., 100 nM) for a short period (e.g., 5-15 minutes), as ERK phosphorylation is often transient.[4]

• Immediately wash the cells with ice-cold PBS and lyse them on ice with lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with primary antibodies against phospho-ERK1/2.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with an antibody against total ERK1/2 to confirm equal protein loading.

Visualizations

Caption: PGF2α Signaling Pathway and the inhibitory action of AL 8810.

Caption: General experimental workflow for using AL 8810 isopropyl ester.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biasing the Prostaglandin F2α Receptor Responses toward EGFR-Dependent Transactivation of MAPK - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AL-8810 Isopropyl Ester in Glaucoma Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing AL-8810 isopropyl ester, a selective prostaglandin (B15479496) F2α (FP) receptor antagonist, in experimental glaucoma models. This document outlines its mechanism of action, experimental protocols for both in vivo and in vitro studies, and quantitative data to facilitate research into the role of the FP receptor in intraocular pressure (IOP) regulation.

Introduction

AL-8810 is a potent and selective antagonist of the prostaglandin F2α (PGF2α) receptor, also known as the FP receptor.[1] It is a valuable pharmacological tool for investigating the mechanisms of action of PGF2α analogs, such as latanoprost (B1674536), travoprost, and bimatoprost, which are first-line treatments for glaucoma.[2] These drugs lower intraocular pressure (IOP) primarily by increasing the uveoscleral outflow of aqueous humor. AL-8810 works by competitively blocking the FP receptor, thereby inhibiting the effects of FP receptor agonists and allowing researchers to confirm that their observed effects are mediated through this specific pathway.

Mechanism of Action

Prostaglandin F2α and its analogs bind to the FP receptor, a G-protein coupled receptor (GPCR). This binding activates the Gq alpha subunit, which in turn stimulates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling cascade in the ciliary muscle and trabecular meshwork is believed to lead to alterations in the extracellular matrix and cellular relaxation, ultimately increasing the outflow of aqueous humor and reducing IOP. AL-8810, as a competitive antagonist, binds to the FP receptor but does not elicit this downstream signaling, thereby preventing the IOP-lowering effects of FP receptor agonists.

Quantitative Data

The antagonist potency of AL-8810 has been characterized in various in vitro systems. The following table summarizes key quantitative data for AL-8810.

Parameter	Cell Type	Agonist Used	Value	Reference
pA2	A7r5 rat thoracic aorta smooth muscle cells	Fluprostenol	6.68 ± 0.23	[1]
Swiss mouse 3T3 fibroblasts	Fluprostenol	6.34 ± 0.09	[1]
Ki	A7r5 rat thoracic aorta smooth muscle cells	Fluprostenol	426 ± 63 nM	[1]
Human Trabecular Meshwork (h-TM) cells	(±)-Fluprostenol	~1.9 µM	[2]

pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's concentration-response curve. Ki is the inhibition constant.

Signaling Pathway Diagram

The following diagram illustrates the FP receptor signaling pathway and the point of inhibition by AL-8810.

Caption: FP receptor signaling pathway and inhibition by AL-8810.

Experimental Protocols

In Vivo Protocol: Antagonism of Latanoprost-Induced IOP Reduction in a Mouse Model of Glaucoma

This protocol describes how to use AL-8810 to confirm that the IOP-lowering effect of latanoprost is mediated by the FP receptor in a microbead-induced mouse model of ocular hypertension.

1. Materials:

• AL-8810 isopropyl ester

• Latanoprost ophthalmic solution (0.005%)

• Vehicle for AL-8810 (e.g., sterile saline with 0.02% benzalkonium chloride)

• Microbeads (e.g., 15 µm polystyrene microbeads)

• Hydroxypropyl methylcellulose (B11928114) (HPMC)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Rebound tonometer (e.g., TonoLab)

• Microsyringe

2. Animal Model:

• Use adult male C57BL/6J mice.

• Induce ocular hypertension in one eye by injecting a mixture of microbeads and HPMC into the anterior chamber as previously described.[3] Briefly, anesthetize the mouse and, under a surgical microscope, inject 2 µL of a sterile suspension containing microbeads (1x10^6 beads/mL) and 1% HPMC into the anterior chamber using a 33-gauge needle. The contralateral eye can serve as a control.

• Allow 2-4 weeks for IOP to elevate and stabilize.

3. Experimental Groups (n=8-10 mice per group):

• Group 1: Vehicle + Vehicle

• Group 2: Vehicle + Latanoprost

• Group 3: AL-8810 + Latanoprost

• Group 4: AL-8810 + Vehicle

4. Drug Administration:

• Prepare a 10 mM solution of AL-8810 in the chosen vehicle.

• Thirty minutes prior to latanoprost administration, topically apply 2 µL of the AL-8810 solution or vehicle to the glaucomatous eye of the appropriate groups.

• Administer 2 µL of latanoprost (0.005%) or vehicle topically to the same eye.

5. IOP Measurement:

• Measure baseline IOP in conscious, restrained mice using a rebound tonometer immediately before drug administration (T=0).

• Measure IOP at subsequent time points (e.g., 1, 2, 4, 6, and 24 hours) after latanoprost/vehicle administration.

• To perform measurements, gently restrain the mouse and position the tonometer probe perpendicular to the central cornea.[4][5][6][7] Obtain multiple readings and average them for each time point.

6. Data Analysis:

• Calculate the change in IOP from baseline for each eye at each time point.

• Use appropriate statistical tests (e.g., two-way ANOVA with post-hoc tests) to compare the IOP changes between the different treatment groups. A significant reduction in the IOP-lowering effect of latanoprost in the AL-8810 pre-treated group compared to the vehicle pre-treated group would indicate FP receptor-mediated activity.

In Vitro Protocol: Inhibition of Prostaglandin-Induced Calcium Mobilization in Human Trabecular Meshwork (hTM) Cells

This protocol details how to use AL-8810 to block the intracellular calcium increase induced by an FP agonist in cultured hTM cells.

1. Materials:

• Primary human trabecular meshwork (hTM) cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• AL-8810 isopropyl ester

• FP receptor agonist (e.g., fluprostenol)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• 96-well black-walled, clear-bottom cell culture plates

• Fluorescence plate reader or fluorescence microscope

2. Cell Culture:

• Culture primary hTM cells in complete medium in a humidified incubator at 37°C and 5% CO2.[8][9][10][11][12]

• Seed the hTM cells into a 96-well plate at a density of 40,000-80,000 cells/well and grow to 80-100% confluency.

3. Calcium Assay:

• Prepare a Fluo-4 AM loading solution (e.g., 2 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS).

• Wash the cells once with HBSS.

• Add 100 µL of the Fluo-4 AM loading solution to each well and incubate for 60 minutes at 37°C.[13][14][15][16][17]

• After incubation, wash the cells twice with HBSS to remove excess dye.

• Add 100 µL of HBSS to each well.

4. Treatment and Measurement:

• Prepare solutions of AL-8810 (e.g., 0.1, 1, 10 µM) and the FP agonist (e.g., 100 nM fluprostenol) in HBSS.

• Pre-incubate the cells with AL-8810 or vehicle for 15-20 minutes at 37°C.[2]

• Place the 96-well plate in a fluorescence plate reader capable of kinetic reads (Excitation: ~490 nm, Emission: ~515 nm).

• Establish a baseline fluorescence reading for approximately 1-2 minutes.

• Add the FP agonist to the wells and immediately begin recording the fluorescence intensity for 5-10 minutes.

5. Data Analysis:

• Calculate the change in fluorescence intensity from baseline for each well.

• Compare the agonist-induced calcium response in the presence and absence of different concentrations of AL-8810. A dose-dependent inhibition of the calcium signal by AL-8810 confirms its antagonist activity at the FP receptor.

Experimental Workflow Diagram

The following diagram outlines the general workflow for an in vivo experiment using AL-8810 in a glaucoma model.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. A murine glaucoma model induced by rapid in vivo photopolymerization of hyaluronic acid glycidyl methacrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Noninvasive measurement of rodent intraocular pressure with a rebound tonometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Generating cell-derived matrices from human trabecular meshwork cell cultures for mechanistic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciencellonline.com [sciencellonline.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Consensus recommendations for trabecular meshwork cell isolation, characterization and culture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Establishment of human trabecular meshwork cell cultures using nontransplantable corneoscleral rims - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hellobio.com [hellobio.com]
• 14. assets.fishersci.com [assets.fishersci.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. content.abcam.com [content.abcam.com]
• 17. ionbiosciences.com [ionbiosciences.com]

Application Notes and Protocols for Studying Uveoscleral Outflow Using AL-8810 Isopropyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL-8810 is a selective antagonist of the prostaglandin (B15479496) F2α (FP) receptor.[1] Its isopropyl ester form allows for effective topical application and penetration into ocular tissues. In the field of ophthalmology, particularly in glaucoma research, AL-8810 is an invaluable pharmacological tool for investigating the mechanisms of uveoscleral outflow, the secondary pathway for aqueous humor drainage from the eye. Prostaglandin F2α analogs are a first-line treatment for glaucoma, and they primarily lower intraocular pressure (IOP) by increasing uveoscleral outflow.[2][3] AL-8810 allows researchers to probe the specific role of the FP receptor in this process by competitively blocking the effects of FP receptor agonists.

These application notes provide an overview of the use of AL-8810 in studying uveoscleral outflow, including its mechanism of action, and detailed protocols for relevant experiments.

Mechanism of Action

Prostaglandin F2α (PGF2α) and its analogs, such as latanoprost (B1674536) and travoprost, are potent ocular hypotensive agents.[2] They exert their effects by binding to the FP receptor on ciliary muscle cells.[3][4] This binding initiates a signaling cascade that leads to the relaxation of the ciliary muscle and remodeling of the extracellular matrix.[2][4] These changes reduce the hydraulic resistance within the uveoscleral outflow pathway, thereby increasing the drainage of aqueous humor and lowering IOP.[2][5][6]

AL-8810, as an FP receptor antagonist, competitively inhibits the binding of PGF2α and its analogs to the FP receptor.[1] This blockade prevents the downstream signaling events, thus inhibiting the increase in uveoscleral outflow and the consequent reduction in IOP.[7] By using AL-8810, researchers can confirm that the observed effects of a prostaglandin analog are indeed mediated through the FP receptor.

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of prostaglandin analogs and AL-8810 on aqueous humor dynamics.

Table 1: Effect of PGF2α-1-isopropylester on Aqueous Humor Dynamics in Cynomolgus Monkeys

Parameter	Control Eye (mean ± SEM)	PGF2α-treated Eye (mean ± SEM)
Intraocular Pressure (IOP) Reduction (mmHg)	-	2.9 ± 0.6
Aqueous Humor Flow (µL/min)	1.16 ± 0.09	1.34 ± 0.11
Uveoscleral Outflow (µL/min)	0.61 ± 0.10	0.98 ± 0.12

Data extracted from a study on the effects of a single topical application of 1 µg PGF2α-1-isopropylester.[5]

Table 2: Antagonistic Effect of AL-8810 on FP Receptor Agonist-Induced Contraction of Human Ciliary Muscle

Agonist	Condition	pEC50 (mean ± SEM)
PGF2α	-	7.06 ± 0.14
PGF2α	+ AL-8810 (100 nM)	5.42 ± 0.17
Latanoprost	-	7.08 ± 0.10
Latanoprost	+ AL-8810 (100 nM)	6.43 ± 0.04
Travoprost	-	7.15 ± 0.07
Travoprost	+ AL-8810 (100 nM)	5.71 ± 0.14

pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. A rightward shift in the concentration-response curve (lower pEC50) in the presence of AL-8810 indicates antagonism.[7]

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of AL-8810 on uveoscleral outflow.

Protocol 1: In Vivo Measurement of Uveoscleral Outflow in a Non-human Primate Model (Cynomolgus Monkey)

Objective: To determine the effect of a test compound on uveoscleral outflow and to confirm its mechanism of action using AL-8810.

Materials:

• Test compound (e.g., a PGF2α analog)

• AL-8810 isopropyl ester solution

• Vehicle control solution

• Anesthetic (e.g., pentobarbital)

• Radioactive tracer (e.g., [125I]-albumin)

• Fluoresceinated dextran

• Apparatus for two-level constant pressure perfusion of the anterior chamber

• Gamma counter

• Fluorophotometer

Procedure:

• Animal Preparation: Anesthetize the cynomolgus monkeys according to approved animal care protocols.

• Drug Administration: Topically administer the test compound to one eye and the vehicle to the contralateral eye. For antagonist studies, pre-treat the eye with AL-8810 solution before administering the test compound.

• Intraocular Pressure Measurement: Measure IOP at baseline and at regular intervals after drug administration using a tonometer suitable for monkeys.

• Uveoscleral Outflow Measurement:

  • Perform a two-level constant pressure perfusion of the anterior chamber to determine total outflow facility.

  • Immediately following, intracamerally infuse a solution containing [125I]-albumin and fluoresceinated dextran.

  • After a set period, enucleate the eyes and dissect the ocular and periocular tissues.

  • Measure the radioactivity in the tissues using a gamma counter to determine the amount of tracer that left the eye via the uveoscleral pathway.

  • Calculate the volume of anterior chamber fluid corresponding to the recovered tracer to determine the uveoscleral outflow rate.[8]

• Data Analysis: Compare the uveoscleral outflow rates between the treated, control, and AL-8810 co-treated eyes. A significant increase in uveoscleral outflow with the test compound that is blocked by AL-8810 indicates an FP receptor-mediated mechanism.

Protocol 2: In Vitro Assessment of Ciliary Muscle Contraction

Objective: To evaluate the effect of a test compound on the contractility of isolated ciliary muscle strips and to determine the involvement of the FP receptor using AL-8810.

Materials:

• Human or animal donor eyes

• Dissecting microscope

• Organ bath system with force transducers

• Physiological salt solution (e.g., Krebs-Ringer buffer)

• Test compound

• AL-8810

• Contractile agent (e.g., carbachol (B1668302) or PGF2α)

Procedure:

• Tissue Preparation:

  • Obtain fresh donor eyes and dissect the ciliary muscle under a dissecting microscope.

  • Prepare thin strips of ciliary muscle.

• Experimental Setup:

  • Mount the muscle strips in an organ bath filled with physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.

  • Connect the strips to force transducers to record isometric contractions.

• Contraction Studies:

  • Allow the muscle strips to equilibrate.

  • To study antagonism, pre-incubate some muscle strips with AL-8810 for a defined period.

  • Construct cumulative concentration-response curves by adding increasing concentrations of the contractile agonist (e.g., PGF2α or the test compound) to the organ bath.

  • Record the contractile force generated at each concentration.

• Data Analysis:

  • Express the contractions as a percentage of the maximal contraction induced by a standard agent like carbachol.

  • Compare the concentration-response curves in the presence and absence of AL-8810. A rightward shift of the curve in the presence of AL-8810 indicates competitive antagonism at the FP receptor.[7]

Protocol 3: Investigation of Matrix Metalloproteinase (MMP) Activity in Ciliary Muscle Cells

Objective: To determine if a test compound modulates the expression or activity of MMPs in ciliary muscle cells via the FP receptor.

Materials:

• Primary human ciliary muscle cells or a suitable cell line

• Cell culture reagents

• Test compound

• AL-8810

• Reagents for zymography or ELISA to measure MMP activity/levels (e.g., MMP-1, MMP-2, MMP-3, MMP-9)

Procedure:

• Cell Culture and Treatment:

  • Culture the ciliary muscle cells to a suitable confluency.

  • Treat the cells with the test compound, with or without pre-incubation with AL-8810. Include a vehicle control.

• Sample Collection:

  • After the desired treatment period, collect the cell culture supernatant and/or cell lysates.

• MMP Analysis:

  • Gelatin Zymography (for MMP-2 and MMP-9):

    • Separate proteins in the culture supernatant on a polyacrylamide gel containing gelatin.

    • After electrophoresis, incubate the gel in a developing buffer to allow for gelatin degradation by MMPs.

    • Stain the gel with Coomassie blue. Areas of MMP activity will appear as clear bands against a blue background.

  • ELISA: Use commercially available ELISA kits to quantify the levels of specific MMPs in the culture supernatant or cell lysates.

• Data Analysis: Compare the MMP levels or activity in the different treatment groups. Inhibition of a test compound-induced increase in MMPs by AL-8810 would suggest that the effect is mediated through the FP receptor.

Visualizations

Caption: Signaling pathway of PGF2α analogs in increasing uveoscleral outflow and its inhibition by AL-8810.

Caption: Workflow for in vivo determination of uveoscleral outflow using AL-8810.

Caption: Logical flow for using AL-8810 to validate the FP receptor as the target of a test compound.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Update on the Mechanism of Action of Topical Prostaglandins for Intraocular Pressure Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Prostaglandin F2 alpha and its analogs induce release of endogenous prostaglandins in iris and ciliary muscles isolated from cat and other mammalian species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Increased uveoscleral outflow as a possible mechanism of ocular hypotension caused by prostaglandin F2 alpha-1-isopropylester in the cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Uveoscleral outflow--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Prostaglandin F2 alpha increases uveoscleral outflow in the cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of AL 8810 Isopropyl Ester in Prostaglandin Research: A Detailed Guide

Introduction

AL 8810 isopropyl ester is a synthetic analog of prostaglandin (B15479496) F2α (PGF2α) that has become an indispensable pharmacological tool for researchers investigating the physiological and pathological roles of the PGF2α receptor, also known as the FP receptor.[1][2] Structurally, it is (5Z, 13E)-(9S, 11S,15R)-9,15-dihydroxy-11-fluoro-15-(2-indanyl)-16,17,18,19, 20-pentanor-5,13-prostadienoic acid.[1] This compound is highly valued for its potent and selective antagonist activity at the FP receptor, making it a crucial agent for elucidating the mechanisms of PGF2α signaling in a variety of biological systems.[1][3][4] While primarily known as a competitive antagonist, AL 8810 also exhibits weak partial agonist activity.[1][5] Its utility spans a wide range of research areas, including the treatment of ocular hypertension and glaucoma, neuroprotection following traumatic brain injury, and the modulation of inflammatory responses.[3][6][7]

Physicochemical Properties and Formulation

Property	Value	Reference
Molecular Formula	C24H31FO4
CAS Number	246246-19-5	[8]
Solubility	Soluble in DMSO (>10 mg/ml) and ethanol.
Storage	Store under nitrogen at 2-8 °C. Stock solutions can be stored at -20°C for several months.	[8]

Mechanism of Action and Receptor Selectivity

AL 8810 functions as a selective competitive antagonist at the FP receptor.[1][5] This means it binds to the same site as the endogenous ligand, PGF2α, and other FP receptor agonists, thereby preventing their action. This antagonistic activity has been demonstrated through its ability to produce parallel rightward shifts in the concentration-response curves of FP receptor agonists without significantly suppressing the maximal response.[1][5]

While it is a potent antagonist, AL 8810 also displays low intrinsic activity as a partial agonist.[1][3][5] This means it can weakly activate the FP receptor on its own, though to a much lesser extent than full agonists like fluprostenol.

A key feature of AL 8810 is its high selectivity for the FP receptor. Even at high concentrations (e.g., 10 µM), it does not significantly inhibit the functional responses of other prostanoid receptors such as TP, DP, EP2, and EP4, nor does it affect the V1-vasopressin receptor.[1] This selectivity is crucial for accurately attributing observed effects to the blockade of the FP receptor.

Quantitative Pharmacological Data

The following tables summarize the key quantitative parameters that characterize the interaction of AL 8810 with the FP receptor in various in vitro systems.

Table 1: Partial Agonist Activity of AL 8810

Cell Line	Assay	EC50 (nM)	Emax (% of full agonist)	Full Agonist Used	Reference
A7r5 rat thoracic aorta smooth muscle cells	Phospholipase C activity	261 ± 44	19	Cloprostenol	[1]
Swiss mouse 3T3 fibroblasts	Phospholipase C activity	186 ± 63	23	Cloprostenol	[1]

Table 2: Antagonist Potency of AL 8810

Cell Line	Assay	pA2	Schild Slope	Ki (nM)	Agonist Used	Reference
A7r5 cells	Phospholipase C activity	6.68 ± 0.23	0.80 - 0.92	426 ± 63	Fluprostenol	[1]
3T3 cells	Phospholipase C activity	6.34 ± 0.09	0.80 - 0.92	~200 ± 60	Fluprostenol	[1][4]
A7r5 cells	Phosphatidylinositol turnover	-	-	400 - 500	Fluprostenol
3T3 fibroblasts	Phosphatidylinositol turnover	-	-	400 - 500	Fluprostenol
Human FP receptor (HEK-293 cells)	Phospholipase C activation	-	-	-	Fluprostenol

Signaling Pathways Modulated by AL 8810

The FP receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.[9] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i), while DAG activates protein kinase C (PKC). This canonical pathway is effectively blocked by AL 8810.

Interestingly, research has revealed that AL 8810, despite being an antagonist of the canonical Gq/11 pathway, can activate the mitogen-activated protein kinase (MAPK/ERK) pathway through a distinct, non-canonical mechanism.[9][10] This alternative signaling involves the transactivation of the epidermal growth factor receptor (EGFR).

Caption: Signaling pathways of the FP receptor modulated by PGF2α and AL 8810.

Experimental Protocols

Detailed methodologies for key experiments involving AL 8810 are provided below. These protocols are synthesized from published research and should be adapted as necessary for specific experimental conditions.

In Vitro Functional Assay: Measurement of Intracellular Calcium ([Ca2+]i) Mobilization

This assay is used to determine the antagonist effect of AL 8810 on FP receptor agonist-induced calcium release.

Workflow:

Caption: Workflow for the intracellular calcium mobilization assay.

Protocol:

• Cell Culture: Plate cells (e.g., A7r5 rat aortic smooth muscle cells or HEK-293 cells expressing the human FP receptor) in appropriate culture vessels and grow to confluence.

• Dye Loading: Wash the cells with a buffered salt solution. Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) in the dark at 37°C for a specified time (e.g., 60 minutes).

• Pre-incubation with Antagonist: Wash the cells to remove excess dye. Pre-incubate the cells with varying concentrations of AL 8810 or vehicle control for a defined period (e.g., 15 minutes) at 37°C.

• Agonist Stimulation: Place the culture plate in a fluorometer. Add a fixed concentration of an FP receptor agonist (e.g., fluprostenol, PGF2α) to the wells.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis: Determine the inhibitory effect of AL 8810 by comparing the agonist-induced calcium response in the presence and absence of the antagonist. Calculate the IC50 or pA2 values to quantify the antagonist potency.

In Vitro Functional Assay: Measurement of Inositol Phosphate (IP) Production

This assay quantifies the activity of phospholipase C, a key downstream effector of the Gq/11 pathway.

Protocol:

• Cell Labeling: Plate cells (e.g., Swiss 3T3 fibroblasts or A7r5 cells) and label them by incubating with [3H]-myo-inositol in inositol-free medium overnight.

• Pre-incubation with Antagonist: Wash the cells and pre-incubate with varying concentrations of AL 8810 or vehicle in a buffer containing LiCl (to inhibit inositol monophosphatase) for a specified time (e.g., 15-30 minutes).

• Agonist Stimulation: Add the FP receptor agonist (e.g., fluprostenol) and incubate for an appropriate duration (e.g., 30-60 minutes) at 37°C.

• Extraction of IPs: Terminate the reaction by adding a cold acid solution (e.g., perchloric acid).

• Purification and Quantification: Separate the [3H]-inositol phosphates from free [3H]-inositol using anion-exchange chromatography. Quantify the amount of [3H]-IPs produced using a scintillation counter.

• Data Analysis: Determine the antagonist effect of AL 8810 by measuring the reduction in agonist-stimulated IP production.

In Vivo Model: Ocular Hypertension in Animals

AL 8810 is frequently used to study the role of the FP receptor in regulating intraocular pressure (IOP).

Protocol:

• Animal Model: Use an appropriate animal model for glaucoma research, such as rabbits, monkeys, or specific mouse strains (e.g., DBA/2J).[11]

• Baseline IOP Measurement: Acclimatize the animals and measure their baseline IOP using a tonometer.

• Drug Administration: Administer FP receptor agonists (e.g., latanoprost (B1674536), travoprost) topically to the eye to induce ocular hypotension.[3][12] In antagonist studies, pre-treat the eyes with topical AL 8810 before administering the agonist.

• IOP Monitoring: Measure IOP at various time points after drug administration to determine the effect of the agonist and the blocking effect of AL 8810.

• Data Analysis: Compare the IOP changes in eyes treated with the agonist alone versus those pre-treated with AL 8810 to demonstrate the role of the FP receptor in mediating the IOP-lowering effect.

In Vivo Model: Traumatic Brain Injury (TBI)

AL 8810 has been used to investigate the neuroprotective effects of blocking the FP receptor after TBI.

Protocol:

• TBI Induction: Induce TBI in an animal model (e.g., mice) using a controlled cortical impact (CCI) device.[6]

• Drug Administration: Administer AL 8810 (e.g., 1 to 10 mg/kg) via intraperitoneal injection at a specific time point post-injury.[3][6]

• Neurological Assessment: Evaluate neurological deficits at various time points (e.g., 24 and 48 hours) using a neurological deficit score (NDS) and motor function tests (e.g., grip strength test).[6]

• Histological Analysis: At the end of the experiment, perfuse the animals and collect brain tissue. Perform immunohistochemistry to assess neuronal damage, gliosis, and microglial activation.[6]

• Data Analysis: Compare the neurological outcomes and histological markers of injury between vehicle-treated and AL 8810-treated animals to determine the neuroprotective efficacy of FP receptor antagonism.

Applications in Prostaglandin Research

• Glaucoma and Ocular Hypertension: AL 8810 has been instrumental in confirming that the IOP-lowering effects of widely used glaucoma drugs like latanoprost and travoprost (B1681362) are mediated through the FP receptor.[3] It is used to study the mechanisms of aqueous humor outflow.[3][13]

• Neurobiology: Studies using AL 8810 have shown that blocking the FP receptor can reduce hippocampal swelling and improve neurological outcomes after traumatic brain injury, suggesting a role for PGF2α in exacerbating neuronal damage.[3][6]

• Reproductive Biology: The FP receptor is crucial for reproductive processes such as luteolysis and parturition.[14][15] AL 8810 can be used to investigate the specific roles of PGF2α in these events. For instance, it has been shown to inhibit the detrimental effects of PGF2α on bovine embryo development in vitro.[16]

• Inflammation and Immunology: PGF2α is a pro-inflammatory mediator. AL 8810 has been used to demonstrate that inhibiting the FP receptor can attenuate systemic inflammation in response to lipopolysaccharides (LPS), partly by enhancing the production of the anti-inflammatory cytokine IL-10.[7]

• Cardiovascular Research: AL 8810 is used to delineate the role of FP receptors in modulating the contractility of vascular smooth muscle and in the secretion of cardiac peptides.[3]

AL 8810 isopropyl ester is a potent, selective, and widely used pharmacological tool that has significantly advanced our understanding of the PGF2α/FP receptor system. Its utility as a competitive antagonist allows for the precise dissection of FP receptor-mediated signaling pathways and physiological functions. The detailed protocols and data presented here provide a comprehensive resource for researchers employing AL 8810 in their investigations across various fields of biomedical science.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prostaglandin F2α receptor antagonist attenuates LPS-induced systemic inflammatory response in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. AL 8810 | CAS:246246-19-5 | Antagonist of prostaglandin F2α (FP) receptor. | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Ocular Treatments Targeting Separate Prostaglandin Receptors in Mice Exhibit Alterations in Intraocular Pressure and Optic Nerve Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Microvascular effects of selective prostaglandin analogues in the eye with special reference to latanoprost and glaucoma treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. FP and EP2 prostanoid receptor agonist drugs and aqueous humor outflow devices for treating ocular hypertension and glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 15. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]

AL 8810 Isopropyl Ester: A Potent and Selective Tool for Prostaglandin FP Receptor Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

AL 8810 isopropyl ester is a high-affinity, selective, and competitive antagonist of the prostaglandin (B15479496) F2α (FP) receptor.[1][2][3] As a lipid-soluble prodrug, it readily crosses cell membranes where it is hydrolyzed to its active form, AL 8810. This compound has become an indispensable pharmacological tool for elucidating the physiological and pathological roles of the FP receptor in a variety of biological systems.[4][5] Its utility extends from basic research in cell signaling to preclinical studies in animal models of various diseases, including ocular hypertension, neuroinflammation, and pain.[4][6][7]

The FP receptor, a G-protein coupled receptor (GPCR), is primarily coupled to the Gq/11 protein.[8] Canonical signaling upon agonist binding, such as by prostaglandin F2α (PGF2α), involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently triggers the release of intracellular calcium ([Ca2+]i), a key second messenger mediating numerous cellular responses.[9] AL 8810 effectively blocks this pathway by competing with agonists for the binding site on the FP receptor.[2][4] Interestingly, studies have also revealed that AL 8810 can act as a weak partial agonist and can bias the FP receptor's signaling towards alternative pathways, such as the transactivation of the epidermal growth factor receptor (EGFR) and subsequent activation of the MAPK/ERK cascade.[8][10][11]

These application notes provide a comprehensive overview of AL 8810's pharmacological properties, detailed protocols for its use in key in vitro assays, and visual representations of the relevant signaling pathways and experimental workflows.

Data Presentation

Pharmacological Profile of AL 8810

The following table summarizes the quantitative data for AL 8810, providing a clear comparison of its potency and efficacy across different experimental systems.

Parameter	Species/Cell Line	Assay Type	Value	Reference
Antagonist Potency (Ki)	Mouse 3T3 fibroblasts	Phosphoinositide Turnover	0.2 ± 0.06 µM	[4][11]
Rat A7r5 vascular smooth muscle cells	Phosphoinositide Turnover	0.4 ± 0.1 µM	[4][11]
Rat A7r5 vascular smooth muscle cells	Antagonism of fluprostenol	426 ± 63 nM	[2]
Human cloned ciliary body FP receptor	[Ca2+]i Mobilization	1.9 ± 0.3 µM	[4]
Human trabecular meshwork cells	[Ca2+]i Mobilization	2.6 ± 0.5 µM	[4]
Human ciliary muscle cells	[Ca2+]i Mobilization	5.7 µM	[4]
HEK-293 cells (cloned human ocular FP receptor)	Antagonism of bimatoprost-induced [Ca2+]i mobilization	0.7 - 2.1 µM	[12]
3T3 mouse fibroblasts	Antagonism of bimatoprost-induced [Ca2+]i mobilization	Not specified	[13]
Partial Agonist Potency (EC50)	Rat A7r5 cells	Phosphoinositide Turnover	261 ± 44 nM	[2]
Swiss mouse 3T3 fibroblasts	Phosphoinositide Turnover	186 ± 63 nM	[2]
Partial Agonist Efficacy (Emax)	Rat A7r5 cells	Phosphoinositide Turnover	19% (relative to cloprostenol)	[2]
Swiss mouse 3T3 fibroblasts	Phosphoinositide Turnover	23% (relative to cloprostenol)	[2]
Schild Analysis (pA2)	Rat A7r5 cells	Antagonism of fluprostenol	6.68 ± 0.23	[2]
3T3 cells	Antagonism of fluprostenol	6.34 ± 0.09	[2]

Experimental Protocols

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of changes in intracellular calcium concentration in response to FP receptor activation and its inhibition by AL 8810.[14][15] This assay is a direct functional readout of Gq/11-coupled receptor activation.[16]

Materials:

• Cells expressing the FP receptor (e.g., A7r5, HEK293 cells stably expressing the FP receptor)

• AL 8810 isopropyl ester

• FP receptor agonist (e.g., fluprostenol, PGF2α)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)[17]

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Pluronic F-127

• Probenecid (optional, to prevent dye leakage)

• 96- or 384-well black-walled, clear-bottom microplates

• Fluorescent microplate reader with kinetic reading capabilities (e.g., FLIPR)

Procedure:

• Cell Plating: Seed the cells in the microplates at an appropriate density to achieve a confluent monolayer on the day of the assay. Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (0.02%) in assay buffer.

  • Remove the cell culture medium and add the loading buffer to each well.

  • Incubate for 45-60 minutes at 37°C in the dark.

• Cell Washing: Gently wash the cells twice with assay buffer to remove excess dye.

• Compound Preparation:

  • Prepare serial dilutions of AL 8810 isopropyl ester in assay buffer.

  • Prepare the FP receptor agonist at a concentration that elicits a submaximal response (e.g., EC80).

• Assay Protocol (Antagonist Mode):

  • Add the different concentrations of AL 8810 to the respective wells and incubate for 15-30 minutes at 37°C.

  • Place the plate in the fluorescent microplate reader and establish a stable baseline fluorescence reading.

  • Add the FP receptor agonist to all wells (except for negative controls) and immediately begin kinetic fluorescence measurement for 1-3 minutes.

• Data Analysis:

  • The change in fluorescence intensity over time reflects the change in intracellular calcium concentration.

  • Determine the peak fluorescence response for each well.

  • Plot the agonist response against the concentration of AL 8810 to determine the IC50 value.

Phosphoinositide (IP) Turnover Assay

This assay measures the accumulation of inositol phosphates, a downstream product of PLC activation, providing a robust measure of Gq/11-coupled receptor activity.[4]

Materials:

• Cells expressing the FP receptor

• AL 8810 isopropyl ester

• FP receptor agonist (e.g., fluprostenol)

• [³H]-myo-inositol

• LiCl solution

• Perchloric acid

• Dowex AG1-X8 resin (formate form)

• Scintillation cocktail and counter

Procedure:

• Cell Labeling: Plate cells and incubate with [³H]-myo-inositol in inositol-free medium for 24-48 hours to label the cellular phosphoinositide pools.

• Pre-incubation: Wash the cells and pre-incubate with assay buffer containing LiCl (e.g., 10 mM) for 15 minutes. LiCl inhibits inositol monophosphatase, leading to the accumulation of IPs.

• Compound Treatment (Antagonist Mode): Add various concentrations of AL 8810 and incubate for 15-30 minutes.

• Agonist Stimulation: Add the FP receptor agonist and incubate for 30-60 minutes.

• Extraction of IPs: Terminate the reaction by adding ice-cold perchloric acid.

• Purification of IPs:

  • Neutralize the samples and apply them to Dowex AG1-X8 columns.

  • Wash the columns to remove free inositol.

  • Elute the total inositol phosphates with ammonium (B1175870) formate/formic acid.

• Quantification: Add the eluate to a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the amount of [³H]-IPs produced in each sample. Plot the agonist-stimulated IP accumulation against the concentration of AL 8810 to calculate the IC50.

GTPγS Binding Assay

This functional assay measures the initial step of G-protein activation by quantifying the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor stimulation.[18][19] It can differentiate between agonists, antagonists, and inverse agonists.[18]

Materials:

• Cell membranes prepared from cells expressing the FP receptor

• AL 8810 isopropyl ester

• FP receptor agonist

• [³⁵S]GTPγS

• GDP

• Assay buffer (containing MgCl₂, NaCl, and HEPES)

• Scintillation proximity assay (SPA) beads or filter plates

• Scintillation counter or microplate reader

Procedure:

• Membrane Preparation: Prepare crude cell membranes from FP receptor-expressing cells.

• Assay Setup: In a microplate, combine the cell membranes, GDP, and various concentrations of AL 8810.

• Agonist/Antagonist Incubation: Add the FP receptor agonist to stimulate the receptor. For antagonist determination, pre-incubate with AL 8810 before adding the agonist.

• Initiation of Reaction: Add [³⁵S]GTPγS to start the binding reaction. Incubate for a defined period (e.g., 30-60 minutes) at 30°C.

• Termination and Detection:

  • Filtration Method: Stop the reaction by rapid filtration through filter plates, followed by washing to remove unbound [³⁵S]GTPγS.

  • SPA Method: Add SPA beads that bind the membranes. The proximity of the bound [³⁵S]GTPγS to the beads will generate a detectable signal.

• Quantification: Measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of bound [³⁵S]GTPγS is proportional to the level of G-protein activation. Determine the potency of AL 8810 by its ability to inhibit agonist-stimulated [³⁵S]GTPγS binding.

Visualizations

Signaling Pathways

Caption: FP Receptor Signaling Pathways.

Experimental Workflow: Calcium Mobilization Assay

Caption: Calcium Mobilization Assay Workflow.

Logical Relationship of AL 8810 as an FP Receptor Antagonist

References

• 1. apexbt.com [apexbt.com]
• 2. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Bimatoprost (Lumigan((R))) is an agonist at the cloned human ocular FP prostaglandin receptor: real-time FLIPR-based intracellular Ca(2+) mobilization studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Bimatoprost and its free acid are prostaglandin FP receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 16. go.drugbank.com [go.drugbank.com]
• 17. agilent.com [agilent.com]
• 18. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 19. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for AL-8810 Isopropyl Ester in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of AL-8810 isopropyl ester, a selective prostaglandin (B15479496) F2α (FP) receptor antagonist, in preclinical animal studies. The information is compiled from published research to guide the design and execution of in vivo experiments.

Quantitative Data Summary

The following table summarizes the quantitative data on the administration of AL-8810 isopropyl ester in various animal models. This compound is a prodrug that is hydrolyzed in vivo to its active free acid form, AL-8810.

Animal Model	Species	Compound	Dosage	Administration Route	Key Findings	Reference
Traumatic Brain Injury (TBI)	Mouse (Wildtype)	AL-8810	1 - 10 mg/kg	Intraperitoneal (IP)	Reduced hippocampal swelling and improved neurological deficit scores.	[1]
Systemic Inflammation	Mouse (C57BL/6)	AL-8810	10 mg/kg	Intraperitoneal (IP)	Attenuated lipopolysaccharide (LPS)-induced systemic inflammation.	[2][3]

Signaling Pathway of the FP Receptor

AL-8810 acts as a competitive antagonist at the prostaglandin F2α (FP) receptor. The FP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq alpha subunit. Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). The elevated cytosolic Ca2+ and DAG together activate protein kinase C (PKC), which then phosphorylates downstream target proteins, leading to various cellular responses.

FP Receptor Signaling Pathway

Experimental Protocols

Traumatic Brain Injury (TBI) Mouse Model

This protocol describes the use of AL-8810 in a controlled cortical impact (CCI) model of TBI in mice.[1]

a) AL-8810 Isopropyl Ester Preparation and Administration:

• Formulation: While the specific vehicle is not detailed in the primary reference, a common practice for similar compounds is to dissolve them in a vehicle such as sterile saline containing a small amount of a solubilizing agent like DMSO or Tween 80. It is crucial to perform vehicle-only control experiments.

• Dosage: 1 to 10 mg/kg body weight.

• Administration Route: Intraperitoneal (IP) injection.

• Timing: Administered as a post-treatment following the induction of TBI.

b) Controlled Cortical Impact (CCI) Procedure:

• Anesthesia: Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Preparation: Place the anesthetized mouse in a stereotaxic frame. Make a midline scalp incision to expose the skull.

• Craniotomy: Perform a craniotomy over the desired cortical region (e.g., parietal cortex) using a high-speed drill, ensuring the dura mater remains intact.

• Impact: Position the impactor tip perpendicular to the exposed dura. Induce the cortical impact using a pneumatic or electromagnetic CCI device with controlled parameters (e.g., velocity, depth, and dwell time).

• Post-operative Care: Suture the incision and provide appropriate post-operative care, including analgesics and monitoring for recovery.

c) Neurological Deficit Scoring (NDS):

• A composite score based on a series of behavioral tests to assess motor and neurological function.[4][5]

• Tasks may include:

  • Body Symmetry: Observe for any postural asymmetry.

  • Gait: Assess walking pattern for any abnormalities.

  • Climbing: Evaluate the ability to climb on a wire grid.

  • Circling Behavior: Observe for spontaneous circling.

  • Forelimb Symmetry: Test for equal use and strength of forelimbs.

• Scoring: Each task is scored on a scale (e.g., 0-4), with a higher score indicating a more severe deficit. The total NDS is the sum of the scores from all tasks.

d) Grip Strength Test:

• Measures forelimb muscle strength.

• Procedure:

  • Allow the mouse to grasp a horizontal bar or grid connected to a force gauge with its forepaws.

  • Gently pull the mouse backward by the tail in a steady motion until its grip is broken.

  • The peak force exerted by the mouse is recorded by the gauge.

  • Perform multiple trials and average the results.

e) Immunohistochemistry for Gliosis and Microglial Activation:

• Tissue Preparation: At the desired time point post-TBI, perfuse the mouse transcardially with saline followed by a fixative (e.g., 4% paraformaldehyde). Harvest the brain and post-fix it.

• Sectioning: Cryosection or vibratome-section the brain into thin slices.

• Staining:

  • Block non-specific antibody binding using a blocking solution (e.g., normal serum in PBS with Triton X-100).

  • Incubate the sections with primary antibodies against markers for astrocytes (e.g., Glial Fibrillary Acidic Protein - GFAP) and microglia (e.g., Ionized calcium-binding adapter molecule 1 - Iba1).

  • Wash and incubate with appropriate fluorescently-labeled secondary antibodies.

  • Mount the sections on slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).

• Analysis: Visualize and quantify the staining using fluorescence microscopy to assess the extent of reactive gliosis and microglial activation.[6][7]

Lipopolysaccharide (LPS)-Induced Systemic Inflammation Mouse Model

This protocol outlines the use of AL-8810 to attenuate systemic inflammation induced by LPS in mice.[2][3]

a) AL-8810 Isopropyl Ester Preparation and Administration:

• Formulation: As with the TBI model, dissolve AL-8810 isopropyl ester in a suitable vehicle.

• Dosage: 10 mg/kg body weight.

• Administration Route: Intraperitoneal (IP) injection.

• Timing: Administered 30 minutes prior to the LPS challenge.

b) LPS Administration:

• Dosage: A typical dose of LPS to induce systemic inflammation in mice is 5 mg/kg body weight.

• Administration Route: Intraperitoneal (IP) injection.

c) Assessment of Inflammation:

• Cytokine Analysis: At a specified time after LPS administration (e.g., 24 hours), collect blood or peritoneal lavage fluid. Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and anti-inflammatory cytokines (e.g., IL-10) using methods like ELISA or multiplex bead array.

• Histological Analysis: Harvest organs such as the lungs, liver, and kidneys. Process the tissues for histology and stain with Hematoxylin and Eosin (H&E) to assess for signs of inflammation and tissue damage, such as neutrophil infiltration.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of AL-8810 isopropyl ester in a mouse model of traumatic brain injury.

TBI Experimental Workflow

References

• 1. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cde.nlm.nih.gov [cde.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Different Methods for Evaluating Microglial Activation Using Anti-Ionized Calcium-Binding Adaptor Protein-1 Immunohistochemistry in the Cuprizone Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AL 8810 Isopropyl Ester in Smooth Muscle Contraction Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL 8810 isopropyl ester is a potent and selective antagonist of the prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1] As an essential pharmacological tool, AL 8810 is instrumental in elucidating the physiological and pathological roles of PGF2α in smooth muscle function. PGF2α is a prostanoid that elicits strong contractile responses in various smooth muscle tissues, including those in blood vessels, airways, and the uterus.[2][3][4] The contractile action of PGF2α is mediated through the FP receptor, a G-protein coupled receptor that, upon activation, initiates a signaling cascade leading to an increase in intracellular calcium and subsequent smooth muscle contraction.[3][5]

AL 8810 acts as a competitive antagonist at the FP receptor, thereby inhibiting the contractile effects of PGF2α and other FP receptor agonists.[1] Its selectivity for the FP receptor over other prostanoid receptors makes it a valuable tool for isolating and studying PGF2α-mediated pathways.[1] These application notes provide detailed protocols for utilizing AL 8810 in ex vivo smooth muscle contraction assays, along with relevant quantitative data and a visualization of the underlying signaling pathway and experimental workflow.

Data Presentation: Quantitative Analysis of AL 8810 Antagonism

The following table summarizes the quantitative data for AL 8810 as an FP receptor antagonist in various smooth muscle preparations. This data is crucial for designing experiments and interpreting results.

Parameter	Agonist	Tissue/Cell Type	Value	Reference
pA2	Fluprostenol	A7r5 rat thoracic aorta smooth muscle cells	6.68 ± 0.23	[1]
pA2	Fluprostenol	Swiss mouse 3T3 fibroblasts	6.34 ± 0.09	[1]
Ki	Fluprostenol	A7r5 rat thoracic aorta smooth muscle cells	426 ± 63 nM	[1]
Ki	PGF2α	Rat Uterus	2.9 ± 0.2 µM	[4]
Ki	Travoprost acid	Rat Uterus	0.6 ± 0.1 µM	[4]
Ki	Bimatoprost	Rat Uterus	0.2 ± 0.02 µM	[4]
Inhibition	EGF-induced contraction	Guinea pig tracheal smooth muscle	46.7 ± 13.0 % (at 10 µM)	[3]
Inhibition	PDGF-induced contraction	Guinea pig tracheal smooth muscle	52.7 ± 13.2 % (at 10 µM)	[3]

Signaling Pathway of PGF2α-Induced Smooth Muscle Contraction and Inhibition by AL 8810

The following diagram illustrates the signaling cascade initiated by PGF2α binding to its FP receptor, leading to smooth muscle contraction, and the mechanism of inhibition by AL 8810.

Caption: PGF2α signaling pathway in smooth muscle contraction and AL 8810 inhibition.

Experimental Protocols

Protocol 1: Ex Vivo Smooth Muscle Contraction Assay Using Isolated Aortic Rings

This protocol details the methodology for assessing the antagonistic effect of AL 8810 on PGF2α-induced vasoconstriction in isolated rat aortic rings.

1. Materials and Reagents:

• Male Wistar rats (250-300 g)

• Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• PGF2α (or a selective FP agonist like Fluprostenol)

• AL 8810 isopropyl ester

• Phenylephrine (B352888) (for testing tissue viability)

• Acetylcholine (B1216132) (for testing endothelial integrity)

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• Isolated organ bath system with isometric force transducers

2. Tissue Preparation:

• Humanely euthanize the rat in accordance with institutional guidelines.

• Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit solution.

• Clean the aorta of adherent connective and adipose tissue.

• Cut the aorta into rings of 2-3 mm in length. For some experiments, the endothelium may be denuded by gently rubbing the intimal surface with a fine wire.

3. Experimental Setup:

• Mount the aortic rings in the organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas.

• Connect the rings to isometric force transducers and apply an optimal resting tension of 1.5-2.0 g.

• Allow the tissues to equilibrate for at least 60-90 minutes, with washes of fresh Krebs-Henseleit solution every 15-20 minutes.

4. Viability and Endothelial Integrity Check:

• After equilibration, contract the aortic rings with a submaximal concentration of phenylephrine (e.g., 1 µM).

• Once a stable contraction is achieved, add acetylcholine (e.g., 10 µM) to assess endothelial integrity. A relaxation of >70% indicates intact endothelium.

• Wash the tissues thoroughly to return to baseline tension.

5. Antagonism Protocol:

• Control Concentration-Response Curve: Generate a cumulative concentration-response curve for PGF2α by adding the agonist in a stepwise manner (e.g., 1 nM to 10 µM). Record the maximal contraction.

• Wash the tissues extensively until the baseline tension is restored.

• Incubation with AL 8810: Add AL 8810 to the organ baths at the desired concentration (e.g., 100 nM, 1 µM, 10 µM) and incubate for 30-60 minutes.

• Concentration-Response Curve in the Presence of Antagonist: In the continued presence of AL 8810, repeat the cumulative concentration-response curve for PGF2α.

• The antagonistic effect of AL 8810 will be observed as a rightward shift in the PGF2α concentration-response curve.

6. Data Analysis:

• Express the contractile responses as a percentage of the maximal contraction induced by a reference agonist (e.g., KCl or phenylephrine).

• Plot the concentration-response curves and calculate the EC50 values for PGF2α in the absence and presence of different concentrations of AL 8810.

• A Schild plot analysis can be performed to determine the pA2 value of AL 8810, which provides a measure of its antagonist potency.

Experimental Workflow

The following diagram provides a visual representation of the experimental workflow for the smooth muscle contraction assay.

Caption: Experimental workflow for smooth muscle contraction assay.

Conclusion

AL 8810 isopropyl ester is an indispensable tool for investigating the role of the PGF2α-FP receptor system in smooth muscle physiology and pathophysiology. The protocols and data presented here provide a comprehensive guide for researchers to effectively design and execute experiments to characterize FP receptor-mediated smooth muscle contraction and its inhibition by AL 8810. Careful adherence to these methodologies will ensure the generation of robust and reproducible data, contributing to a deeper understanding of smooth muscle function and the development of novel therapeutic agents.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of contractile prostaglandins and Rho-kinase in growth factor-induced airway smooth muscle contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic FP-prostaglandin-induced contraction of rat uterus smooth muscle in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiology, Smooth Muscle - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for AL 8810 Isopropyl Ester in Blocking PGF2α Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prostaglandin (B15479496) F2α (PGF2α) is a bioactive lipid mediator that plays a crucial role in a wide range of physiological and pathological processes, including inflammation, smooth muscle contraction, and reproductive functions. Its effects are primarily mediated through the G-protein coupled PGF2α receptor (FP receptor). Understanding and modulating the PGF2α signaling pathway is of significant interest in various research fields and for the development of novel therapeutics.

AL 8810 isopropyl ester is a potent and selective antagonist of the FP receptor.[1][2][3] It acts as a competitive antagonist, effectively blocking the binding of PGF2α to its receptor and thereby inhibiting its downstream signaling cascades.[1][4] This property makes AL 8810 an invaluable tool for investigating the biological functions of PGF2α and for exploring the therapeutic potential of FP receptor blockade.

These application notes provide a comprehensive overview of the use of AL 8810 isopropyl ester to block PGF2α effects, including its mechanism of action, detailed experimental protocols, and relevant quantitative data.

Mechanism of Action

PGF2α binding to its FP receptor, a Gq-protein coupled receptor, initiates a cascade of intracellular signaling events. The primary pathway involves the activation of phospholipase C (PLC), which leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[5][6] IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[5][6] Downstream of these initial events, PGF2α can activate several other important signaling pathways, including:

• Mitogen-Activated Protein Kinase (MAPK) pathways: including Extracellular signal-Regulated Kinase (ERK) 1/2 and p38 MAPK.[5][7]

• Phosphatidylinositol 3-Kinase (PI3K)/Akt pathway. [5][7]

• Nuclear Factor-kappa B (NF-κB) signaling. [5][7]

AL 8810 isopropyl ester competitively binds to the FP receptor, preventing PGF2α from activating this signaling cascade.

PGF2α Signaling Pathway and Inhibition by AL 8810

Caption: PGF2α signaling and AL 8810 inhibition.

Quantitative Data

The following tables summarize key quantitative data for AL 8810 isopropyl ester.

Table 1: In Vitro Potency and Selectivity of AL 8810

Parameter	Cell Line	Value	Reference
EC50 (agonist activity)	A7r5 rat smooth muscle	261 ± 44 nM	[4]
Swiss mouse 3T3 fibroblasts	186 ± 63 nM	[4]
Ki (antagonist activity vs. fluprostenol)	A7r5 rat smooth muscle	426 ± 63 nM	[4]
pA2 (antagonist activity vs. fluprostenol)	A7r5 rat smooth muscle	6.68 ± 0.23	[4]
Swiss mouse 3T3 fibroblasts	6.34 ± 0.09	[4]
Selectivity	Various cell lines	No significant inhibition of TP, DP, EP2, EP4 receptors at 10 µM	[4]

Table 2: Recommended Concentration Ranges for In Vitro Experiments

Application	PGF2α Concentration	AL 8810 Concentration	Cell Type	Reference
Inhibition of PGF2α-induced signaling	100 nM	10 µM	Human Retinal Pericytes	[8]
Inhibition of PGF2α-induced effects on embryo development	10 ng/mL	1000 nM	Bovine Embryos	[9]
General in vitro antagonism	10-8 – 10-6 M	1 - 30 µM	A7r5 cells	[10]

Experimental Protocols

The following are generalized protocols for key experiments to study the effects of AL 8810 in blocking PGF2α-induced cellular responses. Researchers should optimize these protocols for their specific cell types and experimental conditions.

Experimental Workflow for Studying AL 8810 Effects

References

• 1. abcam.com [abcam.com]
• 2. Cytokine Elisa [bdbiosciences.com]
• 3. Frontiers | Prostaglandin F2α Induces Goat Corpus Luteum Regression via Endoplasmic Reticulum Stress and Autophagy [frontiersin.org]
• 4. Initiation of cell proliferation in cultured mouse fibroblasts by prostaglandin F2alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Cytokine Elisa [bdbiosciences.com]
• 7. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.amegroups.cn [cdn.amegroups.cn]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating Ocular Hypertension with AL-8810 Isopropyl Ester

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing AL-8810 isopropyl ester, a selective prostaglandin (B15479496) F2α (FP) receptor antagonist, in the investigation of ocular hypertension. The following protocols and data are intended to facilitate the study of FP receptor-mediated signaling pathways and the mechanism of action of prostaglandin analogs in regulating intraocular pressure (IOP).

Introduction

Ocular hypertension, a major risk factor for glaucoma, is often treated with prostaglandin F2α (PGF2α) analogs such as latanoprost, travoprost, and bimatoprost. These drugs lower IOP primarily by increasing the uveoscleral outflow of aqueous humor. The FP receptor is the primary target of these therapeutic agents. AL-8810 is a selective FP receptor antagonist that serves as an invaluable pharmacological tool to elucidate the role of the FP receptor in the IOP-lowering effects of PGF2α analogs.[1] Its isopropyl ester form enhances its lipophilicity and ocular penetration, making it suitable for topical administration in preclinical research.

Quantitative Data Summary

The following tables summarize the quantitative data for AL-8810 isopropyl ester and related compounds in in vitro and in vivo models of ocular hypertension.

Table 1: In Vitro Antagonist Activity of AL-8810

Cell Line	Agonist	Assay	AL-8810 Potency	Reference
A7r5 rat thoracic aorta smooth muscle cells	Fluprostenol	Phospholipase C activity	pA2 = 6.68 ± 0.23	[1]
Swiss mouse 3T3 fibroblasts	Fluprostenol	Phospholipase C activity	pA2 = 6.34 ± 0.09	[1]
Human Trabecular Meshwork (h-TM) cells	(±)-fluprostenol	Phosphoinositide (PI) turnover	Ki = 2.56 ± 0.62 µM	[2]
Human Trabecular Meshwork (h-TM) cells	Bimatoprost	Phosphoinositide (PI) turnover	Ki = 1.0 µM	[2]
Human Trabecular Meshwork (h-TM) cells	Travoprost acid	Phosphoinositide (PI) turnover	Ki = 2.5 µM	[2]
Human Trabecular Meshwork (h-TM) cells	Latanoprost acid	Phosphoinositide (PI) turnover	Ki = 4.3 µM	[2]

Table 2: In Vivo Effects of Prostaglandin Analogs and AL-8810

Animal Model	Prostaglandin Analog (Dose)	Effect on IOP	AL-8810 (Concentration)	Effect of AL-8810	Reference
Mouse	Latanoprost (0.0025% or 0.01%)	Significant decrease	Not specified in this study	Not applicable	[3]
Mouse	Latanoprost Free Acid (LFA) (10⁻⁴ M)	Minimal effect in the presence of AL-8810	10 mM	Blocked LFA-induced IOP reduction	[4]

Experimental Protocols

In Vivo Protocol: Evaluation of AL-8810 Isopropyl Ester in a Mouse Model of Ocular Hypertension

This protocol describes the topical administration of AL-8810 isopropyl ester to investigate its ability to antagonize the IOP-lowering effects of a prostaglandin analog in mice.

Materials:

• AL-8810 isopropyl ester

• Prostaglandin F2α analog (e.g., Latanoprost)

• Vehicle for ophthalmic solution (e.g., sterile PBS with a solubilizing agent like Polysorbate 80)

• Ethanol (B145695) or DMSO for initial stock solution

• Male C57BL/6 mice (or other appropriate strain)

• Rebound tonometer (e.g., TonoLab)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Micropipette

Procedure:

• Preparation of AL-8810 Isopropyl Ester Ophthalmic Solution:

  • AL-8810 isopropyl ester is sparingly soluble in aqueous solutions.[5]

  • Prepare a stock solution by dissolving AL-8810 isopropyl ester in a minimal amount of ethanol or DMSO.[5]

  • For a 10 mM topical solution, dilute the stock solution in a sterile vehicle (e.g., Phosphate-Buffered Saline, pH 7.2) containing a solubilizing agent (e.g., 0.02% Polysorbate 80) to the final concentration. Ensure the final concentration of the organic solvent is minimal to avoid ocular irritation.

  • Prepare the prostaglandin analog solution in a similar vehicle at the desired concentration (e.g., 0.005% Latanoprost).

• Animal Handling and Anesthesia:

  • Handle mice gently to minimize stress.

  • Anesthetize the mice using an intraperitoneal injection of a ketamine/xylazine cocktail.[6]

  • Confirm the depth of anesthesia by the loss of the pedal withdrawal reflex.

• Baseline Intraocular Pressure (IOP) Measurement:

  • Position the anesthetized mouse securely.

  • Measure the baseline IOP in both eyes using a rebound tonometer according to the manufacturer's instructions.[6][7] Briefly, the probe of the tonometer is brought close to the center of the cornea, and multiple readings are taken to obtain an averaged value.

• Topical Administration:

  • Divide the mice into experimental groups (e.g., Vehicle, Prostaglandin analog alone, AL-8810 alone, Prostaglandin analog + AL-8810).

  • Instill a small volume (e.g., 2 µL) of the appropriate test solution onto the cornea of one eye using a micropipette. The contralateral eye can serve as a control.

  • For the combination group, AL-8810 is typically administered 30-60 minutes prior to the prostaglandin analog to ensure adequate receptor blockade.

• Post-Treatment IOP Measurement:

  • Measure IOP at various time points after administration (e.g., 1, 2, 4, 6, and 24 hours) to determine the time course of the effect.

• Data Analysis:

  • Calculate the change in IOP from baseline for each eye at each time point.

  • Compare the IOP changes between the different treatment groups using appropriate statistical analysis (e.g., ANOVA followed by a post-hoc test).

In Vivo Experimental Workflow

In Vitro Protocol: Antagonism of Prostaglandin-Induced Calcium Mobilization in Human Trabecular Meshwork (h-TM) Cells

This protocol details the use of AL-8810 to block the increase in intracellular calcium concentration ([Ca2+]i) induced by a prostaglandin analog in cultured h-TM cells.

Materials:

• Primary human trabecular meshwork (h-TM) cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• AL-8810

• Prostaglandin F2α analog (e.g., Latanoprost free acid)

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• 96-well black-walled, clear-bottom microplate

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Cell Culture:

  • Culture h-TM cells in the appropriate medium until they reach 80-90% confluency.

  • Seed the cells into a 96-well black-walled, clear-bottom microplate and allow them to adhere overnight.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution (e.g., 3 µM Fluo-4 AM with 0.1% Pluronic F-127 in HBSS).[8]

  • Wash the cells once with HBSS.

  • Add the Fluo-4 AM loading solution to each well and incubate in the dark at 37°C for 60 minutes.

  • Wash the cells twice with HBSS to remove excess dye.

• Antagonist and Agonist Treatment:

  • Prepare solutions of AL-8810 (e.g., 25 µM) and the prostaglandin analog (e.g., 100 nM Latanoprost free acid) in HBSS.

  • Add the AL-8810 solution or vehicle to the appropriate wells and incubate for 30 minutes at 37°C.

  • Place the microplate in the fluorescence plate reader.

• Calcium Measurement:

  • Set the plate reader to measure fluorescence intensity (Excitation: ~490 nm, Emission: ~525 nm) at regular intervals (e.g., every 2 seconds).

  • Establish a stable baseline fluorescence reading for each well.

  • Using the plate reader's injection system, add the prostaglandin analog solution to the wells.

  • Continue to record the fluorescence intensity for several minutes to capture the peak calcium response and its subsequent decline.

• Data Analysis:

  • Normalize the fluorescence data by expressing it as a ratio of the baseline fluorescence (F/F0).

  • Determine the peak fluorescence response for each well.

  • Compare the peak responses between the control, prostaglandin analog-treated, and AL-8810 + prostaglandin analog-treated groups.

In Vitro Calcium Imaging Workflow

Signaling Pathway

The IOP-lowering effect of PGF2α analogs is mediated through the activation of the FP receptor in the ciliary muscle and trabecular meshwork. This initiates a signaling cascade that leads to the remodeling of the extracellular matrix (ECM) and changes in the actin cytoskeleton, ultimately increasing the uveoscleral and trabecular outflow of aqueous humor.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TRPV4-Rho signaling drives cytoskeletal and focal adhesion remodeling in trabecular meshwork cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. Non-Invasive intraocular pressure measurement in animals models of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrophysiology | Thermo Fisher Scientific - HK [thermofisher.com]

AL 8810 Isopropyl Ester: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

AL 8810 isopropyl ester (CAS 208114-93-6) is a lipid-soluble prodrug of AL 8810, a potent and selective antagonist of the Prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1] As a prodrug, the isopropyl ester moiety enhances its cellular permeability, allowing for more effective delivery of the active compound, AL 8810, to its site of action. AL 8810 has been instrumental in elucidating the physiological and pathological roles of the FP receptor in various biological systems. This document provides comprehensive application notes, purchasing information, and detailed experimental protocols for the use of AL 8810 isopropyl ester in research settings.

Supplier and Purchasing Information

AL 8810 isopropyl ester is available from several reputable suppliers of research biochemicals. When purchasing, it is crucial to obtain a Certificate of Analysis (CoA) to ensure the purity and identity of the compound.

Supplier	Catalog Number	Purity	Storage
Cayman Chemical	10113	≥98%	-20°C
Santa Cruz Biotechnology	sc-205513	≥98%	-20°C
MedChemExpress	HY-100449A	>98%	-20°C
APExBIO	A3846	>98%	-20°C

Note: This is not an exhaustive list. Researchers should verify the availability and specifications with their preferred suppliers.

Physicochemical and Safety Information

Property	Value	Reference
CAS Number	208114-93-6	N/A
Molecular Formula	C₂₇H₃₇FO₄	N/A
Molecular Weight	444.6 g/mol	N/A
Appearance	A crystalline solid	[2]
Solubility	Soluble in DMSO, DMF, and Ethanol	[2]
Safety	Not classified as hazardous. Standard laboratory safety precautions should be followed.

Mechanism of Action

AL 8810 isopropyl ester readily crosses the cell membrane due to its lipophilic nature. Intracellularly, it is hydrolyzed by endogenous esterases to its active form, AL 8810. AL 8810 is a selective antagonist of the FP receptor, a G-protein coupled receptor (GPCR). The FP receptor primarily couples to Gq proteins, which upon activation, stimulate phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).

AL 8810 acts as a competitive antagonist at the FP receptor, blocking the binding of PGF2α and other FP receptor agonists, thereby inhibiting the downstream signaling cascade.[1] It is characterized as a partial agonist with very low intrinsic activity.[1][3]

Signaling Pathway Diagram

FP Receptor Signaling Pathway and the inhibitory action of AL 8810.

Pharmacological Data

The following table summarizes the key pharmacological parameters of AL 8810, the active form of AL 8810 isopropyl ester.

Parameter	Cell Line	Value	Reference
Ki (Antagonist)	A7r5 (rat aortic smooth muscle)	426 ± 63 nM	[1]
pA₂	A7r5 cells	6.68 ± 0.23	[1]
pA₂	Swiss 3T3 fibroblasts	6.34 ± 0.09	[1]
EC₅₀ (Partial Agonist)	A7r5 cells	261 ± 44 nM	[1]
EC₅₀ (Partial Agonist)	Swiss 3T3 fibroblasts	186 ± 63 nM	[1]

Experimental Protocols

In Vitro Application: Calcium Mobilization Assay

This protocol describes how to use AL 8810 isopropyl ester to antagonize PGF2α-induced calcium mobilization in a cell-based assay.

Materials:

• Cells expressing the FP receptor (e.g., HEK293 cells stably expressing the human FP receptor, or A7r5 cells)

• AL 8810 isopropyl ester

• PGF2α or a selective FP receptor agonist (e.g., fluprostenol)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Probenecid (optional, to prevent dye leakage)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with kinetic reading capabilities

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye according to the manufacturer's instructions. Probenecid can be included to improve dye retention.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate at 37°C for 1 hour in the dark.

• Compound Preparation:

  • Prepare a stock solution of AL 8810 isopropyl ester in DMSO.

  • Prepare serial dilutions of AL 8810 isopropyl ester in assay buffer.

  • Prepare a stock solution of the FP receptor agonist (e.g., PGF2α) in DMSO and dilute to the desired concentration in assay buffer.

• Antagonist Treatment:

  • Wash the cells with assay buffer to remove excess dye.

  • Add the different concentrations of AL 8810 isopropyl ester to the wells and incubate for 15-30 minutes at 37°C.

• Calcium Measurement:

  • Place the plate in the fluorescence plate reader.

  • Set the instrument to record fluorescence intensity over time (e.g., every second for 2-3 minutes).

  • After establishing a stable baseline, add the FP receptor agonist to all wells (except for negative controls) and continue recording.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Calculate the response for each well (peak fluorescence - baseline fluorescence).

  • Plot the agonist dose-response curves in the presence and absence of different concentrations of AL 8810 isopropyl ester to determine the antagonist's potency (e.g., by Schild analysis).

In Vivo Application: Murine Model of Endometriosis

This protocol is adapted from a study by Ahmad et al. (2015) and describes the use of AL 8810 in a xenograft mouse model of endometriosis.

Materials:

• Immunocompromised female mice (e.g., nude mice)

• Human endometrial tissue

• AL 8810

• Vehicle (e.g., saline or a suitable solvent)

• Surgical instruments

• Anesthesia

Protocol:

• Xenograft Implantation:

  • Human endometrial tissue is obtained from biopsies.

  • Under anesthesia, small fragments of endometrial tissue are sutured to the peritoneal wall of the mice.

• Treatment:

  • Allow the endometriotic lesions to establish for a defined period (e.g., 7 days).

  • Prepare a solution of AL 8810 in a suitable vehicle.

  • Administer AL 8810 or vehicle to the mice via a chosen route (e.g., intraperitoneal injection) at a specific dose and frequency (e.g., daily for a set number of weeks).

• Lesion Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Excise the endometriotic lesions and measure their size and weight.

  • Process the lesions for further analysis, such as histology, immunohistochemistry, or gene expression studies.

• Data Analysis:

  • Compare the size and weight of the lesions between the AL 8810-treated group and the vehicle-treated control group.

  • Analyze the histological and molecular markers to assess the effect of AL 8810 on the progression of endometriosis.

Experimental Workflow Diagram

Workflow for an in vivo study of AL 8810 in a mouse model of endometriosis.

Conclusion

AL 8810 isopropyl ester is a valuable pharmacological tool for investigating the roles of the FP receptor in health and disease. Its properties as a selective antagonist make it suitable for a wide range of in vitro and in vivo applications. The protocols provided here offer a starting point for researchers to design and execute experiments to further understand the significance of PGF2α signaling. As with any experimental work, it is essential to optimize conditions for specific cell lines or animal models and to include appropriate controls.

References

• 1. medintensiva.org [medintensiva.org]
• 2. m.youtube.com [m.youtube.com]
• 3. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

AL 8810 isopropyl ester solubility and stability issues

For researchers, scientists, and drug development professionals utilizing AL 8810 isopropyl ester, this technical support center provides essential information on solubility, stability, and handling to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the handling and use of AL 8810 isopropyl ester in a question-and-answer format.

Q1: My AL 8810 isopropyl ester won't dissolve in my aqueous buffer. What should I do?

A1: AL 8810 isopropyl ester is a lipophilic compound and has very low solubility in aqueous solutions. Direct dissolution in aqueous buffers is not recommended and will likely result in precipitation or an inhomogeneous mixture.

Troubleshooting Steps:

• Prepare a concentrated stock solution in an organic solvent. AL 8810 isopropyl ester is soluble in organic solvents such as ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[1][2]

• Use a co-solvent approach for aqueous dilutions. First, dissolve the compound in a water-miscible organic solvent like ethanol or DMSO. Then, slowly add this stock solution to your aqueous buffer with gentle mixing.

• Mind the final organic solvent concentration. For cell-based assays, it is crucial to keep the final concentration of the organic solvent low (typically <0.5%) to avoid solvent-induced cellular toxicity.

• Consider using a surfactant. In some cases, for dissolution media, a surfactant may be used to increase the solubility of poorly soluble compounds. However, the compatibility of the surfactant with your experimental system must be validated.

• Gentle warming and sonication can be attempted. To aid dissolution of the initial stock solution, you can gently warm the vial to 37°C and briefly sonicate in a water bath.[2] However, for aqueous dilutions, this may lead to the formation of a supersaturated solution that can precipitate over time.[3]

Q2: I've prepared a stock solution of AL 8810 isopropyl ester in DMSO. How should I store it and for how long is it stable?

A2: As a crystalline solid, AL 8810 isopropyl ester is stable for at least four years when stored at -20°C.[1] For stock solutions in anhydrous organic solvents like DMSO or ethanol, it is recommended to:

• Store at -20°C or -80°C.

• Protect from light.

• Use tightly sealed vials to prevent moisture absorption and evaporation.

• Purge the vial with an inert gas like argon or nitrogen before sealing to minimize oxidation. [1][4]

Q3: I am seeing inconsistent results in my cell-based assays using AL 8810 isopropyl ester. What could be the cause?

A3: Inconsistent results can stem from several factors related to the compound's solubility and stability:

• Precipitation in culture media: The compound may be precipitating out of the cell culture medium, leading to a lower effective concentration. Visually inspect your plates or tubes for any signs of precipitation.

• Degradation in aqueous media: As a prostaglandin (B15479496) analog with an isopropyl ester, AL 8810 is susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures (e.g., 37°C in an incubator). This degradation would reduce the concentration of the active compound over the course of your experiment.

• Adsorption to plastics: Lipophilic compounds can adsorb to the surface of plastic labware, reducing the actual concentration in your experimental solution. Using low-adhesion plastics or glass where feasible can help mitigate this.

• Inaccurate initial concentration: Ensure your stock solution was prepared accurately and has been stored correctly.

Q4: What are the expected degradation pathways for AL 8810 isopropyl ester?

A4: The primary degradation pathway for AL 8810 isopropyl ester in aqueous environments is expected to be the hydrolysis of the isopropyl ester bond . This reaction is catalyzed by both acids and bases and will yield the corresponding carboxylic acid, AL 8810 (the free acid). Other potential degradation pathways for prostaglandin analogs include oxidation and photodecomposition.

Data on Solubility and Stability

The following tables summarize the available quantitative data for AL 8810 isopropyl ester and its closely related methyl ester analog.

Table 1: Solubility of AL 8810 Isopropyl Ester and Methyl Ester

Compound	Solvent	Solubility	Reference
AL 8810 Isopropyl Ester	Ethanol	≤ 25 mg/mL, ~30 mg/mL	[1][2]
DMSO	25 mg/mL	[1][2]
Dimethylformamide (DMF)	25 mg/mL, ~30 mg/mL	[1][2]
1:1 Ethanol:PBS (pH 7.2)	~0.1 mg/mL	[1]
AL 8810 Methyl Ester	Ethanol	~50 mg/mL	[4]
DMSO	~25 mg/mL	[4]
Dimethylformamide (DMF)	~30 mg/mL	[4]
PBS (pH 7.2)	~0.5 mg/mL	[4]

Table 2: Stability of AL 8810 Isopropyl Ester and Analogs

Compound	Form	Storage Condition	Stability	Reference
AL 8810 Isopropyl Ester	Crystalline Solid	-20°C	≥ 4 years	[1]
Aqueous Solution	Not Specified	Not recommended for long-term storage; use as soon as possible.	[2]
AL 8810 Methyl Ester	Crystalline Solid	-20°C	≥ 4 years	[4]
Aqueous Solution	Not Specified	Not recommended for storage for more than one day.	[4]

Experimental Protocols

This section provides detailed methodologies for common experimental procedures involving AL 8810 isopropyl ester.

Protocol 1: Preparation of a Concentrated Stock Solution

Objective: To prepare a high-concentration stock solution of AL 8810 isopropyl ester in an appropriate organic solvent.

Materials:

• AL 8810 isopropyl ester (crystalline solid)

• Anhydrous dimethyl sulfoxide (DMSO) or 200-proof ethanol

• Sterile, amber glass vial with a PTFE-lined cap

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Allow the vial of AL 8810 isopropyl ester to equilibrate to room temperature before opening to prevent condensation of moisture.

• Accurately weigh the desired amount of AL 8810 isopropyl ester and transfer it to the amber glass vial.

• Using a calibrated micropipette, add the calculated volume of anhydrous DMSO or ethanol to achieve the desired stock concentration (e.g., 10 mg/mL).

• Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming (to 37°C) and brief sonication may be used to aid dissolution.

• (Optional but recommended for long-term storage) Gently flush the headspace of the vial with a stream of inert gas before tightly sealing the cap.

• Label the vial with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for In Vitro Experiments

Objective: To prepare a working solution of AL 8810 isopropyl ester in an aqueous medium (e.g., cell culture medium or buffer) for in vitro assays.

Materials:

• Concentrated stock solution of AL 8810 isopropyl ester (from Protocol 1)

• Sterile aqueous medium (e.g., cell culture medium, PBS)

• Sterile microcentrifuge tubes or conical tubes

Procedure:

• Thaw the concentrated stock solution and bring it to room temperature. Vortex briefly to ensure homogeneity.

• Perform serial dilutions of the stock solution in the aqueous medium to achieve the final desired concentration.

• When diluting, add the stock solution to the aqueous medium and mix immediately by gentle vortexing or inversion to prevent precipitation.

• Ensure the final concentration of the organic solvent in the working solution is below the tolerance level of your experimental system (typically <0.5%).

• Prepare the working solutions fresh for each experiment and use them immediately. Do not store aqueous solutions of AL 8810 isopropyl ester.

Protocol 3: General Procedure for Assessing Chemical Stability (Forced Degradation Study)

Objective: To evaluate the stability of AL 8810 isopropyl ester under various stress conditions to identify potential degradation products and pathways.

Materials:

• AL 8810 isopropyl ester

• Organic solvent for stock solution (e.g., acetonitrile (B52724) or ethanol)

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• pH meter

• HPLC system with a UV or MS detector

• C18 HPLC column

• Incubator or water bath

• Photostability chamber

Procedure:

• Preparation of Test Solutions: Prepare solutions of AL 8810 isopropyl ester (e.g., 100 µg/mL) in the following media:

  • Acidic: 0.1 M HCl

  • Basic: 0.1 M NaOH

  • Oxidative: 3% H₂O₂

  • Neutral: Water or buffer (e.g., PBS pH 7.4)

• Thermal Degradation: Incubate aliquots of the test solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours). Also, keep a control sample at the recommended storage temperature.

• Photodegradation: Expose aliquots of the test solutions to a light source in a photostability chamber for a defined duration. Keep a control sample wrapped in aluminum foil to protect it from light.

• Sample Analysis: At each time point, withdraw an aliquot of the stressed sample. If necessary, neutralize the acidic and basic samples. Analyze the samples by a stability-indicating HPLC method.

• Data Analysis: Compare the chromatograms of the stressed samples with that of the control sample. Look for a decrease in the peak area of the parent compound and the appearance of new peaks, which indicate degradation products.

Visualizations

FP Receptor Signaling Pathway

AL 8810 is an antagonist of the Prostaglandin F2α (FP) receptor. The FP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq pathway.

Caption: Canonical FP receptor signaling pathway and the antagonistic action of AL 8810.

Troubleshooting Workflow for Solubility Issues

This workflow provides a logical sequence of steps to address problems with dissolving AL 8810 isopropyl ester.

Caption: A step-by-step guide for troubleshooting solubility issues with AL 8810 isopropyl ester.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. AL 8810 isopropyl ester [cnreagent.com]
• 3. benchchem.com [benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Optimizing AL 8810 isopropyl ester concentration for experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the use of AL 8810 isopropyl ester in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is AL 8810 and what is its primary mechanism of action?

A1: AL 8810 is a prostaglandin (B15479496) F2α (PGF2α) analog that functions as a selective and competitive antagonist of the PGF2α receptor, also known as the FP receptor.[1][2][3] The FP receptor is a G-protein coupled receptor (GPCR) that, upon binding by its natural ligand PGF2α, activates Phospholipase C (PLC).[1][4] This activation leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein Kinase C (PKC), respectively.[1] AL 8810 competitively blocks the binding of PGF2α and other FP receptor agonists, thereby inhibiting this signaling cascade.[1][3]

Q2: What are the common research applications for AL 8810?

A2: AL 8810 is widely used as a pharmacological tool to investigate the roles of the PGF2α/FP receptor pathway in various physiological and pathological processes. Key research areas include:

• Ocular Pharmacology: Investigating intraocular pressure regulation, glaucoma, and the effects of FP receptor agonists used in ophthalmic drugs.[5][6][7]

• Neuroscience: Studying the involvement of the FP receptor in traumatic brain injury, stroke, multiple sclerosis, and neuropathic pain.[5][8]

• Reproductive Biology: Examining uterine contractility, luteolysis, and other reproductive functions mediated by PGF2α.[9]

• Cardiovascular Research: Exploring the role of the FP receptor in cardiovascular diseases, such as hypertension and atherosclerosis.[9]

• Cancer Research: Investigating the involvement of the PGF2α signaling pathway in tumorigenesis and cell proliferation.[10]

Q3: What is a typical effective concentration range for AL 8810 in in vitro experiments?

A3: The optimal concentration of AL 8810 for in vitro experiments can vary depending on the cell type, the concentration of the FP receptor agonist being used, and the specific experimental endpoint. However, based on published studies, a common effective concentration range for observing competitive antagonism is between 1 µM and 30 µM.[5] It is always recommended to perform a concentration-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How should I prepare and store AL 8810 isopropyl ester?

A4: AL 8810 isopropyl ester is typically supplied as a solid. It should be dissolved in an organic solvent such as DMSO, ethanol, or methyl acetate (B1210297) to create a stock solution. For long-term storage, it is recommended to store the solid compound and stock solutions at -20°C. Avoid repeated freeze-thaw cycles. For experimental use, the stock solution can be further diluted in the appropriate aqueous buffer or cell culture medium. Ensure the final concentration of the organic solvent in the experimental medium is low enough to not affect the cells or tissues being studied (typically <0.1-0.5%).

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable antagonist effect of AL 8810.	Inadequate Concentration: The concentration of AL 8810 may be too low to effectively compete with the agonist.	Perform a concentration-response experiment with increasing concentrations of AL 8810 (e.g., 0.1 µM to 30 µM) to determine the optimal inhibitory concentration.[5]
Agonist Concentration Too High: The concentration of the FP receptor agonist may be too high, making it difficult for AL 8810 to compete for receptor binding.	Reduce the concentration of the agonist to a level that elicits a submaximal response (e.g., EC80) to better observe the competitive antagonism of AL 8810.
Incorrect Preparation or Degradation: The AL 8810 stock solution may have been improperly prepared or degraded due to improper storage.	Prepare a fresh stock solution of AL 8810 from the solid compound. Ensure proper storage at -20°C and minimize freeze-thaw cycles.
Low FP Receptor Expression: The cell line or tissue being used may have low or no expression of the FP receptor.	Verify FP receptor expression in your experimental model using techniques such as RT-qPCR, Western blot, or immunohistochemistry.
AL 8810 shows partial agonist activity.	Intrinsic Activity: AL 8810 is known to be a weak partial agonist at the FP receptor in some systems, meaning it can weakly activate the receptor in the absence of a full agonist.[3][5]	This is an inherent property of the compound. Acknowledge this in your experimental design and interpretation of results. The partial agonism is typically very weak compared to full agonists like fluprostenol.[5]
Variability in experimental results.	Inconsistent Cell Culture Conditions: Variations in cell density, passage number, or serum concentration can affect receptor expression and signaling.	Standardize your cell culture protocols. Ensure consistent cell seeding densities and use cells within a defined passage number range.
Solvent Effects: The solvent used to dissolve AL 8810 (e.g., DMSO) may have off-target effects at higher concentrations.	Perform a vehicle control experiment using the same final concentration of the solvent to ensure it does not affect your experimental readouts. Keep the final solvent concentration as low as possible.

Data Presentation

Table 1: In Vitro Potency of AL 8810 as an FP Receptor Antagonist

Cell Line	Agonist Used	Assay	Antagonist Parameter	Value	Reference
A7r5 rat aortic smooth muscle cells	Fluprostenol	Phosphatidylinositol Turnover	pA2	6.68 ± 0.23	[3]
Swiss mouse 3T3 fibroblasts	Fluprostenol	Phosphatidylinositol Turnover	pA2	6.34 ± 0.09	[3]
A7r5 cells	Fluprostenol	Phospholipase C Activity	Ki	426 ± 63 nM	[3]
Mouse 3T3 cells	-	-	Ki	0.2 ± 0.06 µM	[6]
Rat A7r5 cells	-	-	Ki	0.4 ± 0.1 µM	[6]

Table 2: In Vivo Dosing of AL 8810 in Animal Models

Animal Model	Disease/Condition	Route of Administration	Dose	Outcome	Reference
Mouse	Stroke	Systemic	1 and 10 mg/kg	Reduced cortical infarct size	[5]
Mouse	Traumatic Brain Injury	Intraperitoneal	1 to 10 mg/kg	Reduced hippocampal swelling and improved neurological deficit scores	[8]

Experimental Protocols

Protocol 1: In Vitro Determination of AL 8810 Antagonist Potency using a Calcium Mobilization Assay

Objective: To determine the inhibitory concentration (IC50) and antagonist dissociation constant (Kb) of AL 8810 against an FP receptor agonist-induced intracellular calcium increase.

Materials:

• Cells expressing the FP receptor (e.g., A7r5 cells or HEK293 cells transfected with the human FP receptor).

• Cell culture medium and supplements.

• Fluo-4 AM or other suitable calcium indicator dye.

• AL 8810 isopropyl ester.

• FP receptor agonist (e.g., PGF2α or fluprostenol).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Fluorometric imaging plate reader or fluorescence microscope.

Methodology:

• Cell Seeding: Seed the cells in a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the experiment.

• Dye Loading: On the day of the assay, remove the culture medium and load the cells with a calcium indicator dye (e.g., Fluo-4 AM) in assay buffer for 30-60 minutes at 37°C, following the manufacturer's instructions.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Pre-incubation with AL 8810: Add varying concentrations of AL 8810 (e.g., 0.01 µM to 30 µM) or vehicle control to the wells and incubate for 15-30 minutes at room temperature or 37°C.

• Agonist Stimulation: Place the plate in the fluorometric reader and establish a stable baseline fluorescence reading. Then, add a fixed concentration of the FP receptor agonist (typically the EC80 concentration) to all wells simultaneously using an automated injection system.

• Data Acquisition: Measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the agonist response as a function of the AL 8810 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value of AL 8810. The Schild regression analysis can be used to determine the pA2 value, which is a measure of the antagonist's potency.

Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. AL 8810 | CAS:246246-19-5 | Antagonist of prostaglandin F2α (FP) receptor. | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.arizona.edu [repository.arizona.edu]
• 5. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | PG F2α Receptor: A Promising Therapeutic Target for Cardiovascular Disease [frontiersin.org]
• 10. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting unexpected results with AL 8810 isopropyl ester

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists using AL 8810 isopropyl ester in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of AL 8810 isopropyl ester, providing potential causes and solutions in a question-and-answer format.

Q1: Why am I observing a weak agonist effect after applying AL 8810 isopropyl ester, when I expect it to be an antagonist?

A1: This is an expected property of the active compound, AL-8810. AL-8810 is a selective prostaglandin (B15479496) F2α (FP) receptor antagonist, but it also exhibits weak partial agonist activity.[1][2] In experimental systems with a high receptor reserve, this partial agonism may be more apparent. The maximum efficacy (Emax) of AL-8810 is significantly lower than that of full FP receptor agonists like fluprostenol.[1]

• Solution: To minimize the observable agonist effect and focus on its antagonist properties, use AL 8810 isopropyl ester in the presence of a full agonist. This will allow for the characterization of its antagonist potency (e.g., through a Schild analysis) by observing the rightward shift in the concentration-response curve of the full agonist.[1][3]

Q2: My experimental results are inconsistent, or the antagonist effect of AL 8810 isopropyl ester is weaker than expected. What could be the cause?

A2: There are several potential reasons for inconsistent or weaker-than-expected results:

• Incomplete Hydrolysis: AL 8810 isopropyl ester is a prodrug and must be hydrolyzed by cellular esterases to its active form, AL-8810. The level of esterase activity can vary between cell types and experimental conditions, leading to incomplete conversion and thus reduced antagonist effect.

• Solubility Issues: Poor solubility can lead to a lower effective concentration of the compound in your assay. Ensure that the compound is fully dissolved in the appropriate solvent before diluting it in your experimental medium. Forcing dissolution by heating to 37°C and using an ultrasonic bath may help.

• Compound Degradation: Improper storage or handling can lead to the degradation of the compound. AL 8810 isopropyl ester should be stored at -20°C. Solutions should be prepared fresh for each experiment and not stored for long periods.

Q3: The compound precipitated out of solution when I added it to my aqueous experimental buffer. How can I prevent this?

A3: AL 8810 isopropyl ester is a lipophilic compound with limited solubility in aqueous solutions.

• Solution: Prepare a concentrated stock solution in an appropriate organic solvent such as DMSO, ethanol, or dimethylformamide (DMF). Then, dilute the stock solution into your aqueous experimental buffer, ensuring vigorous mixing. The final concentration of the organic solvent in your assay should be kept low (typically <0.1%) to avoid solvent effects on your experimental system.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AL 8810 isopropyl ester?

A1: AL 8810 isopropyl ester is a prodrug that is hydrolyzed by cellular esterases to its active form, AL-8810. AL-8810 is a selective antagonist of the prostaglandin F2α (FP) receptor.[1] It acts as a competitive antagonist, meaning it binds to the same site as the endogenous ligand, PGF2α, and other FP receptor agonists, thereby blocking their effects.[1] It also possesses weak partial agonist activity.[1][2]

Q2: What are the recommended storage conditions for AL 8810 isopropyl ester?

A2: AL 8810 isopropyl ester should be stored as a crystalline solid at -20°C.

Q3: What is the selectivity profile of AL-8810?

A3: AL-8810 is highly selective for the FP receptor. At concentrations up to 10 µM, it does not significantly inhibit the functional responses of other prostanoid receptors such as TP, DP, EP2, and EP4.[1]

Data Presentation

Table 1: Pharmacological Properties of AL-8810 (Active Form)

Parameter	Cell Line	Value	Reference
EC50	A7r5 rat aorta smooth muscle cells	261 ± 44 nM	[1]
Swiss 3T3 fibroblasts	186 ± 63 nM	[1]
Emax (relative to cloprostenol)	A7r5 rat aorta smooth muscle cells	19%	[1]
Swiss 3T3 fibroblasts	23%	[1]
pA2 (vs. fluprostenol)	A7r5 rat aorta smooth muscle cells	6.68 ± 0.23	[1]
Swiss 3T3 fibroblasts	6.34 ± 0.09	[1]
Ki (vs. fluprostenol)	A7r5 rat aorta smooth muscle cells	426 ± 63 nM	[1]
Mouse 3T3 cells	0.2 ± 0.06 µM	[4]
Human cloned ciliary body-derived FP receptor	1.9 ± 0.3 µM	[4]
Human trabecular meshwork cells	2.6 ± 0.5 µM	[4]
Human ciliary muscle cells	5.7 µM	[4]

Table 2: Solubility of AL 8810 Isopropyl Ester

Solvent	Solubility
Ethanol	≥ 25 mg/mL
Dimethylformamide (DMF)	≥ 25 mg/mL
Dimethyl sulfoxide (B87167) (DMSO)	≥ 25 mg/mL

Experimental Protocols

Protocol: Schild Analysis for Determining the Antagonist Potency of AL-8810

This protocol describes a typical experiment to determine the pA2 value of AL-8810, a measure of its antagonist potency.

• Cell Culture: Culture cells expressing the FP receptor (e.g., A7r5 or Swiss 3T3 cells) to an appropriate confluency in multi-well plates.

• Preparation of Compounds:

  • Prepare a stock solution of AL 8810 isopropyl ester in DMSO.

  • Prepare a stock solution of a full FP receptor agonist (e.g., fluprostenol) in DMSO.

  • Prepare serial dilutions of the full agonist.

  • Prepare several fixed concentrations of AL 8810 isopropyl ester.

• Experimental Procedure:

  • Pre-incubate the cells with different fixed concentrations of AL 8810 isopropyl ester (or vehicle control) for a sufficient time to allow for hydrolysis to AL-8810 and binding to the receptor.

  • Add the serial dilutions of the full agonist to the wells.

  • Incubate for a time appropriate for the assay readout (e.g., measurement of intracellular calcium or inositol (B14025) phosphate (B84403) production).

• Data Acquisition: Measure the cellular response at each concentration of the agonist in the presence and absence of the antagonist.

• Data Analysis:

  • Plot the concentration-response curves for the full agonist in the presence of each concentration of AL-8810.

  • Determine the EC50 value for each curve.

  • Calculate the dose ratio (DR), which is the ratio of the EC50 of the agonist in the presence of the antagonist to the EC50 of the agonist in the absence of the antagonist.

  • Create a Schild plot by plotting log(DR-1) versus the log of the molar concentration of the antagonist.

  • The x-intercept of the linear regression of the Schild plot is the pA2 value. A slope of approximately 1 indicates competitive antagonism.

Visualizations

Caption: FP Receptor Signaling Pathway and Point of AL-8810 Antagonism.

Caption: Experimental Workflow for Schild Analysis.

Caption: Troubleshooting Flowchart for AL 8810 Isopropyl Ester.

References

• 1. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]

AL 8810 isopropyl ester off-target effects and how to control for them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of AL 8810 isopropyl ester in experimental settings. Our goal is to help you identify and control for potential off-target effects, ensuring the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is AL 8810 isopropyl ester and what is its primary mechanism of action?

A1: AL 8810 isopropyl ester is a synthetic analog of prostaglandin (B15479496) F2α (PGF2α). In its hydrolyzed form, AL 8810, it acts as a selective and competitive antagonist at the prostaglandin F2α receptor (FP receptor).[1][2][3] This means it binds to the FP receptor and blocks the action of endogenous agonists like PGF2α. AL 8810 is a valuable pharmacological tool for studying FP receptor-mediated physiological and pathological processes.[1]

Q2: What are the potential "off-target" effects of AL 8810?

A2: The primary consideration that could be classified as an "off-target" effect is its weak partial agonist activity at the FP receptor.[1][4] This means that in the absence of a full agonist, AL 8810 itself can weakly activate the FP receptor, leading to a minimal downstream signal. Additionally, while highly selective for the FP receptor, cross-reactivity with other prostanoid receptors (TP, DP, EP₂, EP₄) is minimal but should be considered at high concentrations.[1]

Q3: How can I control for the partial agonist activity of AL 8810 in my experiments?

A3: To control for the partial agonist effects of AL 8810, you should always include a control group where cells or tissues are treated with AL 8810 alone. This will allow you to measure any baseline activation of the FP receptor caused by AL 8810's intrinsic activity. Comparing this to the effect of a full agonist and the co-treatment of the agonist with AL 8810 will help you dissect the true antagonistic effect.

Q4: At what concentrations are off-target effects of AL 8810 more likely to be observed?

A4: While AL 8810 is highly selective, off-target effects on other prostanoid receptors are more likely to occur at concentrations significantly higher than its reported Ki or pA2 values for the FP receptor. It is recommended to use the lowest effective concentration of AL 8810 to achieve antagonism of the FP receptor and to perform a dose-response curve to identify the optimal concentration for your specific experimental system.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected agonist-like effects observed with AL 8810 treatment alone.	AL 8810 is exhibiting its inherent partial agonist activity at the FP receptor.	1. Run a control with AL 8810 alone to quantify the level of receptor activation. 2. Lower the concentration of AL 8810 to a range where its antagonistic effects are maximized and partial agonist effects are minimized. 3. If possible, use a cell line with lower FP receptor expression to reduce the signal amplification from partial agonism.
Incomplete antagonism of the full agonist effect.	1. The concentration of AL 8810 is too low to effectively compete with the full agonist. 2. The concentration of the full agonist is too high.	1. Perform a dose-response experiment with increasing concentrations of AL 8810 against a fixed concentration of the full agonist to determine the optimal inhibitory concentration. 2. Reduce the concentration of the full agonist to a level that is still within the dynamic range of the assay but allows for more effective competition by AL 8810.
Variability in results between experiments.	1. Inconsistent hydrolysis of the AL 8810 isopropyl ester to its active acid form. 2. Degradation of AL 8810 stock solution.	1. Ensure consistent pre-incubation times and conditions if hydrolysis is required for your system. 2. Prepare fresh dilutions of AL 8810 from a properly stored stock solution for each experiment. Avoid repeated freeze-thaw cycles.
Observed effects do not seem to be mediated by the FP receptor.	At high concentrations, AL 8810 might be interacting with other receptors or signaling pathways.	1. Validate your findings using a structurally different FP receptor antagonist. 2. Use a cell line that does not express the FP receptor (FP knockout) as a negative control to see if the effect persists. 3. Perform a counterscreen against a panel of other relevant receptors (e.g., other prostanoid receptors) to check for cross-reactivity.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of AL 8810 activity.

Table 1: Agonist and Antagonist Potency of AL 8810

Parameter	Cell Line	Value	Reference
EC₅₀ (Agonist)	A7r5 rat thoracic aorta smooth muscle cells	261 ± 44 nM	[1]
Swiss mouse 3T3 fibroblasts	186 ± 63 nM	[1]
Eₘₐₓ (relative to cloprostenol)	A7r5 cells	19%	[1]
3T3 fibroblasts	23%	[1]
pA₂ (Antagonist vs. fluprostenol)	A7r5 cells	6.68 ± 0.23	[1]
3T3 cells	6.34 ± 0.09	[1]
Ki (Antagonist vs. fluprostenol)	A7r5 cells	426 ± 63 nM	[1]

Table 2: Selectivity Profile of AL 8810

Receptor	Concentration Tested	Effect	Reference
TP, DP, EP₂, EP₄	up to 10 µM	No significant inhibition	[1]
V₁-vasopressin	Not specified	No antagonism	[1]

Key Experimental Protocols

Protocol 1: Assessing Partial Agonist Activity of AL 8810

Objective: To quantify the degree of FP receptor activation by AL 8810 alone.

Methodology:

• Cell Culture: Culture cells endogenously expressing the FP receptor (e.g., A7r5 cells) in appropriate media.

• Assay Preparation: Seed cells in a multi-well plate and grow to the desired confluency. Serum-starve the cells for 16-24 hours prior to the assay to reduce basal signaling.

• Compound Preparation: Prepare a dose-response curve of AL 8810 and a full FP receptor agonist (e.g., fluprostenol) in a suitable assay buffer.

• Treatment: Treat the cells with increasing concentrations of AL 8810 or the full agonist. Include a vehicle-only control.

• Signal Detection: Measure the downstream signaling readout of FP receptor activation. Since the FP receptor primarily couples to Gq, a calcium mobilization assay or an inositol (B14025) phosphate (B84403) (IP) accumulation assay is appropriate.

• Data Analysis: Plot the response against the log of the agonist concentration to generate dose-response curves. Calculate the Emax of AL 8810 relative to the full agonist.

Protocol 2: Determining the Antagonistic Potency of AL 8810 (Schild Analysis)

Objective: To confirm the competitive antagonism of AL 8810 and determine its potency (pA₂ value).

Methodology:

• Cell Culture and Assay Preparation: Follow steps 1 and 2 from Protocol 1.

• Compound Preparation: Prepare a dose-response curve of a full FP receptor agonist (e.g., fluprostenol). Prepare several fixed concentrations of AL 8810.

• Treatment:

  • Generate a dose-response curve for the full agonist alone.

  • In parallel, generate dose-response curves for the full agonist in the presence of each fixed concentration of AL 8810. Pre-incubate the cells with AL 8810 for a sufficient time (e.g., 15-30 minutes) before adding the agonist.

• Signal Detection: Measure the downstream signaling readout as in Protocol 1.

• Data Analysis:

  • Plot the dose-response curves for the agonist in the absence and presence of the antagonist. A competitive antagonist will cause a parallel rightward shift of the agonist dose-response curve without a change in the maximal response.

  • Perform a Schild regression analysis to calculate the pA₂ value, which is a measure of the antagonist's potency.

Visualizations

Signaling Pathway of the FP Receptor

Caption: Signaling pathway of the Prostaglandin F2α (FP) receptor.

Experimental Workflow for Assessing AL 8810 Activity

Caption: Experimental workflow for characterizing AL 8810 activity.

Troubleshooting Logic for Unexpected Agonist Effects

Caption: Troubleshooting logic for unexpected agonist effects of AL 8810.

References

• 1. Hi-Affi™ In Vitro Cell based Prostanoid Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 2. An agonist sensitive, quick and simple cell-based signaling assay for determination of ligands mimicking prostaglandin E2 or E1 activity through subtype EP1 receptor: Suitable for high throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]

Preventing degradation of AL 8810 isopropyl ester in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of AL 8810 isopropyl ester in solution. The following information is structured to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for AL 8810 isopropyl ester in solution?

A1: The primary degradation pathway for AL 8810 isopropyl ester, a prostaglandin (B15479496) F2α analogue, is the hydrolysis of its isopropyl ester bond. This reaction is catalyzed by both acidic and basic conditions and results in the formation of the biologically active free acid (AL 8810) and isopropyl alcohol.[1][2][3][4] Prostaglandin analogues with ester functionalities are well-known to be susceptible to hydrolysis in aqueous solutions.[1]

Q2: What are the optimal storage conditions for AL 8810 isopropyl ester solutions?

A2: For maximal stability, stock solutions of AL 8810 isopropyl ester prepared in an organic solvent such as ethanol (B145695), DMSO, or dimethyl formamide (B127407) should be stored at -20°C.[3] Aqueous solutions of similar prostaglandin analogues are not recommended for storage for more than one day due to rapid degradation. If aqueous solutions must be prepared in advance, they should be kept at 2-8°C and used as quickly as possible.

Q3: How does pH affect the stability of AL 8810 isopropyl ester in aqueous solutions?

A3: The stability of isopropyl ester prostaglandin analogues is highly pH-dependent. Generally, amides are more chemically stable than esters. For instance, tafluprost, another isopropyl ester prostaglandin analogue, exhibits maximum stability in a pH range of 5.5 to 6.7.[1] It is crucial to maintain a slightly acidic pH to minimize the rate of hydrolysis. Alkaline conditions, in particular, can significantly accelerate the degradation of the ester bond.[5]

Q4: Can I use buffers to stabilize my AL 8810 isopropyl ester solution?

A4: Yes, using a buffer system to maintain a slightly acidic pH is a key strategy to prevent hydrolysis. A boric acid buffer with a pH of around 5.0 has been shown to be effective for stabilizing ester-containing ophthalmic solutions.[5] It is important to select a buffer with a low buffer capacity, especially for in-vivo applications, to allow for a gradual pH shift towards the physiological pH of the target environment.[5]

Q5: Are there any formulation strategies to enhance the stability of AL 8810 isopropyl ester?

A5: Yes, several formulation strategies can improve stability. One effective method is the use of cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which can form inclusion complexes with the drug.[6][7] This complexation can protect the ester bond from hydrolysis, thereby enhancing the stability of the solution.[7] Additionally, minimizing exposure to moisture is critical.[8]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common problems associated with the degradation of AL 8810 isopropyl ester in solution.

Problem 1: Loss of Biological Activity in an In-Vitro Assay

Possible Cause	Troubleshooting Step	Recommended Action
Degradation of AL 8810 isopropyl ester to its less active free acid form.	Verify the integrity of your stock and working solutions.	Prepare fresh working solutions from a new aliquot of your stock solution immediately before each experiment.
Incorrect pH of the assay buffer.	Measure the pH of your final assay solution.	Adjust the pH of your assay buffer to a slightly acidic range (e.g., pH 6.0-6.5) if compatible with your experimental system.
Prolonged incubation at elevated temperatures.	Review your experimental protocol.	Minimize incubation times at 37°C. If long incubation is necessary, consider running a parallel stability study under the same conditions to quantify degradation.
Presence of esterases in the cell culture medium.	Analyze the components of your cell culture medium.	If serum is a component, be aware that it contains esterases that can hydrolyze the isopropyl ester. Consider using a serum-free medium or a shorter incubation time.

Problem 2: Appearance of Unknown Peaks in HPLC/LC-MS Analysis

Possible Cause	Troubleshooting Step	Recommended Action
Hydrolysis of the isopropyl ester.	Compare the retention time of the unknown peak with a standard of the AL 8810 free acid.	If the peak corresponds to the free acid, this confirms hydrolysis. Implement the preventative measures outlined in the FAQs.
Oxidative degradation.	Purge your solvents with an inert gas (e.g., nitrogen or argon) before preparing solutions.	Store solutions in amber vials to protect from light, which can catalyze oxidation.
Interaction with container materials.	Test different types of storage vials (e.g., glass vs. polypropylene).	Use high-quality, inert containers for storing your solutions.

Data Presentation

Table 1: Solubility of Prostaglandin F2α Isopropyl Ester in Various Solvents

Solvent	Solubility
DMF	30 mg/mL
DMSO	50 mg/mL
Ethanol	50 mg/mL
PBS (pH 7.2)	50 µg/mL

Data is for Prostaglandin F2α isopropyl ester, a closely related compound, and is intended to provide a general guideline for AL 8810 isopropyl ester.[3]

Table 2: pH-Dependent Stability of a Prostaglandin Isopropyl Ester Analogue (Tafluprost)

pH	Stability
< 5.5	Increased rate of acid-catalyzed hydrolysis
5.5 - 6.7	Maximum Stability
> 6.7	Increased rate of base-catalyzed hydrolysis

This data for Tafluprost highlights the critical importance of pH control for stabilizing isopropyl ester prostaglandin analogues.[1]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Solution of AL 8810 Isopropyl Ester

• Materials:

  • AL 8810 isopropyl ester

  • Ethanol (anhydrous)

  • Sterile, deionized water

  • Citrate-phosphate buffer (pH 6.0)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Procedure:

  • Prepare a stock solution of AL 8810 isopropyl ester in anhydrous ethanol at a concentration of 10 mg/mL.

  • In a separate sterile container, dissolve HP-β-CD in the citrate-phosphate buffer (pH 6.0) to a final concentration of 2% (w/v).

  • Slowly add the required volume of the AL 8810 isopropyl ester stock solution to the HP-β-CD buffer while vortexing to ensure rapid and complete dissolution.

  • The final concentration of ethanol in the aqueous solution should be kept to a minimum (ideally <1%) to avoid potential effects in biological assays.

  • Use the freshly prepared aqueous solution immediately. If short-term storage is unavoidable, store at 2-8°C for no longer than 24 hours.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Assessing AL 8810 Isopropyl Ester Stability

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% trifluoroacetic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 20 µL.

• Procedure:

  • Prepare a standard curve of AL 8810 isopropyl ester and its free acid metabolite in the mobile phase.

  • Incubate the AL 8810 isopropyl ester solution under the desired test conditions (e.g., different pH, temperature).

  • At specified time points, withdraw an aliquot of the solution and inject it into the HPLC system.

  • Quantify the peak areas corresponding to the intact AL 8810 isopropyl ester and the free acid degradation product.

  • Calculate the percentage of degradation over time.

Visualizations

Caption: Experimental workflow for preparing and analyzing AL 8810 isopropyl ester solutions.

References

• 1. Aqueous Prostaglandin Eye Drop Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US2776324A - Hydrolysis of isopropyl esters with acid - Google Patents [patents.google.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Prostaglandin F2 alpha and its 13-dehydro analogs: comparative luteolytic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. thaiscience.info [thaiscience.info]
• 7. New prostaglandin analog formulation for glaucoma treatment containing cyclodextrins for improved stability, solubility and ocular tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. carbodiimide.com [carbodiimide.com]

Technical Support Center: AL 8810 Isopropyl Ester In Vivo Delivery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the in vivo delivery of AL 8810 isopropyl ester.

Frequently Asked Questions (FAQs)

Q1: What is AL 8810 isopropyl ester and why is its in vivo delivery challenging?

A1: AL 8810 isopropyl ester is a lipid-soluble, esterified prodrug of AL 8810, a selective antagonist of the prostaglandin (B15479496) F2α (PGF2α) receptor (FP receptor). Its lipophilic nature, which enhances membrane penetration, also makes it poorly soluble in aqueous solutions, posing a significant challenge for in vivo administration, as it can lead to precipitation in physiological fluids.

Q2: What are the common signs of poor in vivo delivery of AL 8810 isopropyl ester?

A2: Signs of poor delivery can include a lack of expected biological effect, high variability in experimental results, and observation of precipitate at the injection site or in the formulation vial. Upon dilution with aqueous buffers, the compound may come out of solution, appearing cloudy or with visible particles.

Q3: What are the key considerations for selecting a vehicle for AL 8810 isopropyl ester?

A3: The ideal vehicle should solubilize the compound at the desired concentration, be biocompatible and non-toxic at the administered volume, and maintain the stability of the ester prodrug. The choice of vehicle will depend on the route of administration and the experimental model.

Troubleshooting Guide

Issue 1: Poor Solubility and Precipitation in Aqueous Solutions

Symptoms:

• The compound does not fully dissolve in the initial solvent.

• Precipitation occurs when the stock solution is diluted with aqueous buffers (e.g., PBS, saline).

• The final formulation appears cloudy or contains visible particles.

Possible Causes:

• AL 8810 isopropyl ester is a hydrophobic molecule with low aqueous solubility.

• The concentration of the compound exceeds its solubility limit in the chosen vehicle system.

• The organic co-solvent concentration is too low in the final formulation.

Solutions:

• Co-solvent Systems: Utilize a water-miscible organic co-solvent to first dissolve the AL 8810 isopropyl ester before diluting with an aqueous buffer. Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are commonly used. For instance, various prostaglandin analogs have been successfully solubilized in a vehicle of 10% DMSO in normal saline for in vivo studies in mice.[1][2]

• Solubilizing Excipients: Consider the use of solubilizing agents such as cyclodextrins. For example, a formulation of latanoprost, another prostaglandin F2α analog isopropyl ester, utilized propylamino-β-cyclodextrin to improve its solubility and stability.[3]

• pH Adjustment: While AL 8810 isopropyl ester is a neutral compound, the pH of the aqueous phase can influence the stability of the ester linkage. It is crucial to maintain a pH that ensures the stability of the prodrug until it reaches its target tissue.

Quantitative Data on Solubility of Prostaglandin Analogs

Compound	Solvent	Solubility
Prostaglandin F2α isopropyl ester	DMF	30 mg/mL
DMSO	50 mg/mL
Ethanol	50 mg/mL
PBS (pH 7.2)	50 µg/mL
15(R)-17-phenyl trinor Prostaglandin F2α isopropyl ester	DMF	30 mg/mL
DMSO	25 mg/mL
Ethanol	30 mg/mL
PBS (pH 7.2)	1 mg/mL

Data sourced from manufacturer datasheets.[4][5]

Issue 2: Lack of Efficacy or High Variability in In Vivo Experiments

Symptoms:

• Inconsistent or no observable biological response after administration.

• Wide range of data points between individual animals in the same treatment group.

Possible Causes:

• Poor bioavailability due to precipitation of the drug at the administration site or in the bloodstream.

• Degradation of the isopropyl ester prodrug before reaching the target tissue.

• Inefficient absorption from the administration site.

Solutions:

• Formulation Optimization:

  • Nanoformulations: For systemic administration, consider formulating AL 8810 isopropyl ester into nanoemulsions, liposomes, or polymeric nanoparticles. These formulations can encapsulate the hydrophobic drug, improve its stability, and enhance its circulation time and bioavailability.

  • Vehicle Selection for Local Administration: For topical or localized delivery (e.g., ocular), the formulation should be optimized for penetration through the target tissue. The use of penetration enhancers can be explored.

• Route of Administration: The choice of administration route is critical. For systemic effects, intravenous (IV) injection is often preferred to bypass absorption barriers, but the formulation must be carefully prepared to avoid precipitation. For localized effects, direct injection or topical application may be more appropriate.

• Assessment of Bioavailability: To confirm successful delivery, measure the concentration of the active compound (AL 8810) in the target tissue or plasma at various time points after administration. Analytical methods like UHPLC-ESI-MS/MS can be used for sensitive and specific quantification of prostaglandins (B1171923) in biological matrices.[6]

Experimental Protocols

Protocol 1: Preparation of AL 8810 Isopropyl Ester Formulation using a Co-solvent System

Objective: To prepare a clear, injectable solution of AL 8810 isopropyl ester for in vivo administration.

Materials:

• AL 8810 isopropyl ester

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Sterile normal saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile, pyrogen-free vials and syringes

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the required amount of AL 8810 isopropyl ester.

  • Dissolve the compound in a minimal amount of DMSO to create a concentrated stock solution. For example, if the final desired concentration is 1 mg/mL in a 10% DMSO solution, you can prepare a 10 mg/mL stock in 100% DMSO.

  • Gently vortex or sonicate if necessary to ensure complete dissolution. Visually inspect the solution to confirm there are no particulates.

• Final Formulation Preparation:

  • Slowly add the DMSO stock solution to the sterile saline or PBS with continuous gentle mixing. The final concentration of DMSO should be kept to a minimum, typically not exceeding 10%, to avoid toxicity.

  • For example, to prepare 1 mL of a 1 mg/mL final solution with 10% DMSO, add 100 µL of the 10 mg/mL DMSO stock to 900 µL of sterile saline.

  • Visually inspect the final formulation for any signs of precipitation or cloudiness.

• Administration:

  • Administer the solution to the animals immediately after preparation to minimize the risk of precipitation over time.

  • Always include a vehicle control group (e.g., 10% DMSO in saline) in your experiment.

Protocol 2: Assessment of In Vivo Delivery using UHPLC-ESI-MS/MS

Objective: To quantify the concentration of the active form, AL 8810, in a target tissue following administration of the isopropyl ester prodrug.

Materials:

• Tissue samples from experimental animals

• Homogenizer

• Centrifuge

• Solid-phase extraction (SPE) cartridges

• UHPLC-ESI-MS/MS system

• Analytical standards for AL 8810

Procedure:

• Sample Preparation:

  • Harvest the target tissue at predetermined time points after administration.

  • Homogenize the tissue in an appropriate buffer.

  • Perform protein precipitation and lipid extraction using a suitable organic solvent.

  • Centrifuge to pellet the precipitate and collect the supernatant.

• Purification:

  • Further purify the extract using solid-phase extraction (SPE) to remove interfering substances.

• Analysis:

  • Analyze the purified sample using a validated UHPLC-ESI-MS/MS method to quantify the concentration of AL 8810.

  • Use a standard curve generated from known concentrations of the AL 8810 analytical standard to ensure accurate quantification.

Visualizations

Caption: Experimental workflow for in vivo delivery and analysis of AL 8810 isopropyl ester.

Caption: Simplified signaling pathway of AL 8810 as an FP receptor antagonist.

References

• 1. Prostaglandin analog effects on cerebrospinal fluid reabsorption via nasal mucosa | PLOS One [journals.plos.org]
• 2. Prostaglandin analog effects on cerebrospinal fluid reabsorption via nasal mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New prostaglandin analog formulation for glaucoma treatment containing cyclodextrins for improved stability, solubility and ocular tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. A rapid method for identification and quantification of prostaglandins in cerebral tissues by UHPLC-ESI-MS/MS for the lipidomic in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting data from experiments using AL 8810 isopropyl ester

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for interpreting experimental data obtained using AL 8810 isopropyl ester. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data interpretation resources.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with AL 8810 isopropyl ester, providing potential causes and solutions.

Problem	Potential Cause	Recommended Solution
Unexpected Agonist Effect Observed	AL 8810 is a potent FP receptor antagonist but also exhibits weak partial agonist activity.[1][2][3] This intrinsic activity may be observable in highly sensitive assay systems or in the absence of a competing full agonist.	- Confirm the expected antagonist effect by co-incubating with a known FP receptor agonist (e.g., PGF2α, fluprostenol). AL 8810 should competitively inhibit the agonist's effect. - Reduce the concentration of AL 8810 to a range where its antagonist effects are dominant and partial agonism is minimized. - Utilize a cell line with a lower receptor expression level to potentially reduce the observable partial agonist effect.
Inconsistent or No Antagonist Effect	- Solubility Issues: AL 8810 isopropyl ester is lipid-soluble and may precipitate in aqueous solutions if not prepared correctly. - Incorrect Concentration: The working concentration may be too low to effectively antagonize the agonist. - Compound Degradation: Improper storage or handling can lead to degradation of the compound.	- Solubility: Prepare stock solutions in an appropriate organic solvent such as DMSO or ethanol.[3] For aqueous working solutions, ensure the final solvent concentration is low and does not affect the cells. Sonication or gentle warming can aid dissolution. - Concentration: Perform a dose-response curve to determine the optimal concentration for your specific experimental setup. The Ki for inhibition of potent agonists at the human ciliary body FP receptor is in the range of 1-2 µM.[3] - Storage: Store the compound at -20°C as a crystalline solid or in a suitable solvent. Avoid repeated freeze-thaw cycles.
High Background Signal in Assays	- Constitutive Receptor Activity: Some cell lines may exhibit basal FP receptor activity. - Non-specific Binding: At high concentrations, AL 8810 may exhibit off-target effects or non-specific binding.	- Receptor Activity: If constitutive activity is suspected, an inverse agonist could be used to reduce the basal signal, though this is not a described property of AL 8810. - Non-specific Binding: Lower the concentration of AL 8810. Include appropriate controls, such as a cell line not expressing the FP receptor, to assess non-specific effects.
Variability Between Experiments	- Cell Culture Conditions: Variations in cell passage number, confluency, or serum concentration can alter GPCR expression and signaling. - Ligand Preparation: Inconsistent preparation of agonist and antagonist solutions.	- Cell Culture: Maintain consistent cell culture practices. Regularly check for mycoplasma contamination. - Ligand Preparation: Prepare fresh dilutions of AL 8810 and the agonist for each experiment from a validated stock solution.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of AL 8810 isopropyl ester?

A1: AL 8810 isopropyl ester is a prodrug that is hydrolyzed in situ to its active form, AL 8810. AL 8810 is a selective antagonist of the Prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1] It acts by competitively binding to the FP receptor, thereby blocking the actions of PGF2α and other FP receptor agonists.[1][2] It is important to note that AL 8810 also possesses weak partial agonist activity.[1][2][3]

Q2: How should I prepare a stock solution of AL 8810 isopropyl ester?

A2: AL 8810 isopropyl ester is a lipid-soluble compound. It is recommended to prepare stock solutions in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. For example, a 10 mM stock solution can be prepared in DMSO. Store stock solutions at -20°C.

Q3: What is a typical working concentration for AL 8810 in cell-based assays?

A3: The effective concentration of AL 8810 can vary depending on the cell type, receptor expression level, and the concentration of the agonist being antagonized. A common starting point for in vitro experiments is in the range of 1 µM to 10 µM.[1] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific assay.

Q4: Can AL 8810 be used in in vivo experiments?

A4: Yes, AL 8810 has been used in various in vivo animal models, including studies on traumatic brain injury and ocular hypertension.[4][5] The appropriate dose and route of administration will depend on the specific animal model and research question.

Q5: What are the known off-target effects of AL 8810?

A5: AL 8810 is considered a selective FP receptor antagonist. Studies have shown that even at a concentration of 10 µM, it does not significantly inhibit the functional responses of other prostanoid receptor subtypes such as TP, DP, EP2, and EP4.[1][2] However, as with any pharmacological tool, it is crucial to include appropriate controls to rule out potential off-target effects in your specific experimental system.

Data Presentation

Table 1: In Vitro Pharmacological Profile of AL 8810

Parameter	Cell Line	Value	Reference
EC50 (Agonist Potency)	A7r5 rat thoracic aorta smooth muscle cells	261 ± 44 nM	[1][2]
Swiss mouse 3T3 fibroblasts	186 ± 63 nM	[1][2]
Emax (Relative to Cloprostenol)	A7r5 cells	19%	[1][2]
3T3 fibroblasts	23%	[1][2]
Ki (Antagonist Activity vs. Fluprostenol)	A7r5 cells	426 ± 63 nM	[1][2]
pA2	A7r5 cells	6.68 ± 0.23	[1][2]
3T3 cells	6.34 ± 0.09	[1][2]

Experimental Protocols

Protocol: In Vitro Calcium Mobilization Assay to Determine the Antagonist Activity of AL 8810

This protocol describes a cell-based assay to measure the ability of AL 8810 to antagonize PGF2α-induced calcium mobilization in a cell line endogenously or recombinantly expressing the FP receptor.

Materials:

• Cells expressing the FP receptor (e.g., HEK293 cells stably expressing the human FP receptor)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well black, clear-bottom cell culture plates

• AL 8810 isopropyl ester

• PGF2α (or another suitable FP agonist)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• DMSO

• Fluorescence plate reader with an injection system

Procedure:

• Cell Seeding:

  • Seed the FP receptor-expressing cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the cells at 37°C in a humidified 5% CO2 incubator for 24-48 hours.

• Compound Preparation:

  • Prepare a 10 mM stock solution of AL 8810 isopropyl ester in DMSO.

  • Prepare a 1 mM stock solution of PGF2α in DMSO.

  • On the day of the experiment, prepare serial dilutions of AL 8810 and PGF2α in assay buffer to the desired final concentrations.

• Dye Loading:

  • Remove the culture medium from the wells.

  • Wash the cells once with assay buffer.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. Typically, this involves incubating the cells with the dye solution for 30-60 minutes at 37°C.

• Antagonist Incubation:

  • After dye loading, wash the cells gently with assay buffer to remove excess dye.

  • Add the different concentrations of AL 8810 (prepared in assay buffer) to the respective wells. Include a vehicle control (assay buffer with the same final concentration of DMSO).

  • Incubate the plate for 15-30 minutes at room temperature or 37°C.

• Agonist Stimulation and Fluorescence Measurement:

  • Place the 96-well plate in a fluorescence plate reader.

  • Set the instrument to measure fluorescence at the appropriate excitation and emission wavelengths for the chosen calcium dye (e.g., 485 nm excitation and 525 nm emission for Fluo-4).

  • Establish a baseline fluorescence reading for each well.

  • Using the instrument's injector, add a fixed concentration of PGF2α (typically the EC80 concentration) to each well.

  • Immediately begin recording the fluorescence signal in real-time for a period of 1-3 minutes.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the data to the response of the agonist alone (vehicle-treated wells).

  • Plot the normalized response as a function of the AL 8810 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 of AL 8810.

Mandatory Visualizations

Caption: FP Receptor Signaling Pathway and AL 8810 Inhibition.

Caption: Calcium Mobilization Assay Workflow.

Caption: Troubleshooting Logic for AL 8810 Experiments.

References

• 1. repository.arizona.edu [repository.arizona.edu]
• 2. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Prostaglandin F2alpha-mediated activation of apoptotic signaling cascades in the corpus luteum during apoptosis: involvement of caspase-activated DNase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prostaglandin F2α FP receptor antagonist improves outcomes after experimental traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]

AL 8810 isopropyl ester quality control and purity assessment

Technical Support Center: AL 8810 Isopropyl Ester

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control and purity assessment of AL 8810 isopropyl ester.

Frequently Asked Questions (FAQs)

Q1: What is AL 8810 isopropyl ester?

A1: AL 8810 isopropyl ester is a lipid-soluble, esterified prodrug form of AL 8810.[1][2] AL 8810 is a selective antagonist of the prostaglandin (B15479496) F2α (FP) receptor.[3][4] As a prodrug, the isopropyl ester modification enhances its lipophilicity, potentially aiding in its cellular uptake, after which it is likely hydrolyzed by intracellular esterases to release the active antagonist, AL 8810.

Q2: What is the primary mechanism of action of AL 8810?

A2: AL 8810 acts as a selective antagonist at the prostaglandin F2α (FP) receptor.[3] This means it blocks the receptor and prevents its activation by the natural ligand, prostaglandin F2α (PGF2α), thereby inhibiting downstream signaling pathways.[3]

Q3: What are the recommended storage conditions for AL 8810 isopropyl ester?

A3: It is recommended to store AL 8810 isopropyl ester at -20°C for long-term stability.[1] For shipping, it may be stable at room temperature for short periods in the continental US, but this can vary elsewhere.[1] Always refer to the supplier's specific recommendations.

Q4: In which solvents is AL 8810 isopropyl ester soluble?

Troubleshooting Guide

This guide addresses common issues encountered during the quality control and experimental use of AL 8810 isopropyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity Detected by HPLC	1. Degradation: The compound may have degraded due to improper storage (e.g., exposure to high temperatures, light, or moisture). 2. Hydrolysis: The isopropyl ester may have hydrolyzed back to the active acid form (AL 8810). 3. Contamination: The sample may be contaminated with residual starting materials, byproducts from synthesis, or other impurities.	1. Verify Storage Conditions: Ensure the compound has been stored at -20°C in a tightly sealed container. Protect from light. 2. Check for Hydrolysis Peak: In your HPLC chromatogram, look for an earlier eluting peak that might correspond to the more polar AL 8810 acid. 3. Re-purification: If purity is critical, consider re-purifying the compound using flash chromatography or preparative HPLC.
Inconsistent Experimental Results	1. Incomplete Solubilization: The compound may not be fully dissolved in the experimental buffer, leading to an inaccurate concentration. 2. Precipitation: The compound may precipitate out of aqueous solutions over time. 3. Prodrug Activation Variability: The rate of conversion from the isopropyl ester to the active AL 8810 may vary between experiments or cell types.	1. Ensure Complete Dissolution: Prepare a concentrated stock solution in an appropriate organic solvent (e.g., DMSO or ethanol) before diluting into aqueous media. Vortex thoroughly. 2. Prepare Fresh Dilutions: Make final dilutions in aqueous buffers immediately before use. 3. Pre-incubation: Consider a pre-incubation step to allow for the hydrolysis of the ester to the active form if the experimental system lacks sufficient esterase activity.
Unexpected Peaks in GC-MS Analysis	1. Thermal Degradation: The high temperatures of the GC inlet may cause the molecule to degrade. 2. Derivatization Issues: If derivatization is used, byproducts may be generated. 3. Column Bleed or System Contamination: Extraneous peaks can originate from the GC column or the system itself.	1. Optimize GC Inlet Temperature: Use the lowest possible inlet temperature that still allows for efficient volatilization. 2. Use Alternative Ionization: If available, consider a softer ionization technique. 3. Run Blanks: Analyze a solvent blank and a derivatizing agent blank (if applicable) to identify system-related peaks.
Poor NMR Signal	1. Low Concentration: The sample concentration may be too low for a clear signal. 2. Paramagnetic Impurities: The presence of paramagnetic metals can broaden NMR signals. 3. Poor Sample Shimming: An improperly shimmed magnet will result in poor peak shape and resolution.	1. Increase Concentration: Use a more concentrated sample if possible. 2. Use Chelating Agents: If metal contamination is suspected, wash glassware with a chelating agent solution. 3. Re-shim the Magnet: Carefully re-shim the NMR spectrometer before acquiring the spectrum.

Experimental Protocols

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for determining the purity of AL 8810 isopropyl ester. It is adapted from a method for other isopropyl esters and may require optimization.[5]

Methodology:

• Preparation of Standard Solution:

  • Accurately weigh approximately 1 mg of AL 8810 isopropyl ester reference standard.

  • Dissolve in a suitable solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.

  • Prepare a series of dilutions from this stock to create a calibration curve (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 5 µg/mL).

• Preparation of Sample Solution:

  • Accurately weigh approximately 1 mg of the AL 8810 isopropyl ester sample to be tested.

  • Dissolve in the same solvent as the standard to a final concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v). This may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: UV detection at a wavelength where the compound has significant absorbance (e.g., 220 nm). Determine the optimal wavelength by running a UV scan.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the standard solutions to generate a calibration curve of peak area versus concentration.

  • Inject the sample solution.

  • Calculate the purity of the sample by comparing its peak area to the calibration curve. Purity (%) = (Area_sample / Sum of all peak areas) x 100.

Identity Confirmation by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to confirm the identity of AL 8810 isopropyl ester by determining its mass-to-charge ratio (m/z).

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of AL 8810 isopropyl ester (approx. 100 µg/mL) in a volatile organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• GC-MS Conditions:

  • GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250°C (may require optimization to prevent degradation).

  • Oven Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: 10°C/min to 300°C.

    • Hold at 300°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • MS Scan Range: 50 - 550 m/z.

• Analysis:

  • Analyze the resulting mass spectrum. The molecular ion peak [M]+ should correspond to the molecular weight of AL 8810 isopropyl ester (444.58 g/mol ).[2]

  • Compare the fragmentation pattern to known spectra or predict fragmentation patterns to confirm the structure.

Signaling Pathways and Workflows

Prostaglandin F2α (FP) Receptor Signaling Pathway

AL 8810 acts as an antagonist at the FP receptor, blocking the signaling cascade initiated by PGF2α. The binding of PGF2α to its Gq-coupled receptor typically activates Phospholipase C (PLC), leading to the generation of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). These second messengers, in turn, increase intracellular calcium and activate Protein Kinase C (PKC), respectively, leading to various cellular responses.[6][7]

Caption: Simplified signaling pathway of the PGF2α FP receptor and inhibition by AL 8810.

Quality Control Workflow for AL 8810 Isopropyl Ester

This diagram illustrates a logical workflow for the quality control assessment of an incoming batch of AL 8810 isopropyl ester.

Caption: A typical workflow for the quality control of AL 8810 isopropyl ester.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]
• 3. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. oatext.com [oatext.com]
• 6. repository.arizona.edu [repository.arizona.edu]
• 7. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: AL 8810 Isopropyl Ester

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using AL 8810 isopropyl ester in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is AL 8810 isopropyl ester?

A1: AL 8810 isopropyl ester is a lipid-soluble prodrug of AL 8810.[1][2] It is designed to readily penetrate cell membranes due to its ester group. Once inside the cell, endogenous esterases are expected to hydrolyze the isopropyl ester, releasing the active form, AL 8810, which is a potent and selective antagonist of the Prostaglandin (B15479496) F2α (FP) receptor.[3][4]

Q2: What is the primary mechanism of action of AL 8810?

A2: The active form, AL 8810, is a selective antagonist at the FP receptor.[5][6] It competitively blocks the receptor, preventing the binding of its natural ligand, Prostaglandin F2α (PGF2α), and other FP receptor agonists.[5][7] This inhibition blocks downstream signaling pathways typically initiated by FP receptor activation, such as the stimulation of phospholipase C activity.[5]

Q3: Does AL 8810 have any agonist activity?

A3: Yes, AL 8810 has been observed to have weak partial agonist activity at the FP receptor in some cell systems, such as A7r5 rat thoracic aorta smooth muscle cells and Swiss mouse 3T3 fibroblasts.[5][7]

Troubleshooting Guide

Solubility Issues

Q: My AL 8810 isopropyl ester is precipitating in my aqueous experimental buffer/media. How can I resolve this?

A: This is a common issue due to the lipid-soluble nature of the isopropyl ester.

• Recommended Solvents: AL 8810 isopropyl ester is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide (B127407) (DMF).[8]

• Stock Solutions: Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO or ethanol).

• Working Dilutions: For your experiment, dilute the stock solution into your aqueous buffer or cell culture medium. Ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced artifacts in your experiment.

• Gentle Warming and Sonication: To aid dissolution, you can gently warm the solution to 37°C and use a sonicator bath for a short period.[8]

Stability and Storage

Q: I am concerned about the stability of AL 8810 isopropyl ester in my stock solution and experimental setup. What are the best practices for storage and handling?

A: As an ester, AL 8810 isopropyl ester can be susceptible to hydrolysis, which would convert it to its active acid form, AL 8810.

• Storage: Store the solid compound at -20°C.[8] Stock solutions in anhydrous organic solvents should also be stored at -20°C. For long-term storage, consider aliquoting your stock solution to minimize freeze-thaw cycles.

• Hydrolysis: Be aware that in aqueous solutions, especially at non-neutral pH, the isopropyl ester can hydrolyze to the carboxylic acid (the active antagonist, AL 8810). Prepare fresh dilutions in aqueous buffers for each experiment.

• Prodrug Consideration: Remember that the isopropyl ester form is a prodrug. The conversion to the active AL 8810 is necessary for its antagonist activity and relies on cellular esterases. The rate of this conversion can vary between different cell types.

Inconsistent Experimental Results

Q: I am observing unexpected agonist-like effects in my experiment. Why is this happening?

A: AL 8810 is known to exhibit weak partial agonist activity in certain cell lines, including A7r5 and 3T3 cells.[5][7] This intrinsic activity might be more pronounced in the absence of a full agonist or in highly sensitive assay systems. Consider using a lower concentration of AL 8810 isopropyl ester or characterizing this partial agonism in your specific experimental model.

Q: AL 8810 isopropyl ester is not producing the expected antagonistic effect. What could be the reason?

A: Several factors could contribute to a lack of efficacy:

• Insufficient Hydrolysis: The conversion from the isopropyl ester prodrug to the active AL 8810 by cellular esterases is crucial. The level of esterase activity can vary significantly between cell types. You may need to allow for a longer pre-incubation time for the conversion to occur.

• Concentration: Ensure you are using a sufficient concentration to competitively antagonize the FP receptor. The Ki values are in the sub-micromolar range.[6]

• Experimental Design: When studying competitive antagonism, the concentration of the agonist being used will influence the required concentration of the antagonist. Consider generating a dose-response curve for the agonist in the presence of different fixed concentrations of AL 8810.

Quantitative Data Summary

Table 1: In Vitro Potency and Affinity of AL 8810

Parameter	Cell Line	Value	Reference
EC50 (Agonist Activity)	A7r5 cells	261 +/- 44 nM	[5]
3T3 fibroblasts	186 +/- 63 nM	[5]
Ki (Antagonist Activity)	A7r5 cells	426 +/- 63 nM	[5]
Mouse 3T3 cells	0.2 +/- 0.06 µM	[6]
Rat A7r5 cells	0.4 +/- 0.1 µM	[6]
pA2	A7r5 cells	6.68 +/- 0.23	[5]
3T3 cells	6.34 +/- 0.09	[5]

Table 2: Solubility of AL 8810 Isopropyl Ester and Related Compounds

Compound	Solvent	Solubility	Reference
AL 8810 isopropyl ester	Ethanol	≤25 mg/mL	[8]
DMSO	25 mg/mL	[8]
Dimethyl formamide	25 mg/mL	[8]
AL 8810 methyl ester	DMF	30 mg/mL	[1]
DMSO	25 mg/mL	[1]
Ethanol	50 mg/mL	[1]
PBS (pH 7.2)	0.5 mg/mL	[1]

Experimental Protocols & Visualizations

Protocol: In Vitro FP Receptor Antagonism Assay

This protocol outlines a general procedure for assessing the antagonist effect of AL 8810 isopropyl ester on PGF2α-induced signaling in a cell-based assay.

• Cell Culture: Plate cells expressing the FP receptor (e.g., A7r5 or 3T3 cells) in a suitable format (e.g., 96-well plate) and grow to the desired confluency.

• Preparation of Compounds:

  • Prepare a 10 mM stock solution of AL 8810 isopropyl ester in DMSO.

  • Prepare a stock solution of a PGF2α analog (e.g., fluprostenol) in DMSO.

  • Create serial dilutions of both compounds in your assay buffer or serum-free media.

• Pre-incubation with Antagonist:

  • Wash the cells with assay buffer.

  • Add the desired concentrations of AL 8810 isopropyl ester to the cells.

  • Incubate for a predetermined time (e.g., 30-60 minutes) to allow for cell penetration and hydrolysis to the active form.

• Agonist Stimulation:

  • Add the PGF2α analog to the wells at various concentrations, creating a dose-response curve.

• Assay Readout:

  • After an appropriate incubation period, measure the downstream signaling event. This could be intracellular calcium mobilization, inositol (B14025) phosphate (B84403) (IP) accumulation, or ERK phosphorylation.

• Data Analysis:

  • Plot the agonist dose-response curves in the presence and absence of the antagonist. A competitive antagonist like AL 8810 should cause a rightward shift in the agonist's dose-response curve.[5]

Experimental workflow for an in vitro antagonism assay.

Signaling Pathway of FP Receptor and AL 8810 Action

The Prostaglandin F2α (FP) receptor is a G-protein coupled receptor (GPCR). Upon binding of its ligand, PGF2α, it activates the Gq alpha subunit, leading to the activation of Phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG), which subsequently mediate intracellular calcium release and Protein Kinase C (PKC) activation, respectively. AL 8810 competitively binds to the FP receptor, preventing this cascade from occurring.

FP receptor signaling and the antagonistic action of AL 8810.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]
• 3. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. apexbt.com [apexbt.com]
• 8. AL 8810 isopropyl ester [cnreagent.com]

Enhancing the antagonist effect of AL 8810 isopropyl ester

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing AL-8810 isopropyl ester in their experiments. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is AL-8810 isopropyl ester and how does it work?

AL-8810 isopropyl ester is a prodrug form of AL-8810, which is a selective and potent antagonist of the prostaglandin (B15479496) F2α (PGF2α) receptor, also known as the FP receptor.[1] As an isopropyl ester, it is more lipid-soluble, facilitating its passage across cell membranes. Once inside the cell, it is hydrolyzed by endogenous esterases to its active form, AL-8810. AL-8810 acts as a competitive antagonist at the FP receptor, meaning it binds to the same site as the endogenous ligand PGF2α and other FP receptor agonists, thereby blocking their effects.[2][3] It is important to note that AL-8810 also exhibits weak partial agonist activity, meaning it can weakly activate the FP receptor on its own.[2][3]

Q2: How can I enhance the antagonist effect of AL-8810 isopropyl ester?

Currently, there is limited direct evidence for compounds that synergistically enhance the antagonist effect of AL-8810. However, one study has suggested that phloretin, a natural flavonoid, can potentiate the binding of radiolabeled ligands to the FP receptor. While this doesn't directly confirm an enhancement of the antagonist effect, it suggests a potential area for investigation.

Another theoretical approach to enhancing antagonist effect is through the use of allosteric modulators. Allosteric modulators bind to a different site on the receptor than the primary ligand and can alter the receptor's affinity or efficacy for the primary ligand.[4][5] While specific allosteric modulators that enhance AL-8810's antagonism at the FP receptor have not been formally identified, this remains a potential avenue for future research.

Q3: What are the best practices for handling and storing AL-8810 isopropyl ester?

• Storage: For long-term storage, AL-8810 isopropyl ester should be stored at -20°C.[6] Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

• Solubility: AL-8810 isopropyl ester is soluble in organic solvents such as DMSO and ethanol. AL-8810 methyl ester, a similar compound, has a solubility of approximately 50 mg/mL in ethanol, 25 mg/mL in DMSO, and 30 mg/mL in dimethyl formamide.[7] For AL-8810 (the active acid form), solubility is also high in these organic solvents, but it is poorly soluble in aqueous buffers like PBS (approximately 0.05 mg/mL at pH 7.2).[4]

• Preparation of Stock Solutions: It is recommended to prepare a concentrated stock solution in an organic solvent like DMSO or ethanol. This stock can then be diluted into your aqueous assay buffer for your experiments. Ensure the final concentration of the organic solvent in your assay is low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Unexpected Agonist Activity	AL-8810 is a partial agonist and may elicit a response, especially at higher concentrations or in systems with high receptor expression.	1. Perform a dose-response curve of AL-8810 alone to characterize its partial agonist activity in your specific assay. 2. Use the lowest effective antagonist concentration of AL-8810 in your experiments. 3. Compare results in cell lines with varying levels of FP receptor expression.
High Background Signal in Functional Assays	The agonist used to stimulate the FP receptor may be cross-reacting with other prostanoid receptors present in the cell system.	1. Confirm the selectivity of your agonist for the FP receptor. 2. Use a highly selective FP receptor agonist, such as fluprostenol. 3. Characterize the prostanoid receptor expression profile of your cell line.
Variability in Antagonist Potency (Ki or pA2 values)	Experimental conditions such as the agonist used, cell type, and assay format can influence the apparent potency of AL-8810.	1. Maintain consistent experimental parameters, including cell passage number, serum concentration, and incubation times. 2. Determine the pA2 value using a Schild analysis to obtain a more accurate measure of antagonist potency. 3. Be aware that Ki values can vary between different cell lines and against different agonists (see Data Presentation section).
Poor Solubility in Aqueous Buffers	AL-8810 and its isopropyl ester are lipophilic compounds with low aqueous solubility.	1. Prepare a high-concentration stock solution in 100% DMSO or ethanol. 2. Serially dilute the stock solution in your aqueous assay buffer immediately before use. 3. Vortex thoroughly after each dilution step. 4. If precipitation is still an issue, consider using a small amount of a non-ionic surfactant like Pluronic F-127 in your assay buffer.
Inconsistent Results Between Experiments	Potential degradation of AL-8810 isopropyl ester in solution.	1. Prepare fresh dilutions of AL-8810 isopropyl ester from a frozen stock for each experiment. 2. Avoid repeated freeze-thaw cycles of the stock solution. Aliquoting the stock solution is recommended.

Data Presentation

The antagonist potency of AL-8810 is typically reported as a Ki (inhibitor constant) or pA2 value. These values can vary depending on the experimental system and the agonist being antagonized.

Parameter	Cell Line	Agonist	Value	Reference
pA2	A7r5 cells	Fluprostenol	6.68 ± 0.23	[2][8]
pA2	3T3 cells	Fluprostenol	6.34 ± 0.09	[2][8]
Ki	A7r5 cells	Fluprostenol	426 ± 63 nM	[2][8]
Ki	Mouse 3T3 cells	Various FP agonists	0.2 ± 0.06 µM	[2][9]
Ki	Rat A7r5 cells	Various FP agonists	0.4 ± 0.1 µM	[2][9]
Ki	Human cloned ciliary body-derived FP receptor	Various FP agonists	1.9 ± 0.3 µM	[2]
Ki	Human trabecular meshwork (h-TM) cells	Various FP agonists	2.6 ± 0.5 µM	[2]
Ki	Human ciliary muscle (h-CM) cells	Various FP agonists	5.7 µM	[2]

Experimental Protocols

Calcium Mobilization Assay

This protocol describes how to measure the inhibition of agonist-induced intracellular calcium mobilization by AL-8810 isopropyl ester.

Materials:

• Cells expressing the FP receptor (e.g., HEK293, CHO, or a relevant primary cell line)

• Black-walled, clear-bottom 96- or 384-well plates

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Cal-520 AM)

• Pluronic F-127 (for aiding dye loading)

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• FP receptor agonist (e.g., PGF2α, fluprostenol)

• AL-8810 isopropyl ester

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed cells into the microplates at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye and Pluronic F-127 in HBSS with HEPES.

  • Remove the cell culture medium and add the dye loading buffer to each well.

  • Incubate the plate at 37°C for 45-60 minutes in the dark.

• Compound Preparation:

  • Prepare a 2X concentrated solution of AL-8810 isopropyl ester in HBSS with HEPES. Also, prepare a vehicle control.

  • Prepare a 5X or 10X concentrated solution of the FP receptor agonist in HBSS with HEPES.

• Antagonist Incubation:

  • After the dye loading incubation, gently wash the cells with HBSS with HEPES.

  • Add the 2X AL-8810 isopropyl ester solution or vehicle control to the wells and incubate for 15-30 minutes at room temperature.

• Measurement:

  • Place the plate in the fluorescence plate reader.

  • Set the instrument to record fluorescence intensity over time (e.g., every 1-2 seconds).

  • Establish a stable baseline reading for 15-30 seconds.

  • Inject the concentrated agonist solution into the wells and continue recording the fluorescence for 1-2 minutes.

• Data Analysis:

  • The increase in fluorescence intensity corresponds to an increase in intracellular calcium.

  • Calculate the peak fluorescence response for each well.

  • Determine the inhibitory effect of AL-8810 isopropyl ester by comparing the agonist response in the presence and absence of the antagonist.

  • Generate a dose-response curve for AL-8810 to calculate its IC50.

Inositol (B14025) Phosphate (IP1) Accumulation Assay

This assay measures the accumulation of inositol monophosphate (IP1), a downstream product of FP receptor activation, and its inhibition by AL-8810 isopropyl ester.

Materials:

• Cells expressing the FP receptor

• White, solid-bottom 96- or 384-well plates

• IP-One HTRF Assay Kit (or similar)

• Stimulation buffer (provided in the kit or a similar buffer containing LiCl)

• FP receptor agonist

• AL-8810 isopropyl ester

• HTRF-compatible plate reader

Procedure:

• Cell Plating: Seed cells into the microplates and grow to confluency.

• Compound Preparation:

  • Prepare serial dilutions of AL-8810 isopropyl ester in the stimulation buffer.

  • Prepare the FP receptor agonist at a concentration that gives a submaximal response (e.g., EC80).

• Assay:

  • Remove the cell culture medium.

  • Add the AL-8810 isopropyl ester dilutions or vehicle control to the wells.

  • Immediately add the FP receptor agonist to the wells.

  • Incubate the plate at 37°C for the time recommended by the assay kit manufacturer (typically 30-60 minutes).

• Lysis and Detection:

  • Add the IP1-d2 and anti-IP1-cryptate reagents (from the kit) to the wells.

  • Incubate at room temperature for 1 hour in the dark.

• Measurement:

  • Read the plate on an HTRF-compatible plate reader at the appropriate wavelengths (e.g., 620 nm and 665 nm).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) for each well.

  • The amount of IP1 is inversely proportional to the HTRF ratio.

  • Generate a dose-response curve for AL-8810 to determine its IC50 for the inhibition of agonist-induced IP1 accumulation.

Visualizations

Signaling Pathway of the FP Receptor

References

• 1. Liverpool HEP Interactions [hep-druginteractions.org]
• 2. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide for Researchers: AL-8810 Isopropyl Ester and Latanoprost in Glaucoma Research

For researchers, scientists, and drug development professionals, understanding the distinct roles of prostaglandin (B15479496) analogues is crucial in the advancement of glaucoma therapies. This guide provides a detailed comparison of AL-8810 isopropyl ester and latanoprost (B1674536), focusing on their opposing mechanisms of action and their applications in glaucoma research.

Latanoprost, a prostaglandin F2α analogue, is a well-established first-line treatment for open-angle glaucoma, renowned for its efficacy in lowering intraocular pressure (IOP).[1] In contrast, AL-8810 isopropyl ester is a selective antagonist of the prostaglandin F (FP) receptor, primarily utilized as a pharmacological tool to investigate the mechanisms of FP receptor agonists like latanoprost.[2] This guide will delve into their pharmacodynamics, present comparative data, detail relevant experimental protocols, and visualize their interaction within the signaling pathway.

Pharmacodynamics and Mechanism of Action

Latanoprost is an isopropyl ester prodrug that is hydrolyzed by corneal esterases to its biologically active form, latanoprost acid.[3] Latanoprost acid is a selective agonist of the FP receptor.[3] Activation of FP receptors in the ciliary muscle and trabecular meshwork leads to an increase in the uveoscleral outflow of aqueous humor, and to a lesser extent, trabecular outflow, thereby reducing IOP.[4][5][6] This increase in outflow is mediated by the remodeling of the extracellular matrix, a process involving the upregulation of matrix metalloproteinases (MMPs) such as MMP-1, MMP-3, and MMP-9.[4][5][7]

AL-8810, on the other hand, is a potent and selective competitive antagonist of the FP receptor.[2] It binds to the FP receptor without activating it, thereby blocking the binding and subsequent action of FP receptor agonists like latanoprost.[2] In research settings, AL-8810 is instrumental in demonstrating that the IOP-lowering effect of latanoprost is indeed mediated through the FP receptor.[6][8] Studies have shown that in the presence of AL-8810, the IOP-lowering effect of latanoprost is significantly attenuated.[8][9]

Comparative Data

The following tables summarize the key quantitative data for AL-8810 isopropyl ester and latanoprost, highlighting their contrasting pharmacological profiles.

Table 1: Receptor Binding Affinity

Compound	Receptor	Binding Affinity (Ki)	Species/Cell Line	Reference
Latanoprost Acid	FP Receptor	~3.1 - 16 nM	Various	Not directly available in search results
AL-8810	FP Receptor	426 ± 63 nM	Rat A7r5 cells	[2]

Table 2: Efficacy in Intraocular Pressure (IOP) Reduction

Compound	Animal Model/Patient Population	Dosage	IOP Reduction	Reference
Latanoprost	Primary Open-Angle Glaucoma/Ocular Hypertension Patients	0.005% once daily	3.8 mmHg (vs. 0.9 mmHg for placebo) at 24 months	[10]
Latanoprost	Glaucomatous Monkeys	0.005% once daily	5.4 ± 1.0 mmHg on day 3; 6.6 ± 1.3 mmHg on day 5	[11][12]
AL-8810 (alone)	Wild-type Mice	10 mM	Minimal effect	[9]
Latanoprost + AL-8810	Wild-type Mice	10-4 M Latanoprost + 10 mM AL-8810	Abrogated IOP-lowering effect of latanoprost	[8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of key experimental protocols used in the study of AL-8810 and latanoprost.

Measurement of Intraocular Pressure (IOP) in Animal Models

1. Tonometer-Based Measurement in Rabbits:

• Animal Model: New Zealand White rabbits are commonly used.

• Anesthesia: Topical anesthesia (e.g., 0.5% proparacaine (B1679620) hydrochloride) is applied to the cornea.

• Instrumentation: A calibrated tonometer, such as a Tono-Pen or a non-contact tonometer, is used.[13][14]

• Procedure: The tonometer probe is gently brought into contact with the central cornea to obtain a reading. Multiple readings are taken and averaged to ensure accuracy. For calibration, the tonometer readings can be compared against direct manometry by cannulating the anterior chamber.[13]

2. IOP Measurement in Cynomolgus Monkeys:

• Animal Model: Cynomolgus monkeys with laser-induced glaucoma are often utilized.[11][12]

• Anesthesia: Monkeys are typically anesthetized for the procedure.

• Instrumentation: A calibrated pneumatonometer is a common instrument for this purpose.[11]

• Procedure: Baseline IOP is established by taking multiple measurements over several days. Following drug administration (e.g., topical latanoprost), IOP is measured at various time points to assess the drug's effect.[11][12]

FP Receptor Binding Assay

Radioligand Binding Assay:

• Objective: To determine the binding affinity (Ki) of a compound for the FP receptor.

• Materials: Cell membranes expressing the FP receptor, a radiolabeled ligand (e.g., 3H-PGF2α), the unlabeled test compound (e.g., AL-8810 or latanoprost acid), and a filtration apparatus.

• Procedure:

  • A constant concentration of the radiolabeled ligand is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound.

  • The mixture is incubated to allow binding to reach equilibrium.

  • The mixture is then rapidly filtered through a glass fiber filter to separate the receptor-bound radioligand from the free radioligand.

  • The radioactivity retained on the filter is measured using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled ligand (IC50) is determined.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.[15][16][17]

Visualizing the Molecular Interactions

The following diagrams, generated using Graphviz, illustrate the signaling pathways of latanoprost and the inhibitory action of AL-8810.

Caption: Latanoprost Signaling Pathway for IOP Reduction.

Caption: AL-8810 Inhibition of the Latanoprost Pathway.

References

• 1. A Randomised Open Label Comparative Clinical Trial on the Efficacy of Latanoprost and Timolol in Primary Open Angle Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Latanoprost - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Effect of Prostaglandin Analogs: Latanoprost, Bimatoprost, and Unoprostone on Matrix Metalloproteinases and Their Inhibitors in Human Trabecular Meshwork Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stanniocalcin-1 (STC-1), a downstream effector molecule in latanoprost signaling, acts independent of the FP receptor for intraocular pressure reduction | PLOS One [journals.plos.org]
• 7. Effect of latanoprost on the expression of matrix metalloproteinases and their tissue inhibitors in human trabecular meshwork cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stanniocalcin-1 (STC-1), a downstream effector molecule in latanoprost signaling, acts independent of the FP receptor for intraocular pressure reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stanniocalcin-1 (STC-1), a downstream effector molecule in latanoprost signaling, acts independent of the FP receptor for intraocular pressure reduction | PLOS One [journals.plos.org]
• 10. Latanoprost for open-angle glaucoma (UKGTS): a randomised, multicentre, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Latanoprost-eluting contact lenses in glaucomatous monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Latanoprost-Eluting Contact Lenses in Glaucomatous Monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Measurement of rabbit intraocular pressure with the Tono-Pen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Portico [access.portico.org]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 17. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of AL-8810 Isopropyl Ester and Other FP Receptor Antagonists for Researchers

For Immediate Publication

This guide provides a detailed comparison of AL-8810 isopropyl ester with other prominent FP (prostaglandin F) receptor antagonists. It is intended for researchers, scientists, and professionals in drug development seeking an objective analysis supported by experimental data. This document summarizes quantitative data in structured tables, outlines detailed experimental protocols for key assays, and visualizes critical pathways and workflows.

Introduction to FP Receptor Antagonists

Prostaglandin F2α (PGF2α) exerts its physiological effects through the FP receptor, a G-protein coupled receptor (GPCR). Antagonists of this receptor are valuable tools for studying its role in various physiological and pathological processes and hold therapeutic potential for conditions such as glaucoma, preterm labor, and endometriosis.[1][2] AL-8810 is a well-characterized competitive antagonist at the FP receptor.[1][3] This guide compares AL-8810 with other notable FP receptor antagonists, including AL-3138, AS604872, PDC31, and BAY-6672, focusing on their performance in various experimental settings.

Comparative Performance of FP Receptor Antagonists

The following tables summarize the available quantitative data for AL-8810 and its counterparts. It is important to note that direct head-to-head comparisons in the same study are limited, and thus, experimental conditions may vary between data points.

Antagonist	Type	Target Species	Cell Line/Tissue	Assay Type	Ki (nM)	IC50 (nM)	pA2	Reference
AL-8810	Competitive	Mouse	3T3 cells	Functional	200 ± 60	6.34 ± 0.09	[1][3]
Rat	A7r5 cells	Functional	400 ± 100	6.68 ± 0.23	[1][3]
Human	Ciliary body	Functional	1900 ± 300	[1]
Human	Trabecular Meshwork	Functional	2600 ± 500	[1]
AL-3138	Non-competitive	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[1]
AS604872	Non-prostanoid	Human	Not Specified	Binding	35	[4]
Rat	Not Specified	Binding	158	[4]
Mouse	Not Specified	Binding	323	[4]
PDC31	Allosteric Inhibitor	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[1]
BAY-6672	Competitive	Human	Not Specified	Binding	1.4 (µM)	[5]

Table 1: Comparative in vitro potency of FP Receptor Antagonists. This table highlights the binding affinity (Ki), functional inhibitory concentration (IC50), and antagonist potency (pA2) of various FP receptor antagonists across different species and cell types.

Key Signaling Pathways

The activation of the FP receptor by its endogenous ligand, PGF2α, initiates a cascade of intracellular signaling events. Understanding this pathway is crucial for interpreting the effects of FP receptor antagonists.

Figure 1: FP Receptor Signaling Pathway. This diagram illustrates the primary signaling cascade initiated by PGF2α binding to the FP receptor, leading to downstream cellular responses. The points of intervention for different types of antagonists are also indicated.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and validation of findings.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for the FP receptor.

Figure 2: Radioligand Binding Assay Workflow. This flowchart outlines the key steps involved in a competitive radioligand binding assay to determine the affinity of an antagonist for the FP receptor.

Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing the FP receptor in a suitable buffer and centrifuge to isolate the membrane fraction. Resuspend the membrane pellet in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of radiolabeled PGF2α (e.g., [³H]-PGF2α), and varying concentrations of the unlabeled antagonist.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the antagonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to block agonist-induced increases in intracellular calcium, a downstream effect of FP receptor activation.

Protocol:

• Cell Culture: Culture cells endogenously or recombinantly expressing the FP receptor in a 96-well black-walled, clear-bottom plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer for a specific time (e.g., 30-60 minutes) at 37°C.

• Antagonist Incubation: Wash the cells and incubate with varying concentrations of the FP receptor antagonist for a defined period.

• Agonist Stimulation: Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation). Add a fixed concentration of an FP receptor agonist (e.g., PGF2α) to all wells.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time.

• Data Analysis: Determine the peak fluorescence response for each antagonist concentration. Plot the percentage of inhibition against the logarithm of the antagonist concentration to determine the IC50 value.

Inositol (B14025) Phosphate (B84403) (IP) Accumulation Assay

This assay provides a more proximal measure of Gq-coupled receptor activation by quantifying the accumulation of inositol phosphates.

Protocol:

• Cell Labeling: Culture cells expressing the FP receptor and label them with [³H]-myo-inositol overnight.

• Assay Setup: Wash the cells and pre-incubate with a buffer containing LiCl (to inhibit inositol monophosphatase) and varying concentrations of the FP receptor antagonist.

• Agonist Stimulation: Add a fixed concentration of an FP receptor agonist (e.g., PGF2α) and incubate for a specific period (e.g., 30-60 minutes).

• Extraction: Stop the reaction by adding a suitable acid (e.g., perchloric acid) and extract the inositol phosphates.

• Separation: Separate the different inositol phosphate species using anion-exchange chromatography.

• Quantification: Measure the radioactivity of the inositol phosphate fractions using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of agonist-stimulated IP accumulation against the logarithm of the antagonist concentration to determine the IC50 value.

Conclusion

AL-8810 remains a widely used and effective competitive antagonist for the FP receptor, particularly in in vitro studies. Its selectivity and well-documented potency make it a valuable research tool.[1][3] Other antagonists, such as the non-prostanoid AS604872, offer alternative chemical scaffolds and may exhibit different pharmacokinetic properties, making them suitable for different experimental contexts.[4] The choice of antagonist will ultimately depend on the specific research question, the experimental system being used, and the desired pharmacological profile. The data and protocols presented in this guide are intended to assist researchers in making informed decisions when selecting and utilizing FP receptor antagonists in their studies.

References

• 1. D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bmglabtech.com [bmglabtech.com]
• 4. Experimental and theoretical comparisons between the classical Schild analysis and a new alternative method to evaluate the pA2 of competitive antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Validating AL-8810 Isopropyl Ester as a Premier Selective FP Antagonist: A Comparative Guide

For Immediate Release

Fort Worth, TX - In the landscape of prostaglandin (B15479496) research, the quest for selective receptor antagonists is paramount for dissecting signaling pathways and developing targeted therapeutics. This guide provides a comprehensive validation of AL-8810 isopropyl ester as a highly selective and potent antagonist of the prostaglandin F2α receptor (FP receptor), comparing its performance with other known FP receptor modulators. Through a detailed examination of experimental data and methodologies, this document serves as a critical resource for researchers, scientists, and drug development professionals.

AL-8810, a fluorinated PGF2α analog, has emerged as a cornerstone tool in studying FP receptor-mediated processes.[1][2] Its utility is underscored by its sub-micromolar in vitro potency and significant selectivity over other prostanoid receptors.[1] This guide will delve into the quantitative data that substantiates these claims, offering a clear comparison with other compounds targeting the FP receptor.

Comparative Analysis of FP Receptor Antagonists

The efficacy and selectivity of AL-8810 isopropyl ester are best understood in the context of other available FP receptor antagonists. The following table summarizes key quantitative data from various in vitro studies, providing a direct comparison of their pharmacological profiles.

Compound	Type	Cell Line	Assay Type	Ki (nM)	IC50 (nM)	Notes
AL-8810	Competitive Antagonist	Mouse 3T3 cells	Phospholipase C Activity	200 ± 60
Rat A7r5 cells	Phospholipase C Activity	400 ± 100	426 ± 63	Antagonized fluprostenol-induced response.
Human Ciliary Body	Functional Assay	1900 ± 300
AL-3138	Non-competitive Antagonist / Partial Agonist	Rat A7r5 cells	Inositol (B14025) Phosphates Generation	296 ± 17	Also exhibits partial agonist activity.
AS604872	Competitive Antagonist	Human	Not Specified	35	Orally active thiazolidinone derivative.
PDC31	Allosteric Modulator	Not Specified	Not Specified	Not Applicable	Not Applicable	D-amino acid-based oligopeptide.
PDC113.824	Allosteric Modulator	Human Myometrial Cells	Functional Assays	Not Applicable	Not Applicable	Peptidomimetic that biases signaling.[3]

In-Depth Experimental Protocols

To ensure reproducibility and aid in the design of future experiments, detailed methodologies for the key assays used to validate AL-8810's antagonist activity are provided below.

Radioligand Binding Assay

This assay is fundamental for determining the binding affinity of a compound to its receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of AL-8810 for the FP receptor.

Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing the FP receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes, which are then resuspended in a binding buffer.

• Binding Reaction: In a 96-well plate, incubate the membrane preparation with a fixed concentration of a radiolabeled FP receptor agonist (e.g., [3H]-PGF2α) and varying concentrations of AL-8810.

• Incubation: Allow the reaction to reach equilibrium, typically for 60-90 minutes at room temperature.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through a glass fiber filter to trap the membrane-bound radioligand. Wash the filters with ice-cold buffer to remove unbound radioligand.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of AL-8810 that inhibits 50% of the specific binding of the radioligand) from the competition curve. Calculate the Ki value using the Cheng-Prusoff equation.

Phospholipase C (PLC) Activity Assay

Activation of the FP receptor, a Gq-coupled receptor, stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).

Objective: To assess the ability of AL-8810 to inhibit agonist-induced PLC activation.

Protocol:

• Cell Culture: Culture cells endogenously or recombinantly expressing the FP receptor in a suitable medium.

• Labeling (Optional): For a more direct measurement, cells can be pre-incubated with [3H]-myo-inositol to radiolabel the phosphoinositide pool.

• Antagonist Pre-incubation: Pre-incubate the cells with varying concentrations of AL-8810 for a defined period.

• Agonist Stimulation: Add a known FP receptor agonist (e.g., fluprostenol) to stimulate PLC activity.

• Termination and Extraction: Stop the reaction and extract the inositol phosphates.

• Quantification: Separate and quantify the generated IP3 using chromatography or a commercially available assay kit.

• Data Analysis: Plot the agonist-induced IP3 production as a function of AL-8810 concentration to determine the IC50 value.

Intracellular Calcium Mobilization Assay

The IP3 generated from PLC activation binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm.

Objective: To measure the inhibitory effect of AL-8810 on agonist-induced intracellular calcium increase.

Protocol:

• Cell Preparation: Seed cells expressing the FP receptor onto a black-walled, clear-bottom 96-well plate and allow them to adhere.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM, which becomes fluorescent upon binding to calcium.

• Antagonist Addition: Add varying concentrations of AL-8810 to the wells.

• Agonist Stimulation: Inject a known FP receptor agonist into the wells.

• Fluorescence Measurement: Immediately measure the change in fluorescence intensity using a fluorescence plate reader.

• Data Analysis: Quantify the peak fluorescence response and plot it against the concentration of AL-8810 to determine the IC50.

Visualizing the Molecular Mechanisms

To further elucidate the processes involved in FP receptor signaling and its antagonism by AL-8810, the following diagrams have been generated.

Caption: FP Receptor Signaling Pathway and Antagonism by AL-8810.

References

• 1. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Novel Biased Allosteric Compound Inhibitor of Parturition Selectively Impedes the Prostaglandin F2α-mediated Rho/ROCK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to FP Receptor Modulation in Intraocular Pressure Reduction: Travoprost vs. AL-8810

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of the prostaglandin (B15479496) F2α (PGF2α) analog, travoprost (B1681362), and the selective FP receptor antagonist, AL-8810, with a focus on their roles in modulating intraocular pressure (IOP). While travoprost is a widely-used therapeutic agent for lowering IOP in glaucoma, AL-8810 serves as a critical research tool for elucidating the mechanisms of FP receptor signaling. It is important to note that "AL-8810 isopropyl ester" is not described in the scientific literature as an IOP-lowering agent; rather, AL-8810 is a known FP receptor antagonist. This comparison will, therefore, focus on their opposing effects on the FP receptor and the resulting physiological responses.

Mechanism of Action and Signaling Pathways

Travoprost is a synthetic prostaglandin F2α analog and a selective FP prostanoid receptor agonist.[1] It is an isopropyl ester prodrug that is hydrolyzed by corneal esterases to its biologically active free acid form.[2] The travoprost free acid binds to the prostaglandin FP receptor, a G-protein coupled receptor, initiating a signaling cascade. This activation leads to an increase in the outflow of aqueous humor from the eye through both the uveoscleral and trabecular meshwork pathways, which in turn reduces intraocular pressure.[3][4] A key part of this process involves the remodeling of the extracellular matrix in the uveoscleral outflow pathway.[3][5]

In contrast, AL-8810 is a selective FP receptor antagonist.[6][7] It competitively binds to the FP receptor, thereby blocking the binding and subsequent action of FP receptor agonists like travoprost and endogenous prostaglandins.[3][6] This antagonistic action inhibits the signaling cascade that leads to increased aqueous humor outflow. Consequently, AL-8810 is not used to lower IOP but is an invaluable tool in research to confirm that the IOP-lowering effect of drugs like travoprost is indeed mediated by the FP receptor.[3][4]

Signaling Pathway Diagrams

FP Receptor Agonist (Travoprost) Signaling Pathway

FP Receptor Antagonist (AL-8810) Action

Comparative Performance Data

Direct comparative studies of "AL-8810 isopropyl ester" for IOP reduction do not exist, as it is an antagonist. The following tables summarize the known properties of travoprost and AL-8810, and the IOP-lowering performance of travoprost from various studies.

Table 1: Comparison of Travoprost and AL-8810 Properties

Feature	Travoprost	AL-8810
Drug Class	Prostaglandin F2α Analog	Prostaglandin F2α Analog
Mechanism of Action	Selective FP Receptor Agonist	Selective FP Receptor Antagonist
Primary Use	IOP reduction in glaucoma and ocular hypertension	Pharmacological tool for FP receptor research
Formulation	Isopropyl ester prodrug (topical ophthalmic solution)	Not commercially available as a therapeutic
Effect on IOP	Decreases IOP	Blocks the IOP-lowering effect of FP agonists

Table 2: Summary of Travoprost IOP Reduction Data

Study Type	Species	Baseline IOP (mmHg)	IOP Reduction (mmHg)	Percent IOP Reduction	Duration of Action
Preclinical[8]	Rabbit	9.92 ± 5.64	2.30	23.2%	Not specified
Clinical Trial[2]	Human	Not specified	6.5 - 9.0	Not specified	Up to 84 hours post-dose
Clinical Trial[9]	Human	~21	6.6 - 8.5	~31-40%	3 months (implant)
Clinical Trial[10]	Human	17.04 (24h mean)	2.86 (24h mean)	16.8%	30 days

Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of study results. Below are representative methodologies for preclinical and clinical evaluations of IOP-lowering agents.

Preclinical IOP Measurement in Rabbits

A common preclinical model for assessing the IOP-lowering effects of topical ophthalmic drugs involves the use of rabbits.

• Animal Model: New Zealand White rabbits are frequently used.[8]

• Drug Administration: A single drop of the test compound (e.g., travoprost 0.004%) is applied topically to one eye, with the contralateral eye often serving as a control.[8]

• IOP Measurement:

  • Anesthetics may be used, although they can influence IOP readings.[8]

  • IOP is measured at baseline and at various time points after drug administration using a tonometer, such as the Ocular Response Analyzer (ORA) or a rebound tonometer.[8]

  • Measurements are typically taken multiple times and averaged to ensure accuracy.[8]

• Data Analysis: The change in IOP from baseline is calculated and compared between the treated and control eyes. Statistical analysis is performed to determine the significance of the IOP reduction.

Clinical Trial Protocol for IOP-Lowering Drugs

Clinical trials in humans are essential for establishing the safety and efficacy of new glaucoma treatments.

• Study Design: Randomized, double-masked, active-controlled, parallel-group, multi-center trials are common.[9]

• Patient Population: Patients with open-angle glaucoma or ocular hypertension with a baseline IOP above a certain threshold (e.g., ≥ 21 mmHg) after a washout period from any previous IOP-lowering medications.[9]

• Treatment Groups:

  • Investigational drug group (e.g., travoprost intraocular implant).[9]

  • Active control group (e.g., timolol (B1209231) maleate (B1232345) ophthalmic solution, 0.5%).[9]

  • Placebo or sham procedure group.

• IOP Measurement:

  • IOP is measured at multiple time points throughout the day (e.g., 8 AM, 10 AM, and 4 PM) to assess diurnal IOP control.[9]

  • Measurements are taken at baseline and at specified follow-up visits (e.g., day 10, week 6, month 3).[9]

  • Goldmann applanation tonometry is a standard method for IOP measurement in clinical trials.[10]

• Efficacy Endpoints: The primary efficacy endpoint is often the mean change in IOP from baseline at specific time points. Non-inferiority to the active control is a common objective.[9]

• Safety Assessments: Adverse events, visual acuity, and other ophthalmic examinations are monitored throughout the study.[9]

Experimental Workflow Diagram

Typical Drug Development Workflow for IOP-Lowering Agents

Conclusion

References

• 1. Frontiers | Clinical pharmacology and pharmacogenetics of prostaglandin analogues in glaucoma [frontiersin.org]
• 2. Travoprost in the management of open-angle glaucoma and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Update on the Mechanism of Action of Topical Prostaglandins for Intraocular Pressure Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Prostaglandin Analogues on Aqueous Humor Outflow Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prostaglandin Analog Development for Glaucoma - Ace Therapeutics [acetherapeutics.com]
• 6. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of topical travoprost 0.004% on intraocular pressure and corneal biomechanical properties in an animal model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. okeyesurgeons.com [okeyesurgeons.com]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]

In Vivo Validation of AL-8810 Isopropyl Ester: A Comparative Analysis of its Mechanism of Action

For Immediate Release

Fort Worth, TX - This guide provides a comprehensive comparison of the in vivo validated mechanism of action of AL-8810 isopropyl ester, a selective prostaglandin (B15479496) F2α (FP) receptor antagonist, with other alternative FP receptor modulators. This document is intended for researchers, scientists, and drug development professionals, presenting key experimental data, detailed protocols, and visual representations of signaling pathways and workflows.

AL-8810 isopropyl ester is a potent and selective competitive antagonist of the FP receptor.[1][2] Its mechanism of action involves blocking the binding of prostaglandin F2α (PGF2α) to the FP receptor, thereby inhibiting the downstream signaling cascade. This has been demonstrated to be therapeutically beneficial in various preclinical models of disease.

Comparative Analysis of In Vivo Efficacy

The in vivo efficacy of AL-8810 has been most notably demonstrated in a mouse model of traumatic brain injury (TBI). In this model, post-treatment with AL-8810 resulted in a significant reduction in hippocampal swelling and an improvement in neurological deficit scores.

Compound	Animal Model	Dosing	Key Findings	Reference
AL-8810 isopropyl ester	Traumatic Brain Injury (Mouse)	10 mg/kg, intraperitoneal	- Significantly reduced hippocampal swelling.- Significantly improved neurological deficit scores.	[Glushakov et al., 2013]
Prostaglandin F2α isopropyl ester	Ocular Hypertension/Glaucoma (Human)	0.25 µg or 0.5 µg, topical, twice daily	- Significantly reduced intraocular pressure by 4 to 6 mmHg.	[Camras et al., 1988][3]

Alternative FP Receptor Antagonists

Several other molecules have been identified as FP receptor antagonists, each with a distinct profile.

Compound	Mechanism of Action	In Vitro Potency	In Vivo Data Availability	Reference
AL-3138	Non-competitive antagonist	Ki = 296 nM	Limited in vivo data published. Primarily characterized in vitro.	[Sharif et al., 2001][4][5]
AS604872	Non-prostanoid antagonist	-	Data available in models of uterine contraction. Not directly comparable to AL-8810's primary indications.	[Sharif et al., 2018][1][6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of AL-8810 and a typical experimental workflow for its in vivo validation.

Caption: Mechanism of Action of AL-8810 as an FP Receptor Antagonist.

Caption: Experimental Workflow for In Vivo Validation of AL-8810 in a TBI Model.

Experimental Protocols

In Vivo Traumatic Brain Injury (TBI) Model

A standardized controlled cortical impact (CCI) model in mice is utilized.

• Animal Model: Adult male C57BL/6 mice.

• Anesthesia: Mice are anesthetized with isoflurane.

• Surgical Procedure: A craniotomy is performed over the right parietal cortex.

• Induction of TBI: A pneumatic impactor is used to deliver a controlled cortical impact to the exposed brain tissue.

• Treatment: AL-8810 isopropyl ester (e.g., 10 mg/kg) or vehicle is administered intraperitoneally at a specified time point post-injury.

• Neurological Assessment: Neurological deficits are assessed at various time points (e.g., 24 and 48 hours) using a standardized neurological deficit score (NDS). The scoring system typically evaluates motor function, reflexes, and alertness.[7][8][9][10]

• Histological Analysis: At the end of the experiment, animals are euthanized, and brain tissue is collected. Brain sections are stained (e.g., with H&E) to assess the extent of the cortical lesion and hippocampal swelling.

Measurement of Intraocular Pressure (IOP) in Glaucoma Models

While specific in vivo studies for AL-8810 in glaucoma are limited, the general methodology for assessing IOP in animal models is as follows:

• Animal Model: Rabbits or non-human primates are commonly used. Ocular hypertension can be induced by various methods, such as laser photocoagulation of the trabecular meshwork.

• Treatment: The test compound (e.g., AL-8810) is typically administered topically as eye drops.

• IOP Measurement: Intraocular pressure is measured at multiple time points using a tonometer calibrated for the specific animal model.

• Data Analysis: Changes in IOP from baseline and comparisons between the treated and control groups are statistically analyzed.

Conclusion

AL-8810 isopropyl ester has been validated in vivo as a selective FP receptor antagonist with therapeutic potential, particularly in neuroprotective applications. While direct in vivo comparisons with other FP receptor antagonists are not extensively documented, its distinct competitive antagonist profile differentiates it from non-competitive and non-prostanoid alternatives. Further research is warranted to explore its efficacy in other disease models and to conduct head-to-head comparative studies with other FP receptor modulators.

References

• 1. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Maintained reduction of intraocular pressure by prostaglandin F2 alpha-1-isopropyl ester applied in multiple doses in ocular hypertensive and glaucoma patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. AL-3138 antagonizes FP prostanoid receptor-mediated inositol phosphates generation: comparison with some purported FP antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Induction and clinical scoring of chronic-relapsing experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Scoring Central Nervous System Inflammation, Demyelination, and Axon Injury in Experimental Autoimmune Encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of AL 8810 Isopropyl Ester and Unoprostone for Ocular Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two compounds utilized in ocular research: AL 8810 isopropyl ester, a selective prostaglandin (B15479496) F2α (FP) receptor antagonist, and unoprostone (B1682063), a compound primarily known for its activity as a large-conductance Ca2+-activated potassium (BK) channel and ClC-2 type chloride channel activator with weak affinity for the FP receptor. This publication aims to offer an objective comparison of their mechanisms of action, signaling pathways, and functional effects, supported by available experimental data to aid in experimental design and drug development.

At a Glance: Key Physicochemical and Pharmacological Properties

Property	AL 8810 Isopropyl Ester	Unoprostone Isopropyl Ester
Chemical Class	Prostaglandin F2α analog	Docosanoid
Primary Mechanism of Action	Selective FP receptor antagonist	BK and ClC-2 channel activator
Receptor Binding Affinity (Ki)	~0.2 ± 0.06 µM (mouse 3T3 cells, FP receptor)[1]; ~0.4 ± 0.1 µM (rat A7r5 cells, FP receptor)[1]; 1-2 µM (cloned human ciliary body FP receptor)[2]	Weak affinity for FP receptor; Ki values are significantly higher than for potent FP agonists.
Functional Potency (EC50)	Weak partial agonist activity at FP receptor (EC50 ≈ 430 nM)[2]	~0.51 ± 0.03 nM (BK channel activation in HTMCs)[3]; ~0.6 ± 0.2 nM (BK channel activation in HCN-1A cells)[4]; 557.9 ± 55.2 nM (FP receptor activation)[5]

Mechanism of Action and Signaling Pathways

AL 8810: A Selective FP Receptor Antagonist

AL 8810 acts as a competitive antagonist at the prostaglandin F2α (FP) receptor.[2][6] Prostaglandin F2α and its analogs are potent ocular hypotensive agents that primarily increase the uveoscleral outflow of aqueous humor. By blocking the FP receptor, AL 8810 can inhibit the effects of FP receptor agonists. Interestingly, while being an antagonist, AL 8810 has been shown to induce the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2) through a distinct signaling pathway involving the transactivation of the epidermal growth factor receptor (EGFR).

AL 8810 Signaling Pathway

Unoprostone: A Multifaceted Mechanism of Action

Unoprostone's primary mechanism for lowering intraocular pressure is attributed to its activation of BK and ClC-2 channels in the trabecular meshwork, leading to increased aqueous humor outflow.[3][5] Activation of BK channels causes hyperpolarization of the cell membrane, which is thought to relax the trabecular meshwork cells. This action is independent of FP receptor activation.[4][5] While unoprostone does have a very weak affinity for the FP receptor, its primary therapeutic effects are considered to be mediated through these ion channels.

Unoprostone Signaling Pathway

Comparative Performance Data

Direct comparative studies evaluating the effect of AL 8810 isopropyl ester versus unoprostone on intraocular pressure (IOP) in the same experimental model are limited in the reviewed literature. However, based on their distinct mechanisms of action, their effects on IOP would be expected to differ significantly.

• AL 8810 Isopropyl Ester: As an FP receptor antagonist, AL 8810 would be expected to block the IOP-lowering effects of FP receptor agonists. On its own, it has weak partial agonist activity and its effect on IOP is not well-characterized as a primary outcome in available studies.

• Unoprostone: Clinical studies have demonstrated that unoprostone effectively lowers IOP, although it is generally considered less potent than prostaglandin analogs like latanoprost (B1674536).[7][8] For instance, one study found that latanoprost 0.005% once daily resulted in a mean IOP reduction of 7.2 mmHg (28%), while unoprostone 0.15% twice daily led to a reduction of 3.9 mmHg (15%).[9] Another study showed latanoprost reduced IOP by 6.7 mmHg (28%) compared to 3.3 mmHg (14%) for unoprostone.[10]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the comparative analysis of AL 8810 and unoprostone.

Experimental Workflow for Comparative Analysis

Comparative Experimental Workflow

1. Receptor Binding Assay (FP Receptor)

• Objective: To determine the binding affinity (Ki) of AL 8810 and unoprostone for the FP receptor.

• Method:

  • Prepare cell membranes from a cell line expressing the human FP receptor (e.g., HEK293 cells).

  • Incubate the membranes with a radiolabeled FP receptor agonist (e.g., [3H]-PGF2α) and varying concentrations of the test compounds (AL 8810 or unoprostone).

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Measure the radioactivity of the filters to determine the amount of bound radioligand.

  • Calculate the Ki values using the Cheng-Prusoff equation.

2. Patch-Clamp Electrophysiology for BK Channel Activity

• Objective: To measure the effect of unoprostone on BK channel activity.

• Method:

  • Culture human trabecular meshwork cells (HTMCs) on glass coverslips.

  • Use the whole-cell or inside-out patch-clamp technique to record ion channel currents.[11][12]

  • Apply voltage steps to the cell membrane to elicit BK channel currents.

  • Perfuse the cells with different concentrations of unoprostone and record the changes in current amplitude.

  • Use a specific BK channel blocker (e.g., iberiotoxin) to confirm the identity of the recorded currents.[3][5]

  • Construct a dose-response curve to determine the EC50 for BK channel activation by unoprostone.

3. Intracellular Calcium Mobilization Assay

• Objective: To assess the ability of AL 8810 to antagonize FP receptor-mediated calcium signaling and to evaluate the effect of unoprostone on intracellular calcium.

• Method:

  • Culture cells expressing the FP receptor (e.g., A7r5 or HEK293 cells) in a multi-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[13][14]

  • For AL 8810, pre-incubate the cells with varying concentrations of AL 8810 before stimulating with a known FP receptor agonist (e.g., PGF2α).

  • For unoprostone, directly add varying concentrations to the cells.

  • Measure the change in fluorescence intensity over time using a fluorescence plate reader.

  • Analyze the data to determine the inhibitory concentration (IC50) of AL 8810 and the effect of unoprostone on calcium levels.

4. Western Blot for ERK1/2 Phosphorylation

• Objective: To determine the effect of AL 8810 on the phosphorylation of ERK1/2.

• Method:

  • Culture appropriate cells (e.g., HEK293 cells expressing the FP receptor) and treat with AL 8810 for various time points.

  • Lyse the cells and determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[15][16]

  • Probe the membrane with primary antibodies specific for phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2.

  • Incubate with a corresponding secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities and normalize the p-ERK1/2 signal to the total ERK1/2 signal.

5. In Vivo Intraocular Pressure (IOP) Measurement in a Rabbit Model

• Objective: To compare the effects of topically administered AL 8810 isopropyl ester and unoprostone on IOP.

• Method:

  • Use healthy New Zealand white rabbits for the study.

  • Establish baseline IOP measurements using a calibrated tonometer (e.g., Tono-Pen or rebound tonometer).[17][18][19]

  • Administer a single topical dose of AL 8810 isopropyl ester, unoprostone, or vehicle (control) to one eye of each rabbit.

  • Measure IOP at regular intervals (e.g., 1, 2, 4, 6, 8, and 24 hours) post-instillation.

  • Compare the changes in IOP from baseline between the different treatment groups.

Conclusion

AL 8810 isopropyl ester and unoprostone represent two distinct classes of compounds with different primary mechanisms of action in the context of ocular pharmacology. AL 8810 is a valuable tool for studying the role of the FP receptor due to its selective antagonist properties. Unoprostone, on the other hand, offers a unique mechanism for lowering intraocular pressure through the activation of BK and ClC-2 channels, largely independent of the FP receptor pathway. The choice between these two compounds for research or therapeutic development will depend on the specific scientific question or clinical target. While direct comparative data on their IOP-lowering efficacy is lacking, the information and protocols provided in this guide offer a solid foundation for designing and conducting further comparative studies. Future research directly comparing the in vivo effects of these two compounds would be highly valuable to the field.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Cellular and molecular effects of unoprostone as a BK channel activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unoprostone isopropyl and metabolite M1 activate BK channels and prevent ET-1-induced [Ca²⁺]i increases in human trabecular meshwork and smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. AL-8810: a novel prostaglandin F2 alpha analog with selective antagonist effects at the prostaglandin F2 alpha (FP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An evidence-based review of unoprostone isopropyl ophthalmic solution 0.15% for glaucoma: place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A randomized double-masked crossover study comparing latanoprost 0.005% with unoprostone 0.12% in patients with primary open-angle glaucoma and ocular hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Randomized clinical trial of latanoprost and unoprostone in patients with elevated intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A double-masked, randomized clinical trial comparing latanoprost with unoprostone in patients with open-angle glaucoma or ocular hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Patch Clamp and Perfusion Techniques for Studying Ion Channels Expressed in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 15. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. iovs.arvojournals.org [iovs.arvojournals.org]
• 18. Validation of rebound tonometry for intraocular pressure measurement in the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Measurement of rabbit intraocular pressure with the Tono-Pen - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for AL 8810 Isopropyl Ester

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for AL 8810 isopropyl ester. While the Safety Data Sheet (SDS) for AL 8810 isopropyl ester does not classify the substance as hazardous under the Globally Harmonized System (GHS), it is prudent to treat all research chemicals with a high degree of caution.[1] The following procedures are based on best practices for handling laboratory chemicals with unknown long-term toxicological properties.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the most critical barrier to preventing exposure. Although the SDS for AL 8810 isopropyl ester does not mandate specific PPE, a comprehensive approach is recommended for maximum safety in a research environment.[1]

Recommended PPE for Handling AL 8810 Isopropyl Ester

PPE Category	Item	Specifications & Best Practices
Eye and Face Protection	Safety Goggles	Should provide a complete seal around the eyes to protect against splashes. Standard safety glasses are not sufficient.[2][3]
Face Shield	Wear in conjunction with safety goggles when there is a significant risk of splashing.[2][4]
Hand Protection	Nitrile Gloves	While the SDS for AL 8810 isopropyl ester does not specify a glove type, nitrile gloves offer good resistance to a wide range of chemicals.[1] For handling hazardous compounds, double gloving is often recommended.[5] Change gloves immediately if they become contaminated, torn, or punctured.[5]
Body Protection	Laboratory Coat	A long-sleeved, buttoned lab coat should be worn to protect the skin and clothing.[6]
Chemical-Resistant Gown	For larger quantities or procedures with a higher risk of splashing, a disposable, low-permeability gown is recommended.[4][5]
Respiratory Protection	Not generally required under normal use with adequate ventilation.[1]	If handling the solid material where dust may be generated, or if working outside of a well-ventilated area, a risk assessment should be performed to determine if a respirator is necessary.

Operational Plan: Safe Handling Protocol

Adherence to a standardized handling protocol minimizes the risk of exposure and contamination.

Step-by-Step Handling Procedure:

• Preparation:

  • Read and understand the Safety Data Sheet for AL 8810 isopropyl ester before beginning any work.[1]

  • Ensure a chemical fume hood is available and functioning correctly.

  • Gather all necessary materials and equipment before starting the experiment.

  • Designate a specific area for handling AL 8810 isopropyl ester to contain any potential spills.

• Donning PPE:

  • Put on a laboratory coat or gown.

  • Don safety goggles and a face shield if necessary.

  • Wash hands thoroughly before putting on two pairs of nitrile gloves.

• Handling the Compound:

  • Conduct all manipulations of AL 8810 isopropyl ester, including weighing and preparing solutions, within a chemical fume hood to minimize inhalation exposure.

  • If the compound is a solid, handle it carefully to avoid generating dust.

  • Use dedicated spatulas and glassware.

• Post-Handling:

  • After handling, decontaminate all surfaces and equipment.

  • Remove the outer pair of gloves and dispose of them in the appropriate chemical waste container.

  • Remove the remaining PPE in the reverse order it was put on, being careful to avoid self-contamination.

  • Wash hands thoroughly with soap and water after removing all PPE.[5][6]

Disposal Plan

Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety. Do not pour AL 8810 isopropyl ester or its waste down the drain.[7]

Waste Segregation and Disposal

Waste Type	Container	Disposal Procedure
Solid Waste	Labeled, sealed container	Collect any solid AL 8810 isopropyl ester waste in a clearly labeled, sealed container.
Liquid Waste	Labeled, sealed solvent waste container	Collect solutions containing AL 8810 isopropyl ester in a designated, compatible, and clearly labeled solvent waste container.[7]
Contaminated PPE	Labeled, sealed bag or container	Dispose of all contaminated gloves, wipes, and disposable gowns in a designated, sealed container for chemical waste.[5]

All chemical waste must be disposed of through your institution's environmental health and safety office in accordance with local, state, and federal regulations.

Emergency Procedures

Emergency Situation	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.
Ingestion	Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.
Spill	For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's emergency response team.

Experimental Workflow for Handling AL 8810 Isopropyl Ester

Caption: Workflow for the safe handling of AL 8810 isopropyl ester.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 3. pharmastate.academy [pharmastate.academy]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. collectandrecycle.com [collectandrecycle.com]